1,4-Dibromohexane

• CAS: 25118-28-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromohexane is a haloalkane with the chemical formula C6H12Br2. As a difunctionalized aliphatic compound, it serves as a versatile building block in organic synthesis, finding applications in the preparation of a variety of more complex molecules. A thorough understanding of its physicochemical properties is fundamental for its effective use in research and development, particularly in reaction design, purification, and safety handling. This technical guide provides a comprehensive overview of the core physicochemical properties of 1,4-dibromohexane, details the experimental protocols for their determination, and presents a logical workflow for these experimental procedures.

Physicochemical Properties

The key physicochemical properties of 1,4-dibromohexane are summarized in the table below. These values represent a consolidation of data from various chemical databases and literature sources. It is important to note that some reported values, particularly for boiling and melting points, may be estimates or measured under specific conditions that are not standard atmospheric pressure.

Property	Value	Source
Molecular Formula	C6H12Br2	[1]
Molecular Weight	243.97 g/mol	[1]
Boiling Point	207.32 °C (estimate)
Density	1.602 g/cm³
Refractive Index	1.5084
Solubility in Water	Low / Insoluble	[2][3][4][5]
Solubility in Organic Solvents	Soluble in solvents like ethanol (B145695) and ether.	[4][5]

Experimental Protocols

Accurate determination of physicochemical properties is crucial for the reliable application of a chemical compound. The following sections detail standard experimental methodologies for measuring the key properties of 1,4-dibromohexane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For 1,4-dibromohexane, a relatively high-boiling liquid, several methods can be employed.

Thiele Tube Method: This is a convenient method for determining the boiling point of small quantities of a liquid.[6]

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire, heating source (Bunsen burner or oil bath).

• Procedure:

  • A small amount of 1,4-dibromohexane (a few milliliters) is placed in a small test tube.

  • A capillary tube, sealed at one end, is placed open-end-down into the test tube.

  • The test tube is attached to a thermometer with a rubber band or wire, ensuring the bulb of the thermometer is level with the bottom of the test tube.

  • The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

  • The side arm of the Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will bubble out.

  • Heating is continued until a steady stream of bubbles emerges from the capillary tube.

  • The heat source is then removed, and the apparatus is allowed to cool.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Distillation Method: For larger quantities, the boiling point can be determined during distillation.[6]

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

• Procedure:

  • The distillation apparatus is assembled according to standard laboratory practice.

  • A sample of 1,4-dibromohexane is placed in the distillation flask along with boiling chips.

  • The liquid is heated to a gentle boil.

  • The thermometer bulb should be positioned so that its top is level with the bottom of the side arm leading to the condenser.

  • The temperature is recorded when the vapor is condensing on the thermometer bulb and a steady temperature is observed. This temperature is the boiling point.

Determination of Melting Point

Since 1,4-dibromohexane is a liquid at room temperature, its melting point will be below ambient temperatures. The determination would require a cooling bath.

Capillary Method with Cooling:

• Apparatus: Capillary tubes, thermometer, a cooling bath (e.g., a Dewar flask with a suitable cooling mixture like dry ice/acetone), a stirring mechanism.

• Procedure:

  • A small sample of liquid 1,4-dibromohexane is introduced into a capillary tube and then frozen using a suitable cooling agent.

  • The capillary tube is attached to a thermometer.

  • The assembly is placed in a cooling bath that is allowed to slowly warm up.

  • The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.[7][8]

Determination of Density

The density of a liquid is its mass per unit volume. Standard methods for determining the density of liquids include the use of a pycnometer or a digital density meter.[9][10][11]

Pycnometer Method:

• Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance.

• Procedure:

  • The empty pycnometer is cleaned, dried, and its mass is accurately determined.

  • The pycnometer is filled with distilled water of a known temperature and its mass is determined. The volume of the pycnometer can be calculated from the mass and density of the water.

  • The pycnometer is then emptied, dried, and filled with 1,4-dibromohexane at the same temperature.

  • The mass of the pycnometer filled with the sample is determined.

  • The density of 1,4-dibromohexane is calculated by dividing the mass of the sample by the volume of the pycnometer.

Digital Density Meter Method (e.g., ASTM D4052): [9][12]

• Apparatus: Digital density meter.

• Procedure:

  • The instrument is calibrated according to the manufacturer's instructions, typically using dry air and distilled water.

  • A small sample of 1,4-dibromohexane is injected into the measuring cell of the density meter.

  • The instrument measures the oscillation frequency of a U-tube containing the sample, which is related to its density.

  • The density value is displayed by the instrument.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. For 1,4-dibromohexane, a qualitative assessment of its solubility in water and common organic solvents is often sufficient for many applications.

Qualitative Solubility Test:

• Apparatus: Test tubes, graduated pipettes or cylinders.

• Procedure:

  • Place a small, measured amount of 1,4-dibromohexane (e.g., 0.1 mL) into a test tube.

  • Add a small, measured amount of the solvent to be tested (e.g., 1 mL of water) to the test tube.

  • Agitate the mixture vigorously for a set period (e.g., 1 minute).

  • Observe the mixture. If the 1,4-dibromohexane has completely disappeared and the solution is clear, it is considered soluble. If two distinct layers are present or the mixture is cloudy, it is considered insoluble or sparingly soluble.

  • Repeat the procedure with other solvents of interest (e.g., ethanol, acetone, hexane).

Experimental Workflow

The logical progression for determining the physicochemical properties of a liquid sample like 1,4-dibromohexane is outlined in the following workflow diagram. This ensures a systematic approach to characterization, starting from basic identification to more specific physical constants.

Workflow for Physicochemical Characterization.

References

• 1. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organic chemistry - The solubility of haloalkanes in water - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. CAS 629-03-8: 1,6-Dibromohexane | CymitQuimica [cymitquimica.com]
• 5. Page loading... [wap.guidechem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. SSERC | Melting point determination [sserc.org.uk]
• 9. store.astm.org [store.astm.org]
• 10. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 11. store.astm.org [store.astm.org]
• 12. data.ntsb.gov [data.ntsb.gov]

An In-depth Technical Guide to 1,4-Dibromohexane (CAS No. 25118-28-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromohexane, identified by the CAS number 25118-28-9, is a linear halogenated hydrocarbon. Its structure, featuring bromine atoms at the 1 and 4 positions of a hexane (B92381) chain, makes it a versatile bifunctional building block in organic synthesis. The differential reactivity of the primary and secondary bromine atoms allows for selective chemical transformations, rendering it a valuable intermediate in the synthesis of more complex molecules, including those with potential applications in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical and physical properties, synthetic methodologies, reactivity, and safety considerations, with a focus on its practical application in a research and development setting.

Chemical and Physical Properties

A summary of the key physicochemical properties of 1,4-dibromohexane is presented in the table below. These properties are crucial for its handling, storage, and application in chemical reactions.

Property	Value	Reference
CAS Number	25118-28-9	[1][2][3]
Molecular Formula	C₆H₁₂Br₂	[1][3][4]
Molecular Weight	243.97 g/mol	[1][3][4]
Boiling Point	207.32°C (estimate)	[1][4]
Density	1.602 g/cm³	[1]
Refractive Index	1.5084	[4]
LogP	3.335	[4]
SMILES	CCC(CCCBr)Br	[3][4]
InChIKey	PZPWGUJTIZXBKR-UHFFFAOYSA-N	[3]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1,4-dibromohexane are not extensively documented in readily available literature, its preparation can be conceptually approached through established methods of alkane functionalization.

General Synthetic Approach: Radical Bromination of Hexane

A plausible, though potentially non-selective, method for the synthesis of 1,4-dibromohexane is the free-radical bromination of hexane. This reaction is typically initiated by UV light or a radical initiator.

Reaction: CH₃(CH₂)₄CH₃ + 2 Br₂ --(UV light or initiator)--> C₆H₁₂Br₂ (mixture of isomers) + 2 HBr

Experimental Workflow for Radical Bromination:

Caption: General workflow for the synthesis of dibromohexane isomers.

Important Considerations:

• This method will produce a mixture of dibromohexane isomers (e.g., 1,2-, 1,3-, 1,5-, 1,6-, 2,3-, 2,4-, 2,5-dibromohexane) and potentially some monobrominated and polybrominated products.

• The separation of 1,4-dibromohexane from this complex mixture would require careful fractional distillation or preparative chromatography, which could be challenging due to close boiling points of the isomers.

Alternative Synthetic Routes

More selective synthetic routes could involve the conversion of a precursor molecule with pre-existing functionality at the 1 and 4 positions of a hexane backbone. For instance, the conversion of 1,4-hexanediol to 1,4-dibromohexane using a suitable brominating agent (e.g., PBr₃ or HBr) would offer much greater regioselectivity.

Chemical Reactivity and Applications in Drug Development

The chemical reactivity of 1,4-dibromohexane is dominated by the two carbon-bromine bonds. As a bifunctional electrophile, it can participate in a variety of nucleophilic substitution and elimination reactions.

Nucleophilic Substitution Reactions

Both bromine atoms can be displaced by a wide range of nucleophiles, such as amines, alkoxides, thiolates, and carbanions. The primary bromide at the 1-position is generally more reactive towards Sₙ2 reactions than the secondary bromide at the 4-position due to less steric hindrance. This differential reactivity can be exploited for the sequential introduction of different functional groups.

Potential Applications in Drug Discovery:

• Linker Chemistry: 1,4-Dibromohexane can act as a flexible linker to connect two pharmacophores, creating bivalent ligands or dual-target drugs. The six-carbon chain provides a specific spatial separation between the two active moieties.

• Scaffold Synthesis: Cyclization reactions involving the reaction of 1,4-dibromohexane with dinucleophiles can lead to the formation of seven-membered heterocyclic rings, which are present in some biologically active compounds.

Logical Workflow for a Sequential Nucleophilic Substitution:

Caption: Workflow for selective functionalization of 1,4-dibromohexane.

Elimination Reactions

Treatment of 1,4-dibromohexane with a strong, non-nucleophilic base can induce elimination reactions to form bromohexenes or hexadienes. The regioselectivity of these eliminations will depend on the reaction conditions and the base used.

Spectroscopic Data

Detailed experimental spectroscopic data for 1,4-dibromohexane is not widely available in public databases. However, based on its structure, the following spectral characteristics can be predicted.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to be complex due to the presence of multiple diastereotopic protons and overlapping signals. Key expected resonances include:

• A multiplet in the region of 3.4-4.2 ppm corresponding to the methine proton at the C4 position (CH-Br).

• A multiplet around 3.3-3.6 ppm for the methylene (B1212753) protons at the C1 position (CH₂-Br).

• A complex series of multiplets between 1.2 and 2.2 ppm for the remaining methylene protons.

• A triplet around 0.9 ppm for the terminal methyl group.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum should exhibit six distinct signals, corresponding to the six non-equivalent carbon atoms in the molecule. Expected chemical shifts:

• A signal in the range of 50-60 ppm for the carbon bearing the secondary bromine (C4).

• A signal around 30-40 ppm for the carbon with the primary bromine (C1).

• Signals for the other four methylene and methyl carbons would appear in the aliphatic region (10-40 ppm).

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 1,4-dibromohexane would be characterized by:

• C-H stretching vibrations from the alkyl chain in the 2850-3000 cm⁻¹ region.

• C-H bending vibrations around 1465 cm⁻¹ and 1380 cm⁻¹.

• The C-Br stretching vibrations are expected to appear in the fingerprint region, typically between 500 and 700 cm⁻¹.

Mass Spectrometry (Predicted)

The mass spectrum would show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of compounds containing one bromine atom. Since 1,4-dibromohexane contains two bromine atoms, the molecular ion region will exhibit a characteristic M⁺, M+2, and M+4 pattern with a relative intensity ratio of approximately 1:2:1. Common fragmentation pathways would involve the loss of a bromine atom (M-Br)⁺, HBr (M-HBr)⁺, and cleavage of the carbon-carbon chain.

Safety and Handling

• General Hazards: Assumed to be harmful if swallowed, inhaled, or absorbed through the skin. May cause irritation to the skin, eyes, and respiratory tract.

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents and bases.

• Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

1,4-Dibromohexane is a potentially valuable, yet undercharacterized, bifunctional reagent for organic synthesis. Its utility in the construction of complex molecules, particularly as a linker or for the synthesis of heterocyclic systems, warrants further investigation by researchers in drug discovery and materials science. The lack of readily available experimental data, especially detailed synthetic protocols and spectroscopic characterization, highlights an opportunity for further research to fully elucidate the properties and potential of this compound. As with all halogenated hydrocarbons, appropriate safety precautions must be observed during its handling and use.

References

• 1. 1,4-dibromohexane CAS#: 25118-28-9 [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4-dibromohexane｜25118-28-9｜lookchem [lookchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]

A Comprehensive Technical Profile of 1,4-Dibromohexane

This document provides a detailed overview of the chemical and physical properties of 1,4-dibromohexane, a halogenated hydrocarbon used as a building block in organic synthesis. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical manufacturing.

Core Molecular Data

1,4-Dibromohexane is a linear hexane (B92381) derivative with bromine atoms substituted at the first and fourth carbon positions. Its fundamental properties are summarized below.

Property	Value	Citations
Molecular Formula	C₆H₁₂Br₂	[1][2]
Molecular Weight	243.97 g/mol	[1][2]
CAS Registry Number	25118-28-9	[1][2]

Structural Information

The molecular structure of 1,4-dibromohexane consists of a six-carbon chain with bromine atoms attached to the first and fourth carbon atoms. This structure allows it to be used as a versatile reagent for introducing a hexyl spacer or for forming cyclic compounds.

Caption: Molecular structure of 1,4-dibromohexane.

Experimental Protocols and Applications

As a fundamental chemical reagent, 1,4-dibromohexane does not have a single, universal experimental protocol. Instead, its use is dictated by the specific synthetic procedure in which it is employed. Methodologies for its application are typically found within the experimental sections of scientific literature detailing syntheses where it serves as a starting material or intermediate.

Common applications in organic synthesis include:

• Alkylation Reactions: It can be used to introduce a 1,4-disubstituted hexane linker to a variety of nucleophiles.

• Grignard Reagent Formation: One or both bromine atoms can be converted into a Grignard reagent for subsequent carbon-carbon bond formation.

• Cyclization Reactions: It serves as a precursor for the synthesis of six-membered heterocyclic or carbocyclic rings when reacted with appropriate dinucleophiles.

Researchers seeking to use 1,4-dibromohexane should consult specific literature or chemical synthesis databases for protocols relevant to their desired transformation. No involvement in biological signaling pathways has been identified for this compound.

References

• 1. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-dibromohexane CAS#: 25118-28-9 [m.chemicalbook.com]

Physicochemical Properties of 1,4-Dibromohexane: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Quantitative Data on Dibromohexane Isomers

To provide a comparative context, the following table summarizes the available boiling and melting point data for various isomers of dibromohexane. These values highlight the influence of the bromine atoms' positions on the physical properties of the molecule.

Compound	CAS Number	Molecular Formula	Boiling Point (°C)	Melting Point (°C)
1,1-Dibromohexane	58133-26-9	C₆H₁₂Br₂	Data not readily available	Data not readily available
1,2-Dibromohexane	624-20-4	C₆H₁₂Br₂	89-90 @ 18 mmHg	Data not readily available
1,4-Dibromohexane	25118-28-9	C₆H₁₂Br₂	Data not readily available	Data not readily available
1,6-Dibromohexane	629-03-8	C₆H₁₂Br₂	243	-1 to -2.5[1][2]

General Physicochemical Properties of Haloalkanes

Haloalkanes, such as 1,4-dibromohexane, exhibit distinct physical properties due to the presence of halogen atoms.[3][4][5] The carbon-halogen bond is polar, leading to stronger intermolecular forces (dipole-dipole interactions and van der Waals forces) compared to their parent alkanes.[5][6] This generally results in higher boiling and melting points for haloalkanes than for alkanes of similar molecular weight.[3][4]

Several factors influence the boiling and melting points within the haloalkane family:

• Size of the Halogen Atom: For a given alkyl group, the boiling point increases with the increasing atomic mass of the halogen (R-F < R-Cl < R-Br < R-I).[3][6]

• Number of Carbon Atoms: As the number of carbon atoms in the alkyl chain increases, the boiling and melting points also tend to increase.[3]

• Isomer Structure: The structure of the alkyl group also plays a role. For isomeric haloalkanes, straight-chain isomers tend to have higher boiling points than their branched-chain counterparts.

Experimental Protocols for Physical Property Determination

Accurate determination of boiling and melting points is crucial for compound identification and purity assessment.[7][8] The following are standard laboratory protocols for these measurements.

Melting Point Determination (Capillary Method)

The capillary method is a common and straightforward technique for determining the melting point of a solid organic compound.[9]

Protocol:

• Sample Preparation: A small amount of the finely powdered, dry solid sample is introduced into a capillary tube, which is sealed at one end.[10][11] The tube is then tapped gently to pack the sample into the bottom.[10]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb.[11] This assembly is then placed in a heating bath (such as a Thiele tube filled with mineral oil) or a dedicated melting point apparatus.[7]

• Heating: The apparatus is heated slowly and steadily.[8] A slow heating rate of about 1-2°C per minute is recommended as the temperature approaches the expected melting point to ensure thermal equilibrium.[7]

• Observation and Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range.[7][8] For a pure compound, this range is typically sharp, within 0.5-1°C.[7]

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small quantity of a liquid.[12]

Protocol:

• Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test tube.[2] A capillary tube, sealed at one end, is inverted and placed within the test tube, with the open end submerged in the liquid.[12]

• Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a Thiele tube containing a high-boiling liquid like mineral oil.[12][13]

• Heating: The side arm of the Thiele tube is heated gently.[12][13] This design promotes convection currents that ensure uniform heating of the oil bath.[13]

• Observation and Recording: As the liquid is heated, a stream of bubbles will emerge from the open end of the inverted capillary tube.[12] Heating is continued until a steady and rapid stream of bubbles is observed. The heat source is then removed, and the apparatus is allowed to cool. The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.[13] This is the point where the vapor pressure of the liquid equals the atmospheric pressure.[13]

Logical Workflow for Physical Property Determination

The following diagram illustrates the general workflow for the experimental determination of a compound's boiling or melting point.

Caption: Workflow for Boiling/Melting Point Determination.

References

• 1. Physical Properties of Haloalkanes and Haloarenes [unacademy.com]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. Physical Properties of Haloalkanes: Key Points & Examples [vedantu.com]
• 4. testbook.com [testbook.com]
• 5. byjus.com [byjus.com]
• 6. CK12-Foundation [flexbooks.ck12.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. pennwest.edu [pennwest.edu]
• 9. westlab.com [westlab.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. vijaynazare.weebly.com [vijaynazare.weebly.com]

A Technical Guide to the Solubility of 1,4-Dibromohexane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,4-dibromohexane. While specific quantitative solubility data for this compound is not extensively published, this document outlines the core principles governing its solubility, provides estimated solubility in a range of common organic solvents, and details a robust experimental protocol for its precise determination.

Core Principles of Solubility

The solubility of a substance is primarily dictated by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of both the solute and the solvent.[1][2] 1,4-Dibromohexane (C₆H₁₂Br₂) is a haloalkane. The presence of a six-carbon chain makes the molecule predominantly nonpolar.[1] The two bromine atoms introduce some polarity due to the electronegativity difference between carbon and bromine, but the overall molecule remains largely nonpolar in character.

Therefore, its solubility behavior can be summarized as follows:

• High Solubility in Nonpolar Solvents: In nonpolar solvents, the primary intermolecular forces are London dispersion forces. When 1,4-dibromohexane is mixed with such solvents, the energy required to break the existing solute-solute and solvent-solvent interactions is comparable to the energy released when new solute-solvent interactions are formed.[3] This results in favorable mixing and high solubility.

• Limited Solubility in Polar Solvents: Polar solvents, especially protic ones like water and alcohols, form strong hydrogen bonds.[4][5] The nonpolar hydrocarbon portion of the 1,4-dibromohexane molecule cannot form these bonds and disrupts the solvent's hydrogen-bonding network.[6] The energy required to overcome the strong solvent-solvent interactions is not sufficiently compensated by the formation of new, weaker solute-solvent interactions, leading to low solubility.[5]

Estimated Solubility of 1,4-Dibromohexane

Based on the principles of "like dissolves like" and data for analogous compounds like 1,6-dibromohexane, the expected solubility of 1,4-dibromohexane in various organic solvents is presented in Table 1.[1] These are qualitative estimates intended to guide solvent selection.

Table 1: Estimated Solubility of 1,4-Dibromohexane in Common Organic Solvents

Solvent Class	Solvent Example	Polarity	Expected Solubility	Rationale
Nonpolar	Hexane	Nonpolar	High / Miscible	Both solute and solvent are nonpolar and interact primarily through London dispersion forces.
Toluene	Nonpolar	High / Miscible	Aromatic hydrocarbon that effectively solvates nonpolar compounds.[1]
Diethyl Ether	Weakly Polar	High / Miscible	The nonpolar character dominates, making it a good solvent for haloalkanes.
Polar Aprotic	Acetone	Polar Aprotic	Moderate	Can dissolve substances with some polarity, but the nonpolar alkyl chain may limit complete miscibility.[2]
Chloroform	Polar Aprotic	High	A halogenated solvent that is effective at dissolving other haloalkanes.
Polar Protic	Ethanol (B145695)	Polar Protic	Low to Moderate	The hydroxyl group allows for hydrogen bonding, but the ethyl group provides some nonpolar character.
Methanol	Polar Protic	Low	Shorter carbon chain than ethanol makes it more polar, reducing its ability to dissolve nonpolar solutes.
Water	Polar Protic	Insoluble	The high polarity and strong hydrogen bonding of water prevent the dissolution of nonpolar molecules.[1][4]

Experimental Protocol for Solubility Determination

A reliable method for quantitatively determining the solubility of a liquid solute like 1,4-dibromohexane in a liquid solvent is the "shake-flask" method, followed by quantitative analysis of the saturated solution.[7][8] Gas chromatography (GC) is a precise technique for this analysis.[9][10][11]

Key Methodologies:

• Preparation of a Saturated Solution:

  • Add an excess amount of 1,4-dibromohexane (solute) to a known volume of the chosen organic solvent in a sealed, airtight container (e.g., a screw-cap vial or flask). The presence of a distinct second phase of the solute is necessary to ensure saturation.[7][8]

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that thermodynamic equilibrium is reached.[8][12] A thermostatically controlled shaker or incubator is ideal for this purpose.

• Phase Separation:

  • After equilibration, cease agitation and allow the mixture to stand undisturbed at the same constant temperature until the excess, undissolved 1,4-dibromohexane has fully separated from the solvent phase, typically by forming a distinct layer.

  • Carefully extract a known volume of the clear, saturated supernatant (the solvent phase) using a pipette or syringe. It is critical to avoid disturbing the undissolved solute layer.[12]

• Quantitative Analysis by Gas Chromatography (GC):

  • Prepare a series of calibration standards by dissolving known concentrations of 1,4-dibromohexane in the pure solvent.

  • Inject a precise volume of each standard into the gas chromatograph to generate a calibration curve (peak area vs. concentration).

  • Inject the same precise volume of the saturated solution sample into the GC under the same conditions.

  • Determine the concentration of 1,4-dibromohexane in the saturated sample by comparing its peak area to the calibration curve.

• Data Reporting:

  • Express the solubility in standard units, such as grams of solute per 100 mL of solvent ( g/100 mL) or as a mole fraction.

The following diagram illustrates the logical workflow for this experimental procedure.

Caption: Experimental workflow for determining solubility.

Visualization of Governing Principles

The solubility of 1,4-dibromohexane is governed by the balance of intermolecular forces between solute and solvent molecules. The following diagram illustrates this relationship, which forms the basis of the "like dissolves like" principle.

Caption: Intermolecular forces governing solubility.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons - Chemistry [wou.edu]
• 4. oit.edu [oit.edu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. academic.oup.com [academic.oup.com]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. scielo.br [scielo.br]
• 12. pubs.acs.org [pubs.acs.org]

Navigating the Spectral Landscape of 1,4-Dibromohexane: A Technical Guide

For Immediate Release

This technical guide provides a detailed analysis of the anticipated ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 1,4-dibromohexane. Tailored for researchers, scientists, and professionals in drug development, this document outlines predicted spectral parameters, offers a comprehensive experimental protocol for data acquisition, and illustrates the logical framework for spectral interpretation.

It is important to note that as of the compilation of this guide, readily available, experimentally verified ¹H and ¹³C NMR data for 1,4-dibromohexane is scarce in public databases. Consequently, the spectral data presented herein is predicted based on established principles of NMR spectroscopy, including the analysis of substituent effects and comparison with structurally related bromoalkanes.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) for 1,4-dibromohexane. These predictions are grounded in the understanding of how the electronegative bromine atoms influence the magnetic environment of adjacent protons and carbons.

Table 1: Predicted ¹H NMR Spectral Data for 1,4-Dibromohexane

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H1	~3.45	Triplet	~6.8	2H
H2	~1.90	Multiplet	-	2H
H3	~1.75	Multiplet	-	2H
H4	~4.10	Quintet	~6.5	1H
H5	~1.85	Multiplet	-	2H
H6	~1.00	Triplet	~7.4	3H

Table 2: Predicted ¹³C NMR Spectral Data for 1,4-Dibromohexane

Position	Chemical Shift (δ, ppm)
C1	~33
C2	~35
C3	~30
C4	~55
C5	~32
C6	~12

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for acquiring high-quality ¹H and ¹³C NMR spectra of a liquid sample such as 1,4-dibromohexane.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 1,4-dibromohexane for ¹H NMR and 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The solvent should be chosen based on the sample's solubility and its own NMR signals not overlapping with those of the analyte.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

• Filter the solution through a pipette with a small cotton or glass wool plug directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. Instrument Setup:

• Insert the NMR tube into a spinner turbine and adjust its position using a depth gauge.

• Place the sample in the NMR spectrometer's magnet.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks. This is typically an automated or semi-automated process on modern spectrometers.

3. ¹H NMR Acquisition Parameters (Example for a 400 MHz spectrometer):

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Spectral Width: Approximately 12-16 ppm, centered around 6-8 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16, depending on the sample concentration.

• Temperature: Typically room temperature (e.g., 298 K).

4. ¹³C NMR Acquisition Parameters (Example for a 100 MHz spectrometer):

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) to provide a spectrum with singlets for each carbon.

• Spectral Width: Approximately 200-250 ppm, centered around 100-125 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128 to 1024 or more, depending on the sample concentration, due to the low natural abundance of ¹³C.

• Temperature: Typically room temperature (e.g., 298 K).

5. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift axis using the internal standard (TMS at 0 ppm).

• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the multiplicities and coupling constants in the ¹H NMR spectrum to deduce proton connectivity.

• Identify the chemical shifts of the carbon signals in the ¹³C NMR spectrum.

Logical Workflow for ¹H NMR Spectral Prediction

The following diagram illustrates the logical steps involved in predicting the ¹H NMR spectrum of 1,4-dibromohexane.

Caption: Logical workflow for the prediction of the ¹H NMR spectrum of 1,4-dibromohexane.

In-Depth Technical Guide to the Mass Spectrometry of 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the mass spectrometric analysis of 1,4-dibromohexane. Due to a lack of publicly available experimental mass spectra for this specific compound, this document provides a detailed, predicted analysis based on established fragmentation principles for halogenated alkanes. It includes a robust, adaptable experimental protocol for gas chromatography-mass spectrometry (GC-MS) analysis, quantitative data tables, and visualizations of key processes to aid researchers in the identification and characterization of this compound.

Predicted Mass Spectrum and Fragmentation Behavior

The mass spectrum of 1,4-dibromohexane (C₆H₁₂Br₂) under electron ionization (EI) is predicted to exhibit a molecular ion peak and a series of characteristic fragment ions. The molecular ion ([M]•+) will appear as a distinctive triplet of peaks at m/z 242, 244, and 246, with a relative intensity ratio of approximately 1:2:1. This pattern is a hallmark of molecules containing two bromine atoms, reflecting the natural isotopic abundance of ⁷⁹Br and ⁸¹Br. The monoisotopic mass of 1,4-dibromohexane is 241.9306 Da.[1]

The fragmentation of the 1,4-dibromohexane molecular ion is anticipated to follow several predictable pathways, primarily involving the cleavage of carbon-carbon (C-C) and carbon-bromine (C-Br) bonds.

Primary Fragmentation Pathways:

• Loss of a Bromine Radical: A common fragmentation pathway for alkyl bromides is the cleavage of the C-Br bond, resulting in the loss of a bromine radical (•Br). This would produce a prominent fragment ion, [M-Br]⁺, observed as an isotopic doublet at m/z 163 and 165.

• Alpha-Cleavage: The cleavage of C-C bonds adjacent to the carbon bearing a bromine atom is expected, leading to the formation of various smaller charged fragments.

• Alkane Fragmentation: The hexane (B92381) backbone will undergo fragmentation, producing a series of alkyl cations, with characteristic peaks at m/z 41, 43, and 55, corresponding to [C₃H₅]⁺, [C₃H₇]⁺, and [C₄H₇]⁺ respectively. The [C₄H₇]⁺ fragment is predicted to be the base peak.

• Loss of Hydrogen Bromide: The elimination of a neutral hydrogen bromide (HBr) molecule from the molecular ion or fragment ions can also occur.

Predicted Quantitative Mass Spectral Data

The following table summarizes the predicted major fragment ions for 1,4-dibromohexane, their mass-to-charge ratios (m/z), and their anticipated relative abundances.

m/z (Mass/Charge)	Predicted Relative Abundance (%)	Proposed Fragment Ion
41	60	[C₃H₅]⁺
43	80	[C₃H₇]⁺
55	100	[C₄H₇]⁺
83	30	[C₆H₁₁]⁺
121/123	40	[C₃H₆Br]⁺
135/137	50	[C₄H₈Br]⁺
163/165	70	[C₆H₁₂Br]⁺
242/244/246	5	[C₆H₁₂Br₂]⁺•

Experimental Protocol for GC-MS Analysis

The following is a detailed protocol for the analysis of 1,4-dibromohexane using GC-MS. This method can be adapted based on the specific instrumentation and analytical requirements.

1. Sample Preparation

• Standard Preparation: Prepare a stock solution of 1,4-dibromohexane in a volatile solvent such as dichloromethane (B109758) or hexane at a concentration of 1 mg/mL. Perform serial dilutions to prepare a series of calibration standards ranging from 1 to 20 µg/mL.

• Sample Preparation: Dissolve the sample containing 1,4-dibromohexane in the chosen solvent to achieve a concentration within the calibration range.

2. Instrumentation

• Gas Chromatograph: A system equipped with a split/splitless injector and a capillary column is required.

• Column: A non-polar column, such as a DB-1 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron ionization.

3. GC-MS Conditions

• Injector Temperature: 250 °C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 250 °C

  • Hold: 5 minutes at 250 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 40-300 m/z

4. Data Analysis

• Identify the 1,4-dibromohexane peak in the total ion chromatogram (TIC) based on its retention time.

• Extract the mass spectrum for the identified peak.

• Confirm the identity of the compound by comparing the experimental mass spectrum with the predicted fragmentation pattern and the characteristic isotopic signature of the molecular ion and bromine-containing fragments.

• Quantify the analyte using the calibration curve generated from the standard solutions.

Visual Diagrams

References

• 1. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction to IR Spectroscopy of Alkyl Halides

An In-depth Technical Guide to the Infrared (IR) Spectrum of 1,4-Dibromohexane

This guide provides a comprehensive overview of the infrared (IR) spectrum of 1,4-dibromohexane, tailored for researchers, scientists, and professionals in drug development. It covers the fundamental principles of IR spectroscopy, a detailed experimental protocol for sample analysis, and an interpretation of the compound's spectral features.

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule. The method is based on the principle that molecular bonds vibrate at specific frequencies. When infrared radiation is passed through a sample, molecules absorb energy at frequencies corresponding to their natural vibrational modes. This absorption is detected and plotted, creating an IR spectrum which serves as a unique molecular "fingerprint".

For a molecule like 1,4-dibromohexane (C₆H₁₂Br₂), IR spectroscopy is particularly useful for confirming the presence of its key structural components: the alkane backbone (C-H and C-C bonds) and the carbon-bromine (C-Br) bonds.

Predicted Infrared Absorption Data for 1,4-Dibromohexane

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
2975 - 2850	C-H Stretch	Alkane (CH₂, CH₃)	Strong
1470 - 1450	C-H Bend (Scissoring)	Methylene (B1212753) (-CH₂-)	Medium
1380 - 1370	C-H Bend (Rocking)	Methyl (-CH₃)	Medium-Weak
1250 - 1190	C-H Wag	-CH₂Br	Medium
690 - 515	C-Br Stretch	Alkyl Bromide	Strong

Note: The region below 1500 cm⁻¹ is known as the "fingerprint region" and contains numerous complex, overlapping absorptions that are unique to the specific molecular structure, including C-C stretches and various bending vibrations. The C-Br stretch falls within this region.[1][2]

Experimental Protocol: Acquiring the IR Spectrum

The following protocol details the "neat liquid film" method, a common and effective technique for obtaining the IR spectrum of a pure liquid sample like 1,4-dibromohexane.[3] This procedure utilizes a Fourier Transform Infrared (FTIR) spectrometer.

3.1. Materials and Equipment

• FTIR Spectrometer

• Demountable Salt Plates (e.g., NaCl or KBr) and holder

• Pasteur Pipette

• 1,4-Dibromohexane sample

• Acetone (B3395972) (reagent grade, for cleaning)

• Kimwipes or other lint-free tissue

• Gloves

• Desiccator for storing salt plates

3.2. Procedure

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Salt Plate Preparation:

  • Retrieve two salt plates from a desiccator. Handle them only by the edges to avoid transferring moisture and oils from your fingers.[4]

  • If the plates are not clean, gently wipe their surfaces with a Kimwipe lightly dampened with dry acetone. Allow the solvent to evaporate completely.

• Background Spectrum Acquisition:

  • Place the empty, clean salt plate holder into the sample compartment of the FTIR spectrometer.

  • Close the compartment lid and initiate a background scan using the instrument's software. This step measures the ambient atmosphere (e.g., CO₂, H₂O) and instrument optics, allowing the software to subtract it from the final sample spectrum.

• Sample Preparation (Neat Film):

  • Remove the holder from the spectrometer.

  • Using a Pasteur pipette, place one to two drops of the 1,4-dibromohexane liquid onto the center of one salt plate's polished face.[3][4]

  • Carefully place the second salt plate on top of the first, allowing the liquid to spread evenly between them to form a thin film. A slight rotation (quarter-turn) can help ensure an even film.[5]

• Sample Spectrum Acquisition:

  • Place the "sandwich" of salt plates containing the sample back into the sample holder and insert it into the spectrometer.

  • Close the compartment lid and initiate the sample scan. The instrument will collect the data, perform a Fourier transform, and ratio the result against the stored background spectrum to produce the final IR spectrum.

• Post-Analysis Cleanup:

  • Once the spectrum is obtained, disassemble the salt plates.

  • Thoroughly clean the plates by rinsing them with dry acetone and gently wiping with a Kimwipe.

  • Return the clean, dry plates to the desiccator for storage to protect them from atmospheric moisture.[4]

Visualization of Experimental Workflow

The logical flow from sample preparation to final data interpretation can be visualized as follows.

Caption: Logical workflow for obtaining and interpreting an IR spectrum.

Interpretation of the 1,4-Dibromohexane Spectrum

When analyzing the IR spectrum of 1,4-dibromohexane, key regions should be examined to confirm its structure.

• C-H Stretching Region (2850-3000 cm⁻¹): The presence of strong, sharp peaks just below 3000 cm⁻¹ is definitive evidence of C-H bonds on sp³-hybridized (alkane) carbon atoms.

• C-H Bending Region (1370-1470 cm⁻¹): Absorptions in this area correspond to the scissoring and bending vibrations of the methylene (-CH₂-) and methyl (-CH₃) groups in the hexane (B92381) chain.[6]

• Fingerprint Region (< 1500 cm⁻¹): This complex region is critical for identifying the compound. The most important peak for 1,4-dibromohexane here is the C-Br stretching vibration. This strong absorption is expected to appear in the lower frequency range of 690-515 cm⁻¹.[1][7][8] The presence of a strong band in this specific window is a primary indicator of an alkyl bromide. Additionally, a C-H wagging vibration associated with the -CH₂Br group may be observed between 1150 and 1300 cm⁻¹.[1]

By correlating the observed peaks with the expected frequencies in the provided table, a researcher can confidently confirm the identity and structural integrity of a 1,4-dibromohexane sample.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. quora.com [quora.com]
• 3. webassign.net [webassign.net]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. C2H4Br2 CH3CHBr2 infrared spectrum of 1,1-dibromoethane prominent wavenumbers cm-1 detecting functional groups present finger print for identification of 1,1-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Chemistry: Alkyl and aryl halide infrared spectra [openchemistryhelp.blogspot.com]
• 8. scribd.com [scribd.com]

1,4-dibromohexane material safety data sheet (MSDS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromohexane, a halogenated hydrocarbon of interest in various chemical and pharmaceutical research applications. This document details its chemical and physical properties, outlines safety and handling procedures, and explores its synthetic applications.

Chemical and Physical Properties

1,4-Dibromohexane is a liquid organic compound with the molecular formula C₆H₁₂Br₂.[1] It is characterized by a hexane (B92381) backbone with bromine atoms substituted at the first and fourth carbon positions.

Table 1: Physical and Chemical Properties of 1,4-Dibromohexane

Property	Value	Source
Molecular Formula	C₆H₁₂Br₂	[1]
Molecular Weight	243.97 g/mol	[1]
CAS Number	25118-28-9	[1]
Boiling Point	207.32°C (estimate)	ChemicalBook
Density	1.6020 g/cm³	ChemicalBook
Refractive Index	1.5084	ChemicalBook
XLogP3	3.4	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	0	[1]
Rotatable Bond Count	3	[1]
Exact Mass	241.93058 Da	[1]
Monoisotopic Mass	241.93058 Da	[1]
Topological Polar Surface Area	0 Ų	[1]
Heavy Atom Count	8	[1]

Safety and Hazard Information

General Hazards of Brominated Alkanes:

• Skin and Eye Irritation: May cause irritation upon contact.[2][3]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[2][3]

• Harmful if Swallowed: Ingestion may be harmful.[3][4]

• Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[2][3]

Table 2: GHS Hazard Statements for Structurally Similar Bromoalkanes

Hazard Statement	Description	Source(s)
H315	Causes skin irritation	[2]
H319	Causes serious eye irritation	[2]
H335	May cause respiratory irritation	[2]
H411	Toxic to aquatic life with long lasting effects	[5]

Handling and Storage

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE). Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a laboratory coat.[4]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.[4]

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[3]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Fire-Fighting and Accidental Release Measures

• Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

• Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

• Accidental Release: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[5] Ensure adequate ventilation. Remove all sources of ignition.[5]

Experimental Protocols

Synthesis of 1,4-Dibromohexane (Proposed)

Reaction:

HO-(CH₂)₄-CH(OH)-CH₃ → Br-(CH₂)₃-CH(Br)-CH₂-CH₃

Conceptual Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place 1,4-hexanediol.

• Reagent Addition: Slowly add a brominating agent, such as hydrobromic acid (HBr) with a sulfuric acid catalyst, or phosphorus tribromide (PBr₃), to the flask while stirring and cooling in an ice bath.

• Reaction: After the addition is complete, the reaction mixture is typically heated to reflux for several hours to ensure the complete conversion of the diol to the dibromoalkane.

• Work-up: After cooling, the reaction mixture is washed with water, a dilute base (e.g., sodium bicarbonate solution) to neutralize any remaining acid, and then brine.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude 1,4-dibromohexane can then be purified by fractional distillation.

Diagram 1: Conceptual Workflow for the Synthesis of 1,4-Dibromohexane

Caption: A conceptual workflow for the synthesis of 1,4-dibromohexane.

Alkylation and Cyclization Reactions

Dibromoalkanes like 1,4-dibromohexane are versatile reagents in organic synthesis, primarily used as alkylating agents and in the formation of cyclic compounds.

1,4-Dibromohexane can be used to alkylate primary and secondary amines. The reaction typically proceeds via a nucleophilic substitution (Sₙ2) mechanism. However, the reaction of a primary amine with a dibromoalkane can lead to a mixture of products, including mono- and di-alkylation, as well as cyclization to form a pyrrolidine (B122466) ring, in this case, a substituted one.

Diagram 2: Potential Reaction Pathways of 1,4-Dibromohexane with a Primary Amine

Caption: Possible reaction pathways of 1,4-dibromohexane with a primary amine.

Biological Activity and Signaling Pathways

There is currently no specific information available in the reviewed literature regarding the biological activity of 1,4-dibromohexane or its interaction with any known signaling pathways. As a class, haloalkanes are known to have various biological effects, including potential carcinogenicity and toxicity to the liver and nervous system.[5] However, specific studies on the 1,4-dibromo isomer of hexane are lacking. Further research is required to elucidate any potential pharmacological or toxicological profile of this compound.

Conclusion

1,4-Dibromohexane is a chemical intermediate with potential applications in organic synthesis, particularly in alkylation and the formation of heterocyclic structures. While detailed safety and toxicological data for this specific isomer are limited, information from related compounds suggests that it should be handled with appropriate caution. The lack of data on its biological activity presents an opportunity for future research to explore its potential roles in drug discovery and development or to assess its toxicological impact. Professionals working with this compound should adhere to strict safety protocols and consult available literature on similar halogenated alkanes.

References

• 1. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]

A Technical Guide to the Synthesis of 1,6-Dibromohexane from 1,6-Hexanediol

Note on Synthesis Target: The direct conversion of 1,6-hexanediol (B165255) to 1,4-dibromohexane is not a standard or chemically feasible single-step transformation, as it would necessitate a complex skeletal rearrangement. Standard nucleophilic substitution reactions on 1,6-hexanediol replace the terminal hydroxyl groups, leading to the formation of 1,6-dibromohexane (B150918). This guide will therefore focus on the well-documented and efficient synthesis of 1,6-dibromohexane from 1,6-hexanediol, a foundational transformation in organic synthesis.

The conversion of 1,6-hexanediol to 1,6-dibromohexane is a crucial process for producing a versatile bifunctional alkylating agent used in the synthesis of polymers and various pharmaceutical intermediates.[1] This guide details the primary synthetic routes, providing quantitative data and comprehensive experimental protocols for researchers and professionals in drug development.

Core Synthetic Strategies

The transformation of 1,6-hexanediol to 1,6-dibromohexane involves the substitution of two hydroxyl (-OH) groups with bromine (-Br) atoms. The most prevalent and effective methods employ either hydrobromic acid (HBr), often in conjunction with a dehydrating agent or azeotropic water removal, or phosphorus-based/amine-based reagents like the Appel reaction (triphenylphosphine and a bromine source).

Reacting an alcohol with hydrogen bromide is a standard method for synthesizing bromoalkanes. For primary alcohols like 1,6-hexanediol, the reaction proceeds via an SN2 mechanism where the protonated hydroxyl group (a good leaving group, H₂O) is displaced by a bromide ion.[2]

Quantitative Data Summary

The efficiency of 1,6-dibromohexane synthesis is highly dependent on the chosen reagents, solvent, and reaction conditions. The following table summarizes key quantitative data from established methods to facilitate comparison.

Reagent(s)	Solvent	Reaction Time (hours)	Temperature (°C)	Yield (%)	Reference
48% aq. HBr	Toluene	18	Reflux	83	[3]
N-Bromosuccinimide (NBS), Triphenylphosphine (B44618) (PPh₃)	Dichloromethane (B109758)	12	-78 to 20	97	[3][4]
48% aq. HBr	Benzene	4	Reflux	95 (GC Purity)	[3][5]
48% aq. HBr, conc. H₂SO₄	None specified	~1.5 to reflux	Reflux	Not specified	[1]

Reaction Pathways and Mechanisms

The primary pathways for converting 1,6-hexanediol to 1,6-dibromohexane are illustrated below. The use of hydrobromic acid involves a direct SN2 substitution, while the Appel reaction proceeds via a phosphonium (B103445) salt intermediate.

Fig. 1: Key synthetic routes from 1,6-hexanediol to 1,6-dibromohexane.

Experimental Protocols

Detailed methodologies for the most effective and commonly cited synthesis routes are provided below.

Method 1: Synthesis using Hydrobromic Acid and Sulfuric Acid

This protocol utilizes concentrated sulfuric acid to facilitate the dehydration and subsequent substitution by hydrobromic acid.[1]

Materials:

• 1,6-Hexanediol

• 48% Hydrobromic Acid (HBr)

• Concentrated Sulfuric Acid (H₂SO₄)

• 5% Sodium Carbonate (Na₂CO₃) solution

• Anhydrous Calcium Chloride (CaCl₂)

• Four-neck flask, reflux condenser, stirrer, thermometer, and dropping funnel

Procedure:

• Initial Setup: In a four-neck flask equipped with a reflux condenser, stirrer, thermometer, and dropping funnel, add a measured amount of 1,6-hexanediol and a small portion of hydrobromic acid. Stir the mixture thoroughly at room temperature until the diol is completely dissolved.

• Acid Addition: Raise the temperature of the mixture to 40°C. Slowly add concentrated sulfuric acid dropwise via the dropping funnel.

• Reaction: After the sulfuric acid addition is complete, add the remaining hydrobromic acid to the reactor. Gradually increase the temperature over approximately 1.5 hours to bring the mixture to reflux.

• Workup: After the reaction period, cool the mixture. Wash the organic phase with equal volumes of water and a 5% sodium carbonate solution to neutralize any remaining acid.

• Purification: Perform steam distillation on the neutralized organic phase. Dry the collected product over anhydrous calcium chloride.

• Final Isolation: Conduct a final vacuum distillation, collecting the fraction that boils at 143-145°C / 3.9 kPa to obtain pure 1,6-dibromohexane.

Method 2: Synthesis using N-Bromosuccinimide and Triphenylphosphine (Appel Reaction)

This method offers high yields under milder conditions compared to the strong acid method.[4]

Materials:

• 1,6-Hexanediol

• N-Bromosuccinimide (NBS)

• Triphenylphosphine (PPh₃)

• Dichloromethane (CH₂Cl₂)

• Silica (B1680970) Gel for column chromatography

• Eluent: Petroleum Ether (PE) - Ethyl Acetate (EtOAc) mixture

Procedure:

• Reagent Preparation: In a 50 mL flask, dissolve NBS (3 mmol) in dichloromethane (10 mL).

• Reaction Initiation: Cool the NBS solution to -78°C using a dry ice/acetone bath. Sequentially add triphenylphosphine (3 mmol) and 1,6-hexanediol (1 mmol) dropwise to the cold NBS solution.

• Reaction Progression: Stir the reaction mixture in the dark and allow it to warm to room temperature over 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a PE-EtOAc (20:1) eluent system.

• Solvent Removal: Once the reaction is complete, concentrate the mixture in vacuo to remove the dichloromethane.

• Purification: Isolate the final product, 1,6-dibromohexane, by flash chromatography on a silica gel column, using a PE-EtOAc (30:1) eluent system.

General Experimental Workflow

The following diagram outlines the logical flow of a typical synthesis experiment, from initial reaction setup to final product characterization.

Fig. 2: Generalized workflow for chemical synthesis and purification.

References

• 1. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 2. Bromination reactions with hydrogen bromide (bromoalkane synthesis from alcohols/bromoalkane synthesis via ether- or lactone-cleaving): Hydrogen bromide (2): Discussion series on bromination/iodination reactions 35 – Chemia [chemia.manac-inc.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. 1,6-Dibromohexane synthesis - chemicalbook [chemicalbook.com]
• 5. Sciencemadness Discussion Board - prepration of 1,6-dibromohexane - Powered by XMB 1.9.11 [sciencemadness.org]

chemical structure and stereochemistry of 1,4-dibromohexane

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of 1,4-Dibromohexane and its Cyclic Analog, 1,4-Dibromocyclohexane (B3051618)

This guide provides a comprehensive overview of the chemical structure, stereochemistry, synthesis, and spectroscopic properties of 1,4-dibromohexane and its cyclic counterpart, 1,4-dibromocyclohexane. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

1,4-Dibromohexane

1.1. Chemical Structure and IUPAC Nomenclature

1,4-Dibromohexane is an acyclic organobromine compound with the chemical formula C₆H₁₂Br₂.[1] Its structure consists of a six-carbon chain where bromine atoms are substituted at the first and fourth carbon positions. The systematic IUPAC name for this compound is 1,4-dibromohexane.[1]

1.2. Stereochemistry

The carbon atom at the fourth position (C4) in the 1,4-dibromohexane molecule is a chiral center. This is because it is bonded to four different groups: a hydrogen atom, a bromine atom, a propyl group (-CH₂CH₂CH₃), and a bromopropyl group (-CH₂CH₂CH₂Br). Consequently, 1,4-dibromohexane exists as a pair of enantiomers: (R)-1,4-dibromohexane and (S)-1,4-dibromohexane. These enantiomers are non-superimposable mirror images of each other and will rotate plane-polarized light in opposite directions.

Figure 1: Enantiomers of 1,4-dibromohexane.

1.3. Physicochemical and Spectroscopic Data

Quantitative data for 1,4-dibromohexane is summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₂Br₂	[1]
Molecular Weight	243.97 g/mol	[1]
CAS Number	25118-28-9	[1]
Predicted ¹H NMR
δ (ppm)	~4.1 (m, 1H, CHBr)
~3.4 (t, 2H, CH₂Br)
~1.7-2.2 (m, 6H, CH₂)
~0.9 (t, 3H, CH₃)
Predicted ¹³C NMR
δ (ppm)	~55 (CHBr)
~38 (CH₂)
~35 (CH₂Br)
~33 (CH₂)
~20 (CH₂)
~14 (CH₃)
IR Spectroscopy
ν (cm⁻¹)	2960-2850 (C-H stretch)
1465-1430 (C-H bend)
640-550 (C-Br stretch)

1.4. Experimental Protocols: Synthesis of 1,4-Dibromohexane

1,4-Dibromohexane can be synthesized from 1,4-hexanediol via a nucleophilic substitution reaction using hydrobromic acid.

Objective: To synthesize 1,4-dibromohexane from 1,4-hexanediol.

Materials:

• 1,4-hexanediol

• Concentrated hydrobromic acid (48%)

• Concentrated sulfuric acid (catalyst)

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine 1,4-hexanediol and an excess of 48% hydrobromic acid.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

• Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the organic layer with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation to obtain 1,4-dibromohexane.

Figure 2: Synthesis workflow for 1,4-dibromohexane.

1,4-Dibromocyclohexane

2.1. Chemical Structure and IUPAC Nomenclature

1,4-Dibromocyclohexane is a cyclic organobromine compound with the chemical formula C₆H₁₀Br₂.[2] Its structure consists of a cyclohexane (B81311) ring with bromine atoms attached to the first and fourth carbon atoms. The systematic IUPAC name is 1,4-dibromocyclohexane.[3]

2.2. Stereochemistry

1,4-Dibromocyclohexane exhibits cis-trans isomerism.

• cis-1,4-Dibromocyclohexane: The two bromine atoms are on the same side of the cyclohexane ring. In the most stable chair conformation, one bromine atom is in an axial position and the other is in an equatorial position. The ring can flip, interconverting the axial and equatorial positions of the bromine atoms.

• trans-1,4-Dibromocyclohexane: The two bromine atoms are on opposite sides of the ring. This isomer can exist in two chair conformations: a diaxial conformation and a diequatorial conformation. The diequatorial conformation is significantly more stable due to the avoidance of 1,3-diaxial interactions.

Figure 3: Conformational isomers of 1,4-dibromocyclohexane.

2.3. Physicochemical and Spectroscopic Data

Quantitative data for the isomers of 1,4-dibromocyclohexane are summarized below.

Property	cis-1,4-Dibromocyclohexane	trans-1,4-Dibromocyclohexane	Reference
Molecular Formula	C₆H₁₀Br₂	C₆H₁₀Br₂	[2]
Molecular Weight	241.95 g/mol	241.95 g/mol	[2]
CAS Number	16661-99-7	13618-83-2	[3][4]
Melting Point	113 °C	[4]
Predicted ¹H NMR
δ (ppm)	~4.5 (br s, 2H, CHBr)	~4.0 (m, 2H, CHBr)
~2.2-1.8 (m, 8H, CH₂)	~2.4 & 1.9 (m, 8H, CH₂)
Predicted ¹³C NMR
δ (ppm)	~50 (CHBr)	~52 (CHBr)
~32 (CH₂)	~34 (CH₂)
IR Spectroscopy
ν (cm⁻¹)	2940-2860 (C-H stretch)	2940-2860 (C-H stretch)	[2]
1445 (C-H bend)	1440 (C-H bend)	[2]
680 (C-Br stretch)	690 (C-Br stretch)	[2]

2.4. Experimental Protocols: Synthesis of 1,4-Dibromocyclohexane

The synthesis of cis- and trans-1,4-dibromocyclohexane can be achieved from the corresponding cis- and trans-1,4-cyclohexanediols. Another potential route is the Hunsdiecker reaction of a suitable dicarboxylic acid derivative.

Objective: To synthesize 1,4-dibromocyclohexane from 1,4-cyclohexanediol (B33098).

Materials:

• cis- or trans-1,4-cyclohexanediol

• Phosphorus tribromide (PBr₃)

• Pyridine (B92270) (optional, to neutralize HBr byproduct)

• Dry diethyl ether or other anhydrous solvent

• Round-bottom flask, dropping funnel, reflux condenser, ice bath

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the respective isomer of 1,4-cyclohexanediol in dry diethyl ether.

• Cool the solution in an ice bath.

• Slowly add phosphorus tribromide dropwise to the cooled solution with stirring. A small amount of pyridine can be added to the reaction mixture.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for a few hours.

• Cool the reaction mixture and carefully pour it over ice.

• Separate the organic layer and wash it with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure.

• The resulting crude product can be purified by recrystallization or column chromatography to yield the desired isomer of 1,4-dibromocyclohexane.

Figure 4: Synthesis workflow for 1,4-dibromocyclohexane.

Conclusion

This technical guide has detailed the chemical structures, stereochemical properties, and synthetic methodologies for 1,4-dibromohexane and 1,4-dibromocyclohexane. The key distinction lies in the acyclic nature of 1,4-dibromohexane, which possesses a single chiral center leading to enantiomers, and the cyclic structure of 1,4-dibromocyclohexane, which exhibits cis-trans isomerism and conformational complexities. The provided experimental protocols and spectroscopic data serve as a valuable resource for chemists in research and development.

References

• 1. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexane, 1,4-dibromo- [webbook.nist.gov]
• 3. 1,4-Dibromocyclohexane | C6H10Br2 | CID 37040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. trans-1,4-dibromocyclohexane [webbook.nist.gov]

Protocols & Analytical Methods

Synthesis of Seven-Membered Rings Utilizing 1,4-Dibromohexane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of seven-membered carbocyclic and heterocyclic rings using 1,4-dibromohexane as a key starting material. The methodologies described herein are foundational for the construction of cycloheptane (B1346806), azepane, and oxepane (B1206615) scaffolds, which are of significant interest in medicinal chemistry and drug development.

Introduction to Seven-Membered Rings and the Utility of 1,4-Dibromohexane

Seven-membered rings are prevalent structural motifs in a wide array of biologically active natural products and synthetic pharmaceuticals. Their conformational flexibility allows them to interact with biological targets in a three-dimensional space that is often inaccessible to more common five- and six-membered ring systems. The synthesis of these medium-sized rings, however, can be challenging due to unfavorable entropic and enthalpic factors associated with their formation.

1,4-Dibromohexane serves as a versatile and readily available C4 synthon for the construction of seven-membered rings. Its two bromine atoms provide reactive handles for sequential or double displacement reactions with appropriate nucleophiles, enabling the formation of both carbocyclic and heterocyclic systems. This document outlines three primary strategies for the utilization of 1,4-dibromohexane in the synthesis of cycloheptanes, azepanes, and oxepanes.

Synthetic Strategies and Applications

Malonic Ester Synthesis for Cycloheptane Derivatives

The malonic ester synthesis is a robust and classical method for the preparation of carboxylic acids. When applied to dihaloalkanes, this method provides an efficient route to cyclic carboxylic acids. The reaction of diethyl malonate with 1,4-dibromohexane is a logical, though not extensively documented, extension of this methodology for the synthesis of cycloheptane derivatives. The overall transformation involves a sequential double alkylation of the malonic ester, followed by hydrolysis and decarboxylation.

Applications: The resulting cycloheptane carboxylic acid derivatives can serve as versatile intermediates for the synthesis of more complex molecules, including analogs of natural products and novel drug candidates. The seven-membered carbocyclic core can be further functionalized to explore new chemical space in drug discovery programs.

Synthesis of N-Substituted Azepanes

Azepanes, seven-membered nitrogen-containing heterocycles, are important pharmacophores found in a variety of bioactive compounds. The direct N-alkylation of a primary amine with 1,4-dibromohexane offers a straightforward approach to the synthesis of N-substituted azepanes. This reaction proceeds via a sequential nucleophilic substitution, where the primary amine first displaces one bromine atom, followed by an intramolecular cyclization to form the azepane ring.

Applications: N-substituted azepanes are key components of various therapeutic agents, including antidepressants, antipsychotics, and cardiovascular drugs. This synthetic route allows for the introduction of a wide range of substituents on the nitrogen atom, enabling the generation of diverse libraries of compounds for biological screening.

Williamson Ether Synthesis for Oxepanes

The oxepane ring system, a seven-membered oxygen-containing heterocycle, is another important scaffold in medicinal chemistry. The Williamson ether synthesis, a reliable method for forming ethers, can be adapted for the synthesis of oxepanes from 1,4-dibromohexane and a suitable diol, such as 1,3-propanediol (B51772). This reaction involves the formation of an alkoxide from the diol, which then undergoes a double nucleophilic substitution with 1,4-dibromohexane to yield the cyclic ether.

Applications: The oxepane moiety is present in a number of natural products with interesting biological activities. Synthetic oxepane derivatives are explored as potential therapeutic agents in various disease areas. This method provides a direct entry to the parent oxepane ring, which can be further elaborated.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthetic strategies described. Please note that for some reactions, specific data for 1,4-dibromohexane was not available in the literature, and therefore, data from analogous reactions or typical yields for the reaction type are provided as estimates.

Reaction	Starting Materials	Product	Yield (%)	Notes
Malonic Ester Synthesis (Step 1)	1,6-Dibromohexane, Diethyl malonate	Diethyl (6-bromohexyl)malonate	78	Yield for the analogous reaction with 1,6-dibromohexane.
Malonic Ester Synthesis (Overall)	1,4-Dibromohexane, Diethyl malonate	Cycloheptane carboxylic acid	50-60 (Estimated)	Based on typical yields for malonic ester cyclizations.
Azepane Synthesis	1,4-Dibromohexane, Benzylamine (B48309)	N-Benzylazepane	40-50 (Estimated)	Based on general yields for N-alkylation/cyclization.
Oxepane Synthesis	1,4-Dibromohexane, 1,3-Propanediol	Oxepane	30-40 (Estimated)	Based on typical yields for intramolecular Williamson ether synthesis for medium rings.

Experimental Protocols

Protocol for the Synthesis of Cycloheptane Carboxylic Acid via Malonic Ester Synthesis

This protocol is presented in three steps: mono-alkylation, intramolecular cyclization, and hydrolysis/decarboxylation. The first step is adapted from a procedure for the reaction of 1,6-dibromohexane.

Step 1: Synthesis of Diethyl (4-bromohexyl)malonate

• Materials: 1,4-dibromohexane, diethyl malonate, potassium carbonate, polyethylene (B3416737) glycol monomethyl ether (M500), tetrabutylammonium (B224687) bromide, cyclohexane.

• Procedure:

  • To a reaction flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add cyclohexane, potassium carbonate (2 eq.), polyethylene glycol monomethyl ether (catalyst), and tetrabutylammonium bromide (catalyst).

  • Heat the mixture to reflux.

  • Add a mixture of 1,4-dibromohexane (3 eq.) and diethyl malonate (1 eq.) dropwise to the refluxing suspension over a period of 2 hours.

  • Continue refluxing for an additional 4-6 hours, monitoring the reaction by TLC or GC until the diethyl malonate is consumed.

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain diethyl (4-bromohexyl)malonate.

Step 2: Intramolecular Cyclization to Diethyl Cycloheptane-1,1-dicarboxylate

• Materials: Diethyl (4-bromohexyl)malonate, sodium ethoxide, absolute ethanol (B145695).

• Procedure:

  • Prepare a solution of sodium ethoxide in absolute ethanol (1.1 eq.) in a flame-dried flask under a nitrogen atmosphere.

  • Add the diethyl (4-bromohexyl)malonate dropwise to the sodium ethoxide solution at room temperature.

  • Heat the reaction mixture to reflux for 6-8 hours, monitoring the disappearance of the starting material by TLC or GC.

  • Cool the reaction to room temperature and neutralize with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • The crude diethyl cycloheptane-1,1-dicarboxylate can be purified by vacuum distillation.

Step 3: Hydrolysis and Decarboxylation to Cycloheptane Carboxylic Acid

• Materials: Diethyl cycloheptane-1,1-dicarboxylate, potassium hydroxide (B78521), water, hydrochloric acid.

• Procedure:

  • To a solution of diethyl cycloheptane-1,1-dicarboxylate in ethanol, add an aqueous solution of potassium hydroxide (3 eq.).

  • Heat the mixture to reflux for 4-6 hours until the ester is fully hydrolyzed (monitored by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Acidify the aqueous residue to pH 1-2 with concentrated hydrochloric acid.

  • Heat the acidified mixture to reflux for 2-4 hours to effect decarboxylation (evolution of CO2 will be observed).

  • Cool the reaction mixture and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield cycloheptane carboxylic acid.

Protocol for the Synthesis of N-Benzylazepane

• Materials: 1,4-dibromohexane, benzylamine, sodium carbonate, acetonitrile.

• Procedure:

  • In a round-bottom flask, dissolve 1,4-dibromohexane (1 eq.) and benzylamine (1.1 eq.) in acetonitrile.

  • Add sodium carbonate (2.5 eq.) to the solution.

  • Heat the reaction mixture to reflux for 12-18 hours, monitoring the reaction progress by TLC.

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify the crude N-benzylazepane by column chromatography on silica (B1680970) gel.

Protocol for the Synthesis of Oxepane

• Materials: 1,4-dibromohexane, 1,3-propanediol, sodium hydride, anhydrous tetrahydrofuran (B95107) (THF).

• Procedure:

  • In a flame-dried flask under a nitrogen atmosphere, add anhydrous THF and sodium hydride (2.2 eq.).

  • Cool the suspension to 0 °C and add 1,3-propanediol (1 eq.) dropwise.

  • Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen evolution ceases.

  • Add a solution of 1,4-dibromohexane (1 eq.) in anhydrous THF dropwise to the reaction mixture.

  • Heat the reaction to reflux for 18-24 hours.

  • Cool the reaction to room temperature and carefully quench with water.

  • Extract the mixture with diethyl ether.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude oxepane by distillation.

Visualizations

Caption: Workflow for the synthesis of cycloheptane carboxylic acid.

Caption: General scheme for N-substituted azepane synthesis.

Caption: Pathway for the synthesis of oxepane.

Application Notes and Protocols for 1,4-Dibromohexane as a Bifunctional Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromohexane is a versatile bifunctional alkylating agent that serves as a valuable building block in organic synthesis and holds potential in the realm of drug development. Its linear six-carbon chain is flanked by two reactive bromine atoms, enabling it to act as a linker or cross-linking agent in the construction of a wide array of molecular architectures, including macrocycles, polymers, and potentially as a DNA alkylating agent for therapeutic purposes.[1] The reactivity of 1,4-dibromohexane is primarily centered on nucleophilic substitution reactions, where the bromine atoms act as leaving groups.

Physicochemical Properties

A summary of the key physicochemical properties of 1,4-dibromohexane is presented below for easy reference.

Property	Value	Reference
CAS Number	25118-28-9	[2][3]
Molecular Formula	C₆H₁₂Br₂	[2][3]
Molecular Weight	243.97 g/mol	[2][3]
Boiling Point	207.32 °C (estimate)	[4]
Density	1.6020 g/cm³ (estimate)	[4]
Refractive Index	1.5084	[4]

Applications in Organic Synthesis

The bifunctional nature of 1,4-dibromohexane makes it an ideal candidate for the synthesis of cyclic and polymeric structures through reactions with dinucleophiles. The distance between the two bromine atoms influences the propensity for either intramolecular cyclization (macrocycle formation) or intermolecular polymerization.

Macrocycle Synthesis

1,4-Dibromohexane can be reacted with various dinucleophiles, such as diamines and dithiols, to form aza- and thia-macrocycles, respectively. These macrocyclic structures are of significant interest in medicinal chemistry and materials science.[5][6]

A general workflow for macrocyclization using a bifunctional alkylating agent like 1,4-dibromohexane is depicted below.

General Experimental Workflow for Macrocyclization

This protocol describes a general procedure for the synthesis of a diazamacrocycle via the reaction of 1,4-dibromohexane with a diamine. This method is adapted from established procedures for the synthesis of aza-macrocycles.[5][6]

Materials:

• 1,4-Dibromohexane

• Appropriate diamine (e.g., 1,6-diaminohexane)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add the diamine (1.0 eq) and anhydrous DMF.

• Add anhydrous potassium carbonate (5.0 eq) to the solution and stir the mixture at room temperature for 30 minutes.

• In a separate flask, dissolve 1,4-dibromohexane (1.0 eq) in anhydrous DMF.

• Using a syringe pump, add the 1,4-dibromohexane solution dropwise to the diamine solution over a period of 4-6 hours to maintain high dilution conditions, which favors intramolecular cyclization.

• After the addition is complete, heat the reaction mixture to 80 °C and stir for 24-48 hours.[7]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of a saturated aqueous NH₄Cl solution.[7]

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired macrocycle.

• Characterize the purified macrocycle by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Reactant 1	Reactant 2	Base	Solvent	Temperature	Time	Typical Yield
1,4-Dibromohexane	Diamine	K₂CO₃	DMF	80 °C	24-48 h	Moderate to High

Polymer Synthesis

When the reaction conditions favor intermolecular reactions (e.g., higher concentrations), 1,4-dibromohexane can undergo polycondensation with dinucleophiles to form polymers.

This protocol outlines a general procedure for the synthesis of a polyamine through the polycondensation of 1,4-dibromohexane with a diamine. This method is based on established polycondensation procedures.[8]

Materials:

• 1,4-Dibromohexane

• 1,6-Diaminohexane

• Anhydrous N,N-Dimethylacetamide (DMAc)

• 0.15 M NaCl solution

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer, dissolve 1,6-diaminohexane (1.0 eq) in DMAc.

• Heat the solution to 80 °C with moderate stirring.

• Add 1,4-dibromohexane (1.0 eq) dropwise to the reaction mixture with vigorous stirring.

• Continue the polycondensation at 80 °C for an extended period (e.g., 168 hours).[8]

• After the reaction, dilute the resulting solution with 0.15 M NaCl solution.

• The polymer can be purified by ultrafiltration.

• Characterize the polymer by techniques such as Size Exclusion Chromatography (SEC) and NMR spectroscopy.

Monomer 1	Monomer 2	Solvent	Temperature	Time
1,4-Dibromohexane	1,6-Diaminohexane	DMAc	80 °C	168 h

Application in Drug Development: DNA Alkylation

Bifunctional alkylating agents are a class of chemotherapeutic drugs that exert their cytotoxic effects by forming covalent bonds with DNA, leading to the formation of DNA adducts and cross-links.[9] These cross-links can be intrastrand or interstrand, with the latter being particularly effective at blocking DNA replication and transcription, ultimately triggering apoptosis (programmed cell death) in rapidly dividing cancer cells.[9]

Mechanism of Action: DNA Cross-linking and Apoptosis

The proposed mechanism of action for 1,4-dibromohexane as a potential anticancer agent involves its ability to act as a DNA cross-linking agent. The electrophilic carbon atoms of 1,4-dibromohexane can be attacked by nucleophilic sites on DNA bases, most commonly the N7 position of guanine.[10]

The formation of DNA interstrand cross-links is a severe form of DNA damage that stalls replication forks, leading to the formation of DNA double-strand breaks (DSBs).[1] These DSBs are potent activators of cell death pathways. The presence of unrepaired DNA cross-links and subsequent DSBs can trigger the intrinsic apoptotic pathway. This pathway involves the activation of a cascade of caspases, which are proteases that execute the apoptotic program. A key regulatory step is the involvement of the Bcl-2 family of proteins, where a decline in the anti-apoptotic protein Bcl-2 can lead to the activation of effector caspases and cell death.[2][11]

DNA Damage-Induced Apoptosis Pathway

Disclaimer: The experimental protocols provided are intended as a general guide and may require optimization for specific substrates and desired outcomes. All laboratory work should be conducted with appropriate safety precautions. The information on the biological activity of 1,4-dibromohexane is based on the general mechanism of bifunctional alkylating agents and requires specific experimental validation.

References

• 1. DNA damage-induced cell death by apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of DNA breaks and apoptosis in crosslink-hypersensitive V79 cells by the cytostatic drug beta-D-glucosyl-ifosfamide mustard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. download.e-bookshelf.de [download.e-bookshelf.de]
• 5. Synthesis of 12-Membered Tetra-aza Macrocyclic Pyridinophanes Bearing Electron-Withdrawing Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. lmaleidykla.lt [lmaleidykla.lt]
• 9. Crosslinking of DNA - Wikipedia [en.wikipedia.org]
• 10. escholarship.org [escholarship.org]
• 11. Induction of DNA breaks and apoptosis in crosslink-hypersensitive V79 cells by the cytostatic drug β-D-glucosyl-ifosfamide mustard - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of the Di-Grignard Reagent from 1,4-Dibromohexane

Introduction

Grignard reagents are powerful organometallic compounds extensively utilized in organic synthesis for the formation of carbon-carbon bonds. The synthesis of di-Grignard reagents from dihaloalkanes, such as 1,4-dibromohexane, provides a versatile difunctional intermediate for the construction of more complex molecules. This document outlines the protocol for the preparation of the di-Grignard reagent from 1,4-dibromohexane, highlighting the critical experimental parameters, potential side reactions, and a detailed methodology suitable for researchers, scientists, and professionals in drug development. The primary product of this synthesis is 1,4-bis(magnesiobromo)hexane, a reagent with two nucleophilic centers.

Reaction Principle

The synthesis involves the reaction of 1,4-dibromohexane with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (B95107) (THF). The magnesium inserts into the carbon-bromine bonds, forming the organomagnesium halide. Due to the presence of two bromine atoms, the reaction can proceed to form a di-Grignard reagent. Strict anhydrous and inert atmosphere conditions are crucial for the success of the reaction, as Grignard reagents are highly reactive towards protic solvents (like water and alcohols) and oxygen.[1][2]

A significant consideration in the synthesis of a di-Grignard reagent from a 1,4-dihaloalkane is the potential for intramolecular cyclization. In this case, the initially formed mono-Grignard reagent can undergo an intramolecular nucleophilic attack to form a five-membered ring, yielding methylcyclopentylmagnesium bromide as a major byproduct. Intermolecular Wurtz-type coupling, where the Grignard reagent reacts with unreacted 1,4-dibromohexane, can also occur, leading to oligomeric or polymeric side products.[3] Controlling the reaction conditions, such as temperature and addition rate, is paramount to favor the formation of the desired di-Grignard reagent.

Signaling Pathways and Logical Relationships

The reaction of 1,4-dibromohexane with magnesium can proceed through several pathways, as illustrated in the diagram below. The desired pathway leads to the formation of the di-Grignard reagent. However, side reactions such as intramolecular cyclization and intermolecular Wurtz-type coupling can compete with the desired reaction.

Caption: Reaction pathways in the synthesis of a Grignard reagent from 1,4-dibromohexane.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of a di-Grignard reagent from a 1,4-dihaloalkane. Yields can vary significantly based on the purity of reagents, the effectiveness of magnesium activation, and precise control of reaction conditions.

Parameter	Value	Notes
Reactants
1,4-Dibromohexane	1.0 equivalent	Should be freshly distilled and thoroughly dried.
Magnesium Turnings	2.2 - 2.5 equivalents	A slight excess of magnesium is used to ensure complete conversion and compensate for any surface oxidation.
Solvent
Anhydrous Tetrahydrofuran (THF)	10-15 mL per gram of Mg	Anhydrous ether solvents are essential for stabilizing the Grignard reagent.[4]
Reaction Conditions
Temperature	25-40 °C (gentle reflux)	The reaction is exothermic; initial heating may be required for initiation, followed by cooling to maintain a controlled rate.[5]
Reaction Time	2-4 hours	Monitored by the consumption of magnesium turnings.
Atmosphere	Inert (Argon or Nitrogen)	Strict exclusion of air and moisture is critical to prevent quenching of the Grignard reagent.[2]
Expected Yield
Di-Grignard Reagent	40-60%	Yields are often moderate due to the formation of side products. The concentration of the Grignard reagent is typically determined by titration before use.

Experimental Protocol

Materials and Reagents:

• 1,4-Dibromohexane (anhydrous)

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (for activation)

• Argon or Nitrogen gas (high purity)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle with temperature controller

• Schlenk line or equivalent inert atmosphere setup

Procedure:

• Preparation of Glassware: All glassware must be thoroughly dried in an oven at >120 °C overnight and assembled hot under a stream of inert gas (Argon or Nitrogen).

• Magnesium Activation:

  • Place the magnesium turnings (2.2 equivalents) into the three-necked flask equipped with a magnetic stir bar.

  • Add a small crystal of iodine.

  • Gently heat the flask with a heat gun under a flow of inert gas until the iodine sublimes and deposits on the magnesium turnings.

  • Allow the flask to cool to room temperature under the inert atmosphere.

• Grignard Reagent Formation:

  • Add anhydrous THF to the flask to cover the magnesium turnings.

  • Prepare a solution of 1,4-dibromohexane (1.0 equivalent) in anhydrous THF in the dropping funnel.

  • Add a small portion (approx. 10%) of the 1,4-dibromohexane solution to the stirred magnesium suspension.

  • The reaction is initiated when the brown color of the iodine disappears and gentle bubbling is observed. Gentle warming may be necessary to start the reaction.

  • Once the reaction has initiated, add the remaining 1,4-dibromohexane solution dropwise at a rate that maintains a gentle reflux.[5] If the reaction becomes too vigorous, cool the flask in an ice bath.

  • After the addition is complete, continue stirring the mixture at room temperature or with gentle heating until most of the magnesium is consumed (typically 2-4 hours). The solution will appear grayish and cloudy.

• Determination of Grignard Reagent Concentration (Titration):

  • The resulting di-Grignard reagent is typically used directly in the next synthetic step.

  • To determine the concentration, an aliquot of the solution can be quenched with a known excess of iodine, and the remaining iodine is back-titrated with a standard solution of sodium thiosulfate.

Mandatory Visualization

Caption: Workflow for the synthesis of the di-Grignard reagent from 1,4-dibromohexane.

References

• 1. Sciencemadness Discussion Board - Preparation of 1,4-Dibromobutane - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Grignard reagent - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Intramolecular Cyclization of Dithiols with 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive experimental protocol for the intramolecular cyclization of dithiols with 1,4-dibromohexane, yielding a seven-membered heterocyclic ring, 1,2-dithiepane. This reaction is a fundamental transformation in organic synthesis with applications in the construction of cyclic disulfide-containing molecules. Such scaffolds are of significant interest in drug discovery and materials science due to their unique conformational constraints and redox activity. The protocol herein outlines a high-dilution, base-mediated approach to favor intramolecular cyclization over intermolecular polymerization.

Introduction

The formation of cyclic structures is a cornerstone of organic synthesis, enabling the creation of complex molecular architectures with diverse biological and material properties. Seven-membered rings, in particular, are found in a number of natural products and pharmacologically active compounds. The intramolecular cyclization of a dithiol with a dihaloalkane represents a direct and efficient method for the synthesis of dithioether macrocycles.

This application note focuses on the specific reaction between a generic dithiol and 1,4-dibromohexane to form a seven-membered ring. The key challenge in such reactions is to control the competition between the desired intramolecular cyclization and the undesired intermolecular polymerization. The high-dilution principle is a widely employed strategy to address this challenge, where low reactant concentrations favor the unimolecular ring-closing reaction. The choice of base and solvent is also critical in promoting the desired reaction pathway.

Applications in Research and Drug Development

Cyclic disulfides and dithioethers are important motifs in medicinal chemistry and drug development. The conformational constraint imposed by the cyclic structure can lead to enhanced binding affinity and selectivity for biological targets. Furthermore, the disulfide bond can act as a reversible covalent warhead or be susceptible to cleavage in the reducing environment of the cell, offering potential for prodrug strategies and targeted drug release.

Experimental Overview

The intramolecular cyclization of a dithiol with 1,4-dibromohexane is typically carried out under high-dilution conditions in the presence of a suitable base. The base deprotonates the thiol groups to form the more nucleophilic thiolate anions, which then displace the bromide ions in an intramolecular SN2 reaction.

Caption: Experimental workflow for the intramolecular cyclization.

Quantitative Data Summary

The following table summarizes typical reaction parameters and outcomes for the intramolecular cyclization of dithiols with dihaloalkanes to form seven-membered rings. Please note that specific yields can vary depending on the exact dithiol substrate and reaction scale.

Parameter	Value/Condition	Notes
Reactants
Dithiol Concentration	0.01 - 0.1 M	High dilution is critical to favor intramolecular cyclization.
1,4-Dibromohexane	1.0 - 1.2 equivalents	A slight excess may be used to ensure complete reaction of the dithiol.
Base
Base	Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)	Cesium carbonate is often preferred due to the "cesium effect" which can enhance cyclization yields.
Base Equivalents	2.0 - 3.0 equivalents	To ensure complete deprotonation of both thiol groups.
Solvent
Solvent	Acetonitrile (B52724) (CH₃CN) or Dimethylformamide (DMF)	Aprotic polar solvents are generally effective.
Reaction Conditions
Temperature	25 - 80 °C	The reaction can often be performed at room temperature, but heating may be required for less reactive substrates.
Reaction Time	12 - 48 hours	Reaction progress should be monitored by TLC or LC-MS.
Outcome
Typical Yield	40 - 70%	Yields are highly dependent on the substrate and adherence to high-dilution conditions.

Detailed Experimental Protocol

This protocol describes a general procedure for the intramolecular cyclization of a dithiol with 1,4-dibromohexane.

Materials:

• Dithiol (e.g., 1,5-pentanedithiol (B1584520) as a proxy for a generic dithiol)

• 1,4-Dibromohexane

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃), finely powdered and dried

• Anhydrous acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Syringe pump

• Standard glassware for organic synthesis (round-bottom flasks, dropping funnels, condenser, etc.)

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup:

  • Set up a three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a septum under an inert atmosphere.

  • In the flask, place the base (2.5 equivalents) and the anhydrous solvent (to achieve a final reactant concentration of approximately 0.05 M upon addition of all reagents).

• Reactant Solutions:

  • In a separate flask, prepare a solution of the dithiol (1.0 equivalent) in the anhydrous solvent.

  • In another separate flask, prepare a solution of 1,4-dibromohexane (1.1 equivalents) in the anhydrous solvent. The volume of solvent for each reactant should be roughly equal.

• Reaction under High Dilution:

  • Using two separate syringe pumps, add the dithiol solution and the 1,4-dibromohexane solution simultaneously and at a very slow rate (e.g., over 8-12 hours) to the vigorously stirred suspension of the base in the solvent at the desired temperature (e.g., room temperature or 60 °C).

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir for an additional 12-24 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts and wash the solid residue with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) and wash with water to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to isolate the desired cyclic dithioether.

• Characterization:

  • Characterize the purified product by standard analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS), to confirm its structure and purity.

Application Notes and Protocols for Williamson Ether Synthesis with 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Williamson ether synthesis is a robust and versatile method for the preparation of ethers via an SN2 reaction between an alkoxide and a primary alkyl halide.[1][2][3] This methodology can be adapted for intramolecular reactions, providing an effective route for the synthesis of cyclic ethers, which are prevalent structural motifs in many pharmaceuticals and natural products.[1][4] The use of a difunctional substrate such as 1,4-dibromohexane offers the potential for intramolecular cyclization to form substituted tetrahydrofurans, valuable building blocks in medicinal chemistry.

This document provides detailed application notes and experimental protocols for the intramolecular Williamson ether synthesis of 1,4-dibromohexane to yield 2-ethyltetrahydrofuran. The reaction proceeds through an in-situ formation of a halo-alkoxide intermediate, which subsequently undergoes intramolecular cyclization. Careful control of reaction conditions is crucial to favor the desired intramolecular pathway and minimize competing intermolecular reactions and polymerization.[5][6]

Reaction Principle and Mechanism

The reaction is initiated by the deprotonation of a suitable alcohol, in this case, the in-situ generated 4-bromohexan-1-ol, by a strong base to form a potent nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbon bearing the bromine atom in an intramolecular SN2 fashion, displacing the bromide ion and forming the cyclic ether.

The overall transformation can be depicted as follows:

• In-situ formation of the halo-alcohol: In the presence of a controlled amount of water or hydroxide, one of the bromine atoms in 1,4-dibromohexane can be substituted to form 6-bromohexan-1-ol.

• Deprotonation: A strong base deprotonates the hydroxyl group of 6-bromohexan-1-ol to form the corresponding alkoxide.

• Intramolecular SN2 Cyclization: The resulting alkoxide undergoes an intramolecular nucleophilic attack on the carbon bearing the second bromine atom, leading to the formation of 2-ethyltetrahydrofuran.

Experimental Protocols

Protocol 1: Intramolecular Williamson Ether Synthesis of 1,4-Dibromohexane

This protocol details the synthesis of 2-ethyltetrahydrofuran from 1,4-dibromohexane via an intramolecular Williamson ether synthesis. High-dilution conditions are employed to favor the intramolecular cyclization over intermolecular polymerization.

Materials:

• 1,4-Dibromohexane

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Deionized water

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.1 equivalents) in anhydrous THF.

• Preparation of the Substrate Solution: In a separate flask, prepare a dilute solution of 1,4-dibromohexane (1.0 equivalent) in a mixture of anhydrous THF and a small amount of deionized water (0.1 equivalents). The water is to facilitate the in-situ formation of the bromo-alcohol.

• Addition of Substrate: Slowly add the 1,4-dibromohexane solution to the stirred suspension of sodium hydride via the dropping funnel over a period of 4-6 hours. The slow addition is critical to maintain high dilution and favor intramolecular cyclization.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Cool the reaction mixture to room temperature and cautiously quench the excess sodium hydride by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 30 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation or column chromatography on silica (B1680970) gel to obtain pure 2-ethyltetrahydrofuran.

Data Presentation

Parameter	Condition	Expected Outcome
Reactants	1,4-Dibromohexane, Sodium Hydride, Water
Stoichiometry	1.0 eq 1,4-Dibromohexane, 1.1 eq NaH, 0.1 eq H₂O
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	Reflux
Reaction Time	12-18 hours
Yield	Moderate to good (dependent on cyclization efficiency)
Product	2-Ethyltetrahydrofuran

Potential Side Reactions and Optimization

• Intermolecular Etherification/Polymerization: At higher concentrations, the alkoxide intermediate can react with another molecule of 1,4-dibromohexane, leading to the formation of linear ethers and polymers. Maintaining high-dilution conditions is the primary strategy to minimize this side reaction.[6]

• Elimination Reactions: Although less likely with a primary halide, elimination to form an alkene can occur, especially at higher temperatures or with more sterically hindered bases.

• Optimization: The ratio of water to 1,4-dibromohexane can be optimized to control the rate of halo-alcohol formation. The choice of a non-polar, aprotic solvent can also influence the reaction rate and selectivity.

Visualizations

Reaction Workflow

Caption: Experimental workflow for the intramolecular Williamson ether synthesis of 1,4-dibromohexane.

Reaction Mechanism

Caption: Simplified mechanism of the intramolecular Williamson ether synthesis of 1,4-dibromohexane.

References

• 1. [PDF] Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents | Semantic Scholar [semanticscholar.org]
• 2. Synthesis and Characterization of <i>bis</i>(Tetrahydrofurfuryl) Ether [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Competing intramolecular vs. intermolecular hydrogen bonds in solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Application of 1,4-Diazidohexane: A Versatile Bifunctional Linker

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the synthesis of 1,4-diazidohexane from 1,4-dibromohexane and sodium azide (B81097). It includes a comprehensive experimental protocol, quantitative data, and discusses the applications of this versatile bifunctional linker in drug development and bioconjugation.

Introduction

The reaction of 1,4-dibromohexane with sodium azide is a classic example of a bimolecular nucleophilic substitution (SN2) reaction, yielding 1,4-diazidohexane. This product is a valuable bifunctional molecule, featuring two terminal azide groups. These azide functionalities serve as chemical handles for "click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and bioorthogonal reaction. This property makes 1,4-diazidohexane an attractive linker molecule for various applications in drug discovery and development, including the synthesis of antibody-drug conjugates (ADCs), the development of targeted drug delivery systems, and the creation of complex molecular architectures.

Reaction Principle

The synthesis of 1,4-diazidohexane proceeds through a double SN2 reaction. The azide anion (N₃⁻), a strong nucleophile, displaces the bromide ions from the 1,4-dibromohexane backbone. The reaction is typically carried out in a polar aprotic solvent, such as dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF), which enhances the nucleophilicity of the azide anion.

Reaction Scheme:

Figure 1. Reaction of 1,4-dibromohexane with sodium azide.

Quantitative Data

The following table summarizes the key quantitative data for the synthesis of 1,4-diazidohexane.

Parameter	Value
Reactants
1,4-Dibromohexane	1.0 equivalent
Sodium Azide	2.2 equivalents
Reaction Conditions
Solvent	Dimethyl Sulfoxide (DMSO)
Temperature	80-90 °C
Reaction Time	12-24 hours
Product Characterization
Yield	> 90% (typical)
¹H NMR (CDCl₃, 400 MHz)	δ 3.28 (t, J=6.8 Hz, 4H), 1.65 (m, 4H) ppm
¹³C NMR (CDCl₃, 100 MHz)	δ 51.4, 26.5 ppm
FTIR (neat)	~2095 cm⁻¹ (strong, N₃ stretch)

Experimental Protocol

This protocol details the synthesis of 1,4-diazidohexane from 1,4-dibromohexane.

Materials:

• 1,4-Dibromohexane (1.0 eq)

• Sodium azide (NaN₃) (2.2 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Deionized water

• Diethyl ether (Et₂O)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,4-dibromohexane (1.0 eq) in anhydrous DMSO.

• Addition of Sodium Azide: To the stirred solution, carefully add sodium azide (2.2 eq) in one portion. Caution: Sodium azide is toxic and can react with acids to form explosive hydrazoic acid. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a separatory funnel containing a significant volume of deionized water.

  • Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with deionized water, followed by brine.

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 1,4-diazidohexane.

• Purification (Optional): The crude product is often of sufficient purity for subsequent reactions. If further purification is required, it can be achieved by vacuum distillation.

Workflow Diagram:

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various seven-membered heterocyclic compounds—azepanes, thiepanes, and oxepanes—utilizing 1,4-dibromohexane as a key bifunctional electrophile. The construction of these heterocyclic scaffolds is of significant interest in medicinal chemistry and drug development due to their prevalence in a wide array of biologically active molecules. The methodologies presented herein offer versatile routes to these important structural motifs.

Synthesis of N-Substituted Azepanes via Bimolecular Nucleophilic Substitution

The reaction of 1,4-dibromohexane with primary amines provides a direct route to N-substituted azepanes, a core structure in many pharmaceuticals. The reaction proceeds through a double nucleophilic substitution (SN2) mechanism, where the primary amine first displaces one bromide ion, followed by an intramolecular cyclization to form the seven-membered ring. Microwave-assisted organic synthesis (MAOS) has been shown to significantly accelerate this transformation, leading to higher yields and shorter reaction times compared to conventional heating methods.

Quantitative Data for N-Substituted Azepane Synthesis

Entry	Primary Amine	Product	Reaction Time (Microwave)	Yield (%)
1	Benzylamine (B48309)	1-Benzylazepane	15 min	85-95
2	Aniline	1-Phenylazepane	20 min	80-90
3	p-Toluidine	1-(p-Tolyl)azepane	20 min	82-92
4	n-Butylamine	1-Butylazepane	15 min	88-96

Experimental Protocol: Microwave-Assisted Synthesis of 1-Benzylazepane

Materials:

• 1,4-Dibromohexane (1.0 mmol, 244 mg)

• Benzylamine (1.2 mmol, 129 mg, 0.13 mL)

• Potassium carbonate (K₂CO₃) (2.5 mmol, 345 mg)

• Acetonitrile (B52724) (3 mL)

• 10 mL microwave reactor tube with a magnetic stir bar

Procedure:

• To a 10 mL microwave reactor tube, add 1,4-dibromohexane (1.0 mmol), benzylamine (1.2 mmol), potassium carbonate (2.5 mmol), and acetonitrile (3 mL).

• Seal the tube and place it in the microwave reactor.

• Irradiate the mixture at 120°C for 15 minutes with stirring.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Filter the reaction mixture to remove potassium carbonate and any other solids.

• Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Dissolve the residue in ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the pure 1-benzylazepane.

Application Note and Protocol: Alkylation of Amines with 1,4-Dibromohexane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed experimental protocols for the N-alkylation of primary amines using 1,4-dibromohexane. The reaction can be directed to selectively yield either the N-substituted azepane via intramolecular cyclization or the N,N'-disubstituted-1,6-hexanediamine via intermolecular dialkylation. Methodologies covering reaction setup, monitoring, work-up, and purification are presented. Key reaction parameters that influence the product distribution, such as reactant stoichiometry and concentration, are discussed. Quantitative data are summarized for clarity, and diagrams illustrating the experimental workflow and competing reaction pathways are provided to aid in comprehension and experimental design.

Introduction

The alkylation of amines with bifunctional alkyl halides like 1,4-dibromohexane is a versatile method for synthesizing important nitrogen-containing scaffolds. Depending on the reaction conditions, this procedure can yield seven-membered N-heterocycles (azepanes) or linear diamines. Azepane derivatives are prevalent in pharmaceuticals and bioactive molecules, while functionalized diamines serve as crucial linkers in drug discovery and building blocks in polymer chemistry.

The primary challenge in this synthesis is controlling the competition between the intramolecular cyclization and the intermolecular dialkylation pathways. The initial SN2 reaction between a primary amine and 1,4-dibromohexane forms a mono-alkylated intermediate. This intermediate can then either undergo a second, intramolecular SN2 reaction to form the cyclic azepane or react with a second molecule of the primary amine in an intermolecular fashion to produce the linear diamine. This document outlines two distinct protocols optimized to favor each of these products.

Competing Reaction Pathways

The reaction proceeds via a common mono-alkylated intermediate. The final product is determined by the subsequent reaction step, which is highly dependent on the concentration of the amine. High-dilution conditions favor the intramolecular pathway, as the probability of the reactive ends of the intermediate finding each other is higher than encountering another amine molecule. Conversely, a higher concentration of the starting amine favors the intermolecular pathway.

Caption: Competing intramolecular vs. intermolecular reaction pathways.

Experimental Protocols

Materials and Equipment

• Chemicals: Primary amine, 1,4-dibromohexane, anhydrous potassium carbonate (K₂CO₃) or triethylamine (B128534) (Et₃N), acetonitrile (B52724) (MeCN) or N,N-dimethylformamide (DMF), dichloromethane (B109758) (DCM), saturated aqueous sodium bicarbonate (NaHCO₃), brine, anhydrous sodium sulfate (B86663) (Na₂SO₄), silica (B1680970) gel for chromatography.

• Equipment: Round-bottom flasks, reflux condenser, magnetic stirrer with heating plate, dropping funnel, separatory funnel, rotary evaporator, flash chromatography system, standard laboratory glassware.

Protocol 1: Synthesis of N-Alkylazepane (Intramolecular Cyclization)

This protocol utilizes high-dilution conditions to favor the formation of the cyclic product.

• Reaction Setup: To a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add a large volume of acetonitrile (e.g., 250 mL for a 10 mmol scale reaction) and anhydrous potassium carbonate (3.0 eq.). Heat the suspension to reflux.

• Reactant Addition: In a separate flask, dissolve the primary amine (1.0 eq.) and 1,4-dibromohexane (1.1 eq.) in acetonitrile (50 mL). Using a syringe pump or a dropping funnel, add this solution dropwise to the refluxing potassium carbonate suspension over a period of 8-12 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction to reflux for an additional 12-24 hours. Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting materials and the formation of the product.

• Work-up: Cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane (100 mL) and wash with saturated aqueous NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired N-alkylazepane.

Protocol 2: Synthesis of N,N'-Dialkyl-1,6-hexanediamine (Intermolecular Dialkylation)

This protocol uses a higher concentration of the amine to promote the intermolecular reaction.

• Reaction Setup: In a round-bottom flask, dissolve the primary amine (2.5 eq.) and a base such as triethylamine (2.2 eq.) in a suitable solvent like DMF (e.g., 50 mL for a 10 mmol scale reaction).

• Reactant Addition: Add 1,4-dibromohexane (1.0 eq.) dropwise to the stirred amine solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.[1]

• Work-up: Upon completion, quench the reaction by adding water (100 mL).

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (B1210297) (3 x 75 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic extracts with brine (2 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the N,N'-dialkyl-1,6-hexanediamine.

General Experimental Workflow

The following diagram outlines the general workflow for the alkylation experiment, from initial setup to final product characterization.

Caption: General experimental workflow for amine alkylation.

Data Presentation

The selectivity of the reaction is highly dependent on the reaction conditions and the nature of the amine substrate. The following table summarizes representative, expected yields for different primary amines under the two protocols described.

Entry	Primary Amine (R-NH₂)	Protocol	N-Alkylazepane Yield (%)	N,N'-Dialkyl-1,6-hexanediamine Yield (%)
1	Benzylamine	1 (High Dilution)	75	15
2	Benzylamine	2 (High Conc.)	10	80
3	n-Butylamine	1 (High Dilution)	68	20
4	n-Butylamine	2 (High Conc.)	<10	72
5	Aniline (B41778)	1 (High Dilution)	55	25
6	Aniline	2 (High Conc.)	<5	65*

*Note: Reactions with less nucleophilic amines like aniline may require more forcing conditions (e.g., higher temperatures) and may result in lower overall yields.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Crown Ethers Using 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crown ethers are a class of macrocyclic polyethers that have garnered significant interest in supramolecular chemistry and various applications, including as phase-transfer catalysts and in the development of ion-selective sensors and drug delivery systems.[1] Their unique ability to selectively bind specific cations is determined by the size of the macrocyclic ring and the number of oxygen atoms.[1] The Williamson ether synthesis is a cornerstone method for the preparation of these macrocycles, typically involving the reaction of a diol with a dihalide under basic conditions.[2][3]

This document provides a detailed protocol for the synthesis of a 10-membered crown ether, 1,7-dioxacyclodecane , utilizing 1,4-dibromohexane and ethylene (B1197577) glycol. While larger crown ethers are more common, the synthesis of smaller ring systems like this 10-crown-2 ether is of interest for studying the complexation of smaller cations and as a building block for more complex molecular architectures. The following protocol is based on the principles of the Williamson ether synthesis adapted for macrocyclization.

Proposed Synthesis: 1,7-Dioxacyclodecane

The synthesis of 1,7-dioxacyclodecane is achieved through the bimolecular nucleophilic substitution (SN2) reaction between the disodium (B8443419) salt of ethylene glycol and 1,4-dibromohexane.[2] To favor the intramolecular cyclization and minimize polymerization, the reaction is performed under high-dilution conditions.

Experimental Workflow

The overall experimental process from reaction setup to product analysis is outlined in the diagram below.

Caption: General workflow for the synthesis and analysis of 1,7-dioxacyclodecane.

Detailed Experimental Protocol

Materials:

• 1,4-Dibromohexane (98%)

• Ethylene glycol (99.8%, anhydrous)

• Sodium hydride (60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (B109758) (DCM)

• Deionized water

• Magnesium sulfate (B86663) (anhydrous)

• Silica (B1680970) gel (for column chromatography)

• Hexane (B92381) (ACS grade)

• Ethyl acetate (B1210297) (ACS grade)

Equipment:

• Three-necked round-bottom flask (1 L)

• Two addition funnels

• Reflux condenser

• Mechanical stirrer

• Heating mantle

• Nitrogen inlet

• Rotary evaporator

• Separatory funnel

• Glassware for column chromatography

Procedure:

• Preparation of the Disodium Ethylene Glycolate (B3277807): a. To a flame-dried 250 mL two-necked flask under a nitrogen atmosphere, add 100 mL of anhydrous THF. b. Carefully add 2.4 g (60 mmol) of sodium hydride (60% dispersion) to the THF. c. In a separate flask, dissolve 1.86 g (30 mmol) of anhydrous ethylene glycol in 50 mL of anhydrous THF. d. Slowly add the ethylene glycol solution to the sodium hydride suspension via an addition funnel over 30 minutes with stirring. e. After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the disodium salt.

• Cyclization Reaction: a. In a separate 1 L three-necked flask equipped with a mechanical stirrer, reflux condenser, and two addition funnels, add 400 mL of anhydrous THF. Heat the THF to reflux. b. Prepare a solution of 7.32 g (30 mmol) of 1,4-dibromohexane in 100 mL of anhydrous THF and place it in one of the addition funnels. c. Place the previously prepared suspension of disodium ethylene glycolate in the other addition funnel. d. Using the principle of high-dilution, add the 1,4-dibromohexane solution and the disodium ethylene glycolate suspension simultaneously and dropwise to the refluxing THF over a period of 8-10 hours. e. After the addition is complete, continue to reflux the reaction mixture for an additional 12-18 hours. Monitor the reaction progress by TLC (thin-layer chromatography).

• Workup and Purification: a. Cool the reaction mixture to room temperature. b. Carefully quench the reaction by the slow addition of 50 mL of deionized water. c. Remove the bulk of the THF using a rotary evaporator. d. To the remaining aqueous slurry, add 100 mL of dichloromethane (DCM) and transfer to a separatory funnel. e. Separate the organic layer, and extract the aqueous layer with an additional 2 x 50 mL of DCM. f. Combine the organic layers and wash with 100 mL of deionized water, followed by 100 mL of brine. g. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. h. Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 0% to 20% ethyl acetate). i. Combine the fractions containing the desired product and remove the solvent to yield 1,7-dioxacyclodecane as a colorless oil.

Quantitative Data

Compound	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Expected Yield (%)
1,4-Dibromohexane	243.97	30	7.32 g	-
Ethylene Glycol	62.07	30	1.86 g	-
Sodium Hydride (60%)	40.00	60	2.4 g	-
1,7-Dioxacyclodecane	144.21	-	-	25-40%

Characterization of 1,7-Dioxacyclodecane

The structure of the synthesized crown ether can be confirmed by standard spectroscopic methods.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~3.65 ppm (s, 4H, -O-CH₂ -CH₂ -O-)

  • δ ~3.50 ppm (t, 4H, -Br-CH₂-CH₂-CH₂ -O-)

  • δ ~1.60 ppm (m, 4H, -Br-CH₂ -CH₂ -CH₂-O-)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~70 ppm (-O-C H₂-C H₂-O-)

  • δ ~68 ppm (-Br-CH₂-CH₂-C H₂-O-)

  • δ ~28 ppm (-Br-CH₂-C H₂-CH₂-O-)

• Mass Spectrometry (ESI+): m/z = 145.1 [M+H]⁺, 167.1 [M+Na]⁺

Reaction Scheme

The chemical transformation for the synthesis of 1,7-dioxacyclodecane is depicted below.

Caption: Synthesis of 1,7-dioxacyclodecane from 1,4-dibromohexane and ethylene glycol.

Safety Precautions

• Sodium hydride is a highly reactive and flammable solid. Handle it with extreme care under an inert atmosphere and away from moisture.

• 1,4-Dibromohexane is a hazardous substance. Avoid contact with skin and eyes, and work in a well-ventilated fume hood.

• Anhydrous THF can form explosive peroxides. Use freshly distilled or inhibitor-free solvent.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Disclaimer: This protocol is intended for use by trained professionals in a laboratory setting. All procedures should be carried out with appropriate safety measures in place.

References

• 1. jetir.org [jetir.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. francis-press.com [francis-press.com]

The Role of 1,4-Dibromohexane in Active Pharmaceutical Ingredient (API) Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromohexane is a versatile bifunctional alkylating agent that serves as a valuable building block in the synthesis of a variety of organic molecules, including active pharmaceutical ingredients (APIs). Its chemical structure, featuring two bromine atoms on a six-carbon chain, allows for the construction of carbocyclic and heterocyclic ring systems, as well as for its use as a flexible linker to connect different molecular fragments. The strategic incorporation of the hexane-1,4-diyl moiety can influence the pharmacokinetic and pharmacodynamic properties of a drug molecule, such as its lipophilicity, conformational flexibility, and binding affinity to biological targets.

These application notes provide an overview of the utility of 1,4-dibromohexane in API synthesis, focusing on its application in forming seven-membered heterocyclic rings and as a linking agent. Detailed experimental protocols for representative reactions are provided to guide researchers in leveraging this reagent for the development of novel therapeutic agents.

Physicochemical Properties of 1,4-Dibromohexane

A clear understanding of the physical and chemical properties of 1,4-dibromohexane is essential for its effective use in synthesis.

Property	Value
Molecular Formula	C₆H₁₂Br₂
Molecular Weight	243.97 g/mol
CAS Number	25118-28-9
Appearance	Colorless to pale yellow liquid
Boiling Point	218-220 °C (lit.)
Density	1.595 g/mL at 25 °C (lit.)
Solubility	Insoluble in water; soluble in common organic solvents (e.g., THF, DMF, CH₂Cl₂)

Applications in API Synthesis

The primary role of 1,4-dibromohexane in API synthesis is as a dielectrophile, reacting with nucleophiles to form new carbon-heteroatom or carbon-carbon bonds. Its application is analogous to other α,ω-dibromoalkanes like 1,4-dibromobutane (B41627) and 1,5-dibromohexane, which are used to synthesize five and six-membered rings, respectively.

Synthesis of Seven-Membered Heterocycles (Azepanes)

1,4-Dibromohexane is an ideal precursor for the synthesis of substituted azepanes, a seven-membered nitrogen-containing heterocycle. The azepane scaffold is present in a number of biologically active compounds. The synthesis typically involves the dialkylation of a primary amine.

Logical Relationship: Synthesis of N-Substituted Azepanes

Application Notes and Protocols: 1,4-Dibromohexane as a Cross-Linking Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromohexane is a bifunctional alkylating agent that can be utilized as a cross-linking agent for polymers containing nucleophilic functional groups. As a homobifunctional cross-linker, it possesses two reactive bromide groups at either end of a six-carbon aliphatic chain.[1] These bromide groups can react with nucleophiles such as primary amines (-NH2), sulfhydryls (-SH), and hydroxyls (-OH) via nucleophilic substitution reactions. This reactivity makes 1,4-dibromohexane a versatile tool for creating three-dimensional polymer networks, thereby modifying the physicochemical properties of various materials, including biopolymers like polysaccharides and proteins.

The six-carbon spacer arm of 1,4-dibromohexane provides a moderate and flexible linkage between polymer chains, which can be advantageous in applications such as the formation of hydrogels, the stabilization of protein complexes, and the modification of biomaterials for drug delivery and tissue engineering. The covalent nature of the cross-links formed imparts stability to the resulting polymer network.

This document provides detailed application notes and experimental protocols for the use of 1,4-dibromohexane as a cross-linking agent for polysaccharides and proteins.

Principle of Cross-Linking

The cross-linking mechanism of 1,4-dibromohexane involves the nucleophilic attack by functional groups present on the polymer chains (e.g., amino groups of chitosan (B1678972) or lysine (B10760008) residues in proteins, hydroxyl groups of dextran, or sulfhydryl groups of cysteine residues) on the electrophilic carbon atoms attached to the bromine atoms. This reaction typically proceeds via an SN2 mechanism, resulting in the formation of a stable covalent bond and the displacement of a bromide ion. As 1,4-dibromohexane has two reactive sites, it can react with two different polymer chains or two sites on the same polymer chain, leading to the formation of a cross-linked network.

The general reaction scheme for the cross-linking of a polymer containing primary amine groups with 1,4-dibromohexane is illustrated below:

Caption: General reaction scheme for cross-linking with 1,4-dibromohexane.

Applications

The use of 1,4-dibromohexane as a cross-linking agent can be applied to a variety of research and development areas:

• Hydrogel Formation: Cross-linking of hydrophilic polymers such as polysaccharides (e.g., chitosan, hyaluronic acid, dextran) or synthetic polymers (e.g., polyethyleneimine) can lead to the formation of hydrogels. These hydrogels can be designed to have specific swelling properties, mechanical strengths, and degradation profiles for applications in drug delivery, tissue engineering, and as scaffolds for cell culture.

• Protein Stabilization: Intramolecular or intermolecular cross-linking of proteins can enhance their thermal and chemical stability. This is particularly useful for stabilizing therapeutic proteins or enzyme complexes for various biotechnological applications.

• Biomaterial Modification: Surface modification of biomaterials by cross-linking can be used to alter their properties, such as biocompatibility, and to immobilize bioactive molecules.

Experimental Protocols

The following are generalized protocols for the cross-linking of polysaccharides and proteins with 1,4-dibromohexane. It is important to note that optimal reaction conditions (e.g., stoichiometry, temperature, pH, and reaction time) should be determined empirically for each specific application.

Protocol 1: Cross-Linking of Chitosan to Form a Hydrogel

This protocol describes the preparation of a cross-linked chitosan hydrogel using 1,4-dibromohexane. The amino groups on the chitosan backbone serve as the nucleophiles for the cross-linking reaction.

Materials:

• Chitosan (medium molecular weight, degree of deacetylation > 75%)

• 1,4-Dibromohexane

• Acetic acid

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Dialysis tubing (MWCO 12-14 kDa)

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Chitosan Solution Preparation:

  • Prepare a 2% (w/v) chitosan solution by dissolving 2 g of chitosan in 100 mL of a 1% (v/v) aqueous acetic acid solution.

  • Stir the solution overnight at room temperature to ensure complete dissolution.

  • Adjust the pH of the chitosan solution to approximately 6.0 using a 1 M NaOH solution.

• Cross-Linking Reaction:

  • In a separate vial, prepare a solution of 1,4-dibromohexane in ethanol. The amount of 1,4-dibromohexane will determine the cross-linking density. A starting point is to use a molar ratio of 1:10 of 1,4-dibromohexane to the glucosamine (B1671600) monomer units of chitosan.

  • Add the 1,4-dibromohexane solution dropwise to the chitosan solution while stirring vigorously.

  • Increase the pH of the reaction mixture to 10-11 by the dropwise addition of 1 M NaOH to facilitate the nucleophilic attack of the deprotonated amino groups.

  • Allow the reaction to proceed at 50-60°C for 4-6 hours with continuous stirring. The formation of a gel or a viscous solution indicates the progression of the cross-linking reaction.

• Purification:

  • Transfer the resulting hydrogel or viscous solution into dialysis tubing.

  • Dialyze against deionized water for 3-5 days, changing the water frequently to remove unreacted 1,4-dibromohexane, ethanol, and salts.

  • After dialysis, the purified hydrogel can be lyophilized for characterization or stored in a hydrated state.

Caption: Workflow for chitosan hydrogel synthesis.

Protocol 2: Intermolecular Cross-Linking of a Protein

This protocol provides a general method for the intermolecular cross-linking of a protein with available cysteine or lysine residues using 1,4-dibromohexane. This can be used to study protein-protein interactions or to stabilize protein oligomers.

Materials:

• Purified protein of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• 1,4-Dibromohexane

• Dimethyl sulfoxide (B87167) (DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• SDS-PAGE reagents

• Coomassie Brilliant Blue or other protein stain

Procedure:

• Protein Solution Preparation:

  • Prepare a solution of the purified protein at a concentration of 1-5 mg/mL in a suitable buffer. The buffer should not contain primary amines if lysine residues are the target for cross-linking. For targeting cysteine residues, a buffer at pH 7.0-8.0 is recommended.

• Cross-Linking Reaction:

  • Prepare a stock solution of 1,4-dibromohexane in DMSO (e.g., 100 mM).

  • Add a calculated amount of the 1,4-dibromohexane stock solution to the protein solution to achieve the desired final concentration. A typical starting concentration is a 20 to 50-fold molar excess of the cross-linker over the protein.

  • Incubate the reaction mixture at room temperature for 30-60 minutes. The incubation time and temperature may need to be optimized.

• Quenching the Reaction:

  • Stop the reaction by adding a quenching solution to a final concentration of 50-100 mM. The quenching agent will react with any excess 1,4-dibromohexane.

  • Incubate for an additional 15 minutes at room temperature.

• Analysis:

  • Analyze the cross-linked products by SDS-PAGE. The formation of higher molecular weight bands corresponding to protein dimers, trimers, or larger oligomers indicates successful intermolecular cross-linking.

  • The samples should be run under non-reducing conditions if cysteine residues are involved in the cross-linking.

  • Stain the gel with Coomassie Brilliant Blue or another suitable protein stain to visualize the protein bands.

Caption: Workflow for protein cross-linking.

Data Presentation

The following tables summarize typical experimental parameters and expected outcomes for the cross-linking reactions.

Table 1: Typical Reaction Conditions for Polysaccharide Cross-Linking

Parameter	Value
Polymer Concentration	1-5% (w/v)
Cross-linker:Monomer Ratio	1:5 to 1:20 (molar ratio)
Solvent	Aqueous acid/base, DMSO
pH	9-12 (for amino/hydroxyl groups)
Temperature	40-80°C
Reaction Time	2-24 hours

Table 2: Typical Reaction Conditions for Protein Cross-Linking

Parameter	Value
Protein Concentration	0.5-10 mg/mL
Cross-linker:Protein Ratio	10:1 to 100:1 (molar ratio)
Buffer	PBS, HEPES (amine-free)
pH	7.0-8.5
Temperature	4-25°C
Reaction Time	15-90 minutes

Characterization of Cross-Linked Products

A variety of analytical techniques can be employed to confirm and characterize the cross-linking.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify changes in the functional groups of the polymer after cross-linking. For example, in the case of chitosan, a decrease in the intensity of the primary amine N-H bending vibration (around 1590 cm⁻¹) and the appearance of new C-N stretching vibrations may indicate successful cross-linking.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state or solution-state NMR can provide detailed structural information about the cross-linked product. The appearance of new signals corresponding to the methylene (B1212753) protons of the hexane (B92381) linker can confirm the incorporation of the cross-linker.

• Thermogravimetric Analysis (TGA): TGA can be used to assess the thermal stability of the cross-linked polymer. An increase in the decomposition temperature of the cross-linked material compared to the un-cross-linked polymer is indicative of a more stable network structure.

• Swelling Studies: For hydrogels, the degree of cross-linking can be indirectly assessed by measuring the swelling ratio. A lower swelling ratio generally corresponds to a higher cross-linking density. The swelling ratio (SR) can be calculated as: SR = (Ws - Wd) / Wd, where Ws is the weight of the swollen hydrogel and Wd is the weight of the dry hydrogel.

• Mechanical Testing: The mechanical properties of the cross-linked material, such as its compressive modulus or tensile strength, can be measured to evaluate the effect of cross-linking on the material's robustness.

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): For proteins, SDS-PAGE is a straightforward method to visualize the results of cross-linking. The appearance of new, higher molecular weight bands is a clear indication of intermolecular cross-linking.

Safety Precautions

1,4-Dibromohexane is a halogenated hydrocarbon and should be handled with appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and to wear personal protective equipment, including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for 1,4-dibromohexane before use.

Conclusion

1,4-Dibromohexane is a useful homobifunctional cross-linking agent for creating stable covalent linkages in polymers containing nucleophilic functional groups. The protocols and characterization methods described in these application notes provide a foundation for researchers and drug development professionals to explore the use of 1,4-dibromohexane in the development of novel biomaterials and the study of macromolecular interactions. Optimization of the reaction conditions is crucial for achieving the desired degree of cross-linking and material properties for specific applications.

References

• 1. Protocol for Chemical Cross-Linking - Creative Proteomics [creative-proteomics.com]

Technical Notes & Optimization

Technical Support Center: Williamson Ether Synthesis with Dihalides

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing the Williamson ether synthesis with dihalides.

Frequently Asked Questions (FAQs)

Q1: What is the Williamson ether synthesis?

The Williamson ether synthesis is a widely used organic reaction to form an ether from an organohalide and a deprotonated alcohol (alkoxide).[1] The reaction typically proceeds via an S(_N)2 (bimolecular nucleophilic substitution) mechanism, where the alkoxide ion acts as a nucleophile and attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group.[1][2]

Q2: What are the primary side reactions when using dihalides in a Williamson ether synthesis?

When using dihalides, the primary side reactions are:

• E2 Elimination: The alkoxide is a strong base and can promote a base-catalyzed elimination reaction, especially with secondary and tertiary halides, leading to the formation of alkenes instead of the desired ether.[1][3]

• Intramolecular Cyclization: If the dihalide reacts with a diol, the resulting intermediate can undergo an internal S(_N)2 reaction to form a cyclic ether.[4][5] This is particularly favorable for the formation of 5- and 6-membered rings.[2]

• Intermolecular Polymerization: Alternatively, the intermediate can react with another monomer (diol or dihalide) to form a linear polymer.[6]

Q3: What factors determine whether intramolecular cyclization or intermolecular polymerization occurs?

The competition between cyclization and polymerization is primarily influenced by:

• Concentration: High concentrations of the reactants (diol and dihalide) favor intermolecular reactions, leading to polymerization. Conversely, high-dilution conditions favor intramolecular cyclization.[6]

• Ring Stability: The formation of thermodynamically stable rings, such as 5- and 6-membered rings, is kinetically favored.[2][4] Three-membered rings also form relatively quickly.[5]

• Stoichiometry: A precise 1:1 stoichiometry between the diol and dihalide is crucial for achieving high molecular weight polymers. Any imbalance can lead to chain termination.[6]

Troubleshooting Guide

Problem 1: Low or no yield of the desired ether product.

• Q: My reaction is not proceeding, or the yield is very low. What could be the cause?

  • A: Several factors could be at play. Firstly, ensure your reagents are pure and dry, as alkoxides are highly reactive and will be quenched by protic solvents like water or alcohols.[1] The reaction is an S(_N)2 process, which is sensitive to steric hindrance; primary alkyl halides give the best results.[2][7] Secondary halides often lead to a mixture of substitution and elimination products, while tertiary halides will almost exclusively undergo elimination.[2][8] Finally, the choice of base and solvent is critical. A strong base like sodium hydride (NaH) or potassium hydride (KH) is often used to fully deprotonate the alcohol to the more nucleophilic alkoxide.[9] Polar aprotic solvents like DMF or DMSO are recommended as they do not solvate the nucleophile as strongly as protic solvents, thus increasing its reactivity.[1][9]

Problem 2: Formation of a significant amount of alkene byproduct.

• Q: I am observing a significant amount of an alkene byproduct. How can I minimize this elimination reaction?

  • A: The formation of an alkene is a clear indication that the E2 elimination pathway is competing with the desired S(_N)2 reaction.[3] This is a common issue, particularly with secondary and tertiary alkyl halides.[10] To minimize elimination:

    • Substrate Choice: If possible, redesign your synthesis to use a primary alkyl halide.[11]

    • Reaction Temperature: Lowering the reaction temperature generally favors substitution over elimination, as elimination reactions often have a higher activation energy.[8][10]

    • Choice of Base/Alkoxide: If you have a choice in designing an unsymmetrical ether synthesis, choose the combination with the less sterically hindered alkyl halide.[12] For example, to make isopropyl methyl ether, it is better to use sodium isopropoxide and methyl iodide than sodium methoxide (B1231860) and 2-iodopropane.

Problem 3: My reaction with a diol and a dihalide is producing a mixture of cyclic and polymeric products.

• Q: How can I selectively synthesize either the cyclic ether or the polymer?

  • A: To favor intramolecular cyclization (cyclic ether formation), use high-dilution conditions. This is achieved by slowly adding the diol and dihalide to a large volume of solvent. This keeps the concentration of the reactants low, making it more likely that the two ends of the same molecule will react with each other rather than with another molecule.

  • To favor intermolecular polymerization , use high concentrations of your monomers (diol and dihalide).[6] Maintaining a strict 1:1 stoichiometric ratio of the diol and dihalide is also critical for obtaining a high-molecular-weight polymer.[6] Slowly adding the dihalide to a concentrated solution of the dialkoxide can also promote the intermolecular reaction.[6]

Data Presentation

Table 1: Influence of Reaction Conditions on Product Distribution in Williamson Ether Synthesis

Parameter	Condition Favoring Ether (S(_N)2)	Condition Favoring Alkene (E2)	Rationale
Alkyl Halide Structure	Primary > Secondary >> Tertiary	Tertiary > Secondary > Primary	S(_N)2 is sensitive to steric hindrance, while E2 is favored by more substituted halides that can form more stable alkenes.[2][8]
Temperature	Lower Temperature	Higher Temperature	Elimination reactions generally have a higher activation energy than substitution reactions.[8]
Solvent	Polar Aprotic (e.g., DMSO, DMF)	Protic solvents can decrease nucleophilicity	Polar aprotic solvents solvate the cation, leaving a more "naked" and reactive alkoxide nucleophile.[1][9]
Alkoxide Basicity/Steric Bulk	Less sterically hindered alkoxide	Strong, sterically hindered base	Sterically hindered bases are poor nucleophiles and will preferentially act as bases, promoting elimination.[12]

Table 2: Controlling Cyclization vs. Polymerization with Dihaloalkanes and Diols

Factor	To Favor Intramolecular Cyclization	To Favor Intermolecular Polymerization	Rationale
Concentration	High Dilution (Low Concentration)	High Concentration	At high dilution, the probability of the two ends of the same molecule finding each other is higher than two different molecules reacting.[6]
Stoichiometry	Not as critical as for polymerization	Strict 1:1 ratio of diol to dihalide	An equimolar ratio is essential for high polymer chain growth; an excess of either monomer will cap the chain ends.[6]
Ring Stability	Formation of 3, 5, or 6-membered rings	When cyclization is kinetically or thermodynamically unfavorable (e.g., for medium-sized rings)	The formation of low-strain rings is often kinetically preferred over intermolecular reactions.[2][5]
Order of Addition	Simultaneous slow addition of both reactants	Slow addition of dihalide to a concentrated solution of the dialkoxide	This can help maintain the desired stoichiometry and favor intermolecular reactions.[6]

Experimental Protocols

Protocol 1: Intramolecular Williamson Ether Synthesis (Synthesis of a Cyclic Ether)

This protocol is a general guideline for favoring intramolecular cyclization and may require optimization.

• Apparatus Setup: In a large, flame-dried, three-necked flask equipped with a magnetic stirrer, a condenser, and two syringe pumps, add a large volume of anhydrous polar aprotic solvent (e.g., THF or DMF).

• Reagent Preparation: Prepare two separate solutions of equal concentration, one containing the haloalcohol (or a 1:1 mixture of the diol and dihalide) and the other containing a strong, non-nucleophilic base (e.g., NaH) in the same anhydrous solvent.

• High-Dilution Addition: Using the syringe pumps, slowly and simultaneously add both solutions to the reaction flask over a period of several hours with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction to stir at a slightly elevated temperature (e.g., 50-70 °C) for several hours or until TLC/GC-MS analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and cautiously quench any remaining base by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent (e.g., Na(_2)SO(_4)). Remove the solvent under reduced pressure, and purify the crude product by distillation or column chromatography.

Protocol 2: Intermolecular Williamson Ether Synthesis (Polymerization)

This protocol provides general steps for favoring intermolecular polymerization.[6]

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add the diol (1.0 equivalent) to a flame-dried reaction flask equipped with a magnetic stirrer and a condenser.

• Solvent and Base Addition: Add an anhydrous polar aprotic solvent (e.g., DMF or DMSO) to achieve a high concentration of the reactants. Add a strong base (e.g., NaH, 2.2 equivalents) portion-wise at 0 °C to form the dialkoxide.

• Dihalide Addition: Slowly add the dihalide (1.0 equivalent) to the concentrated solution of the dialkoxide.

• Polymerization: Heat the reaction mixture to an appropriate temperature (e.g., 80-100 °C) and allow it to stir for several hours to facilitate polymerization.

• Work-up and Precipitation: After cooling, pour the viscous reaction mixture into a large volume of a non-solvent (e.g., water or methanol) to precipitate the polymer.

• Purification: Collect the polymer by filtration, wash it thoroughly with the non-solvent to remove unreacted monomers and salts, and dry it under vacuum.

Mandatory Visualizations

Caption: Reaction pathways in Williamson ether synthesis with dihalides.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 4. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. quora.com [quora.com]
• 9. jk-sci.com [jk-sci.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Optimizing Intramolecular Cyclization of 1,4-Dibromohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the intramolecular cyclization of 1,4-dibromohexane to form cyclopentane (B165970).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for the cyclization of 1,4-dibromohexane?

The most common methods for the intramolecular cyclization of 1,4-dibromohexane involve reductive coupling using metals such as magnesium (Grignard-type reaction) or sodium (Wurtz-type reaction).[1][2] Zinc has also been used in analogous reductive cyclizations of 1,4-dihalides.[1]

Q2: What is the general reaction scheme for this cyclization?

The reaction involves the formation of an organometallic intermediate which then undergoes an intramolecular nucleophilic substitution to form the cyclopentane ring and a metal halide salt.

• With Magnesium: 1,4-dibromohexane reacts with magnesium in an ether solvent (like THF or diethyl ether) to form a Grignard-like intermediate, which then cyclizes.

• With Sodium: In a Wurtz-type reaction, sodium metal in an inert solvent couples the ends of the alkyl chain.[2]

Q3: What are the potential side reactions to be aware of?

The primary side reactions include:

• Intermolecular Coupling (Oligomerization/Polymerization): Instead of cyclizing, the organometallic intermediate can react with another molecule of 1,4-dibromohexane, leading to linear chains.[1]

• Elimination Reactions: β-hydride elimination can occur, leading to the formation of unsaturated byproducts.[1]

• Wurtz-type Homocoupling: This is a major side reaction when using primary halides in Grignard formations, where the Grignard reagent is alkylated by the starting material.[3]

Q4: How can I minimize the formation of side products?

High dilution is crucial to favor the intramolecular cyclization over intermolecular reactions. Slow addition of the 1,4-dibromohexane to the metal suspension can also help maintain a low concentration of the intermediate.[4] Running the reaction at lower temperatures may also disfavor elimination and other side reactions.[4]

Q5: Why is my Grignard-type cyclization not starting?

Initiation failure is a common problem in Grignard reactions. This is often due to a passivating layer of magnesium oxide on the magnesium turnings.[5] Activation of the magnesium is often necessary. Common activation methods include:

• Mechanical stirring to break the oxide layer.[4]

• Chemical activation with a small amount of iodine or 1,2-dibromoethane (B42909).[4][5]

Q6: What are the ideal solvent conditions?

Anhydrous aprotic solvents such as diethyl ether or tetrahydrofuran (B95107) (THF) are essential for Grignard-type reactions.[3] The presence of water or other protic solvents will quench the organometallic intermediates.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Cyclopentane	1. Incomplete reaction. 2. Predominance of side reactions (polymerization, elimination). 3. Inactive metal (e.g., oxidized magnesium). 4. Presence of water or other protic impurities.	1. Increase reaction time and/or temperature. Monitor reaction progress by GC-MS. 2. Use high dilution conditions. Add the dibromide slowly to the metal suspension. Consider lower reaction temperatures. 3. Activate the magnesium with iodine or 1,2-dibromoethane. Use fresh, high-quality metal.[4][5] 4. Ensure all glassware is oven-dried and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).[4]
Formation of a High Molecular Weight, Insoluble Product	Intermolecular polymerization is the likely cause.	This is a strong indication that the concentration of the organometallic intermediate is too high. Increase the solvent volume significantly (high dilution) and ensure slow addition of the 1,4-dibromohexane.
Reaction is Exothermic and Uncontrolled	The addition of 1,4-dibromohexane is too rapid.	Add the substrate dropwise using an addition funnel. Use an ice bath to maintain the desired reaction temperature.[4]
Grignard-type Reaction Fails to Initiate	The magnesium surface is passivated with an oxide layer.	Vigorously stir the dry magnesium turnings. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the surface.[4][5]

Experimental Protocols

Proposed Protocol for Reductive Cyclization using Magnesium

Materials:

• 1,4-Dibromohexane

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Iodine (catalytic amount)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen for inert atmosphere

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Activation of Magnesium: Under an inert atmosphere, place magnesium turnings in the reaction flask. Add a small crystal of iodine. Gently heat the flask with a heat gun under vacuum until the iodine sublimes and the magnesium turns grayish. Allow the flask to cool to room temperature under the inert atmosphere.

• Reaction Setup: Add anhydrous diethyl ether or THF to the activated magnesium to create a stirrable slurry. In a separate flask, prepare a highly dilute solution of 1,4-dibromohexane in the same anhydrous solvent.

• Reaction Execution: Transfer the 1,4-dibromohexane solution to the dropping funnel. Begin vigorously stirring the magnesium slurry. Add the 1,4-dibromohexane solution dropwise over several hours to maintain high dilution. The reaction may be exothermic; control the addition rate to maintain a gentle reflux. After the addition is complete, continue to stir the reaction mixture, potentially with gentle heating, for 12-24 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots (under inert atmosphere), quenching them with saturated NH₄Cl solution, extracting with diethyl ether, and analyzing by GC-MS.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature. Slowly add saturated aqueous NH₄Cl solution to quench the reaction. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and carefully remove the solvent by distillation. The crude product can be purified by fractional distillation.

Quantitative Data Summary

The following table presents hypothetical data based on analogous reactions to illustrate how reaction parameters can be optimized. Actual yields for the cyclization of 1,4-dibromohexane would need to be determined experimentally.

Entry	Reducing Agent	Solvent	Concentration of Dibromide (M)	Temperature (°C)	Reaction Time (h)	Yield of Cyclopentane (%)
1	Mg	Diethyl Ether	0.1	35 (reflux)	12	Low (Significant polymer)
2	Mg	Diethyl Ether	0.01	35 (reflux)	24	Moderate
3	Mg	THF	0.01	66 (reflux)	12	Moderate to High
4	Na	Toluene	0.01	110 (reflux)	12	Moderate

Visualizations

Caption: Proposed workflow for the synthesis of cyclopentane from 1,4-dibromohexane.

Caption: Decision tree for troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Question No: 22 Given the conversion of 1,6-dibromohexane to cyclohexane.. [askfilo.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Yields in the Cyclization of 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the cyclization of 1,4-dibromohexane. Low yields in these reactions are a frequent challenge, and this resource aims to provide targeted solutions to improve experimental outcomes.

Troubleshooting Guide: Low Cyclization Yield with 1,4-Dibromohexane

Low yields in the cyclization of 1,4-dibromohexane are typically traced back to competing side reactions. This guide will help you identify the potential causes and implement effective solutions.

Problem: The yield of the desired five-membered ring product is significantly lower than expected.

Potential Cause	Recommended Action	Rationale
Intermolecular Polymerization	1. High-Dilution Conditions: Perform the reaction at a very low concentration of 1,4-dibromohexane (e.g., <0.01 M). This can be achieved by using a large volume of solvent or by the slow addition of the substrate to the reaction mixture using a syringe pump.	At high concentrations, the reactive ends of different 1,4-dibromohexane molecules are more likely to react with each other, leading to the formation of linear polymers instead of the desired intramolecular cyclization. High-dilution conditions favor the intramolecular pathway by increasing the probability of the two ends of the same molecule reacting.
Elimination Reactions	1. Choice of Base: Use a non-hindered, moderately strong base. For example, for the formation of a heterocyclic ring with an alcohol, sodium hydride (NaH) is often a better choice than a bulky base like potassium tert-butoxide, which can favor elimination. For amine cyclizations, the amine reactant itself often serves as the base.	Strong, bulky bases can promote E2 elimination reactions, leading to the formation of unsaturated side products such as 1-bromo-3-hexene (B2517785) or 1,3-hexadiene. The choice of base is critical in balancing the desired nucleophilic substitution with competing elimination pathways.
2. Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.	Higher temperatures tend to favor elimination over substitution. By keeping the temperature low, you can minimize the formation of elimination byproducts.
Sub-optimal Reaction Conditions	1. Solvent Selection: Choose a polar aprotic solvent such as DMF (N,N-dimethylformamide) or DMSO (dimethyl sulfoxide) for reactions involving anionic nucleophiles. These solvents effectively solvate the counter-ion, increasing the nucleophilicity of the reacting species.	The choice of solvent can significantly impact the rate of both the desired cyclization and competing side reactions.
2. Reaction Time: Monitor the reaction progress using techniques like TLC or GC-MS to determine the optimal reaction time. Prolonged reaction times can lead to the formation of degradation products.	Incomplete reactions will naturally result in low yields, while excessively long reaction times can introduce unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions that lower the yield of cyclization with 1,4-dibromohexane?

A1: The two main competing reactions are:

• Intermolecular Polymerization: This occurs when the reactive ends of different 1,4-dibromohexane molecules react with each other to form long polymer chains. This is a significant issue at higher concentrations.

• Elimination Reactions: Strong bases can promote the elimination of HBr from the 1,4-dibromohexane backbone, leading to the formation of unsaturated bromoalkenes or dienes. This is particularly prevalent with sterically hindered bases and at elevated temperatures.

Q2: How can I favor intramolecular cyclization over intermolecular polymerization?

A2: The most effective strategy is to employ high-dilution conditions. By significantly lowering the concentration of 1,4-dibromohexane, you increase the statistical probability that the two reactive ends of the same molecule will find each other and cyclize before they encounter another molecule to form a polymer. This can be practically achieved by using a large volume of solvent or by adding the substrate to the reaction mixture very slowly over an extended period.

Q3: I am attempting a Williamson ether synthesis to form a five-membered cyclic ether from a diol and 1,4-dibromohexane, but the yield is poor. What can I do?

A3: For a Williamson ether synthesis involving 1,4-dibromohexane, consider the following:

• Base Selection: Use a strong, non-hindered base like sodium hydride (NaH) to deprotonate the diol. Avoid bulky bases that can promote elimination.

• Reaction Temperature: Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate to disfavor elimination.

• High Dilution: As with other cyclizations of 1,4-dibromohexane, high-dilution conditions are crucial to prevent polymerization.

Q4: Is it possible to achieve high yields for the cyclization of 1,4-dibromohexane?

A4: Yes, high yields are achievable under optimized conditions. For instance, the reaction of 1,4-dibromohexane with ammonia (B1221849) has been reported to produce 2-ethylpyrrolidine (B92002) with high selectivity.[1] The key is to carefully control the reaction conditions to minimize side reactions.

Experimental Protocols

Key Experiment: Synthesis of 2-Ethylpyrrolidine from 1,4-Dibromohexane

This protocol is based on the known high-selectivity reaction of 1,4-dibromohexane with ammonia.[1]

Materials:

• 1,4-Dibromohexane

• Aqueous Ammonia (concentrated)

• Ethanol

• Autoclave or a sealed pressure vessel

Procedure:

• In a suitable pressure vessel, combine 1,4-dibromohexane and a significant excess of concentrated aqueous ammonia in ethanol. The use of a large excess of ammonia helps to minimize the intermolecular reaction of the product amine with the starting material.

• Seal the vessel and heat it to a temperature that allows for the reaction to proceed at a reasonable rate (e.g., 100-150 °C). The optimal temperature should be determined experimentally.

• Maintain the reaction at this temperature for several hours, monitoring the progress by taking small aliquots and analyzing them by GC-MS.

• After the reaction is complete, cool the vessel to room temperature and carefully vent any excess pressure.

• Extract the product into an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure.

• Purify the crude product by distillation or column chromatography to obtain 2-ethylpyrrolidine.

Visualizations

Reaction Pathways for 1,4-Dibromohexane

Caption: Competing reaction pathways for 1,4-dibromohexane.

Experimental Workflow for Optimizing Cyclization Yield

Caption: Troubleshooting workflow for low cyclization yields.

References

• 1. US3450767A - Process for producing pure hexamethylenediamine - Google Patents [patents.google.com]

Technical Support Center: Purification of 1,4-Dibromohexane Reaction Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 1,4-dibromohexane reaction products by column chromatography. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter after synthesizing 1,4-dibromohexane?

The impurities in your crude product will largely depend on the synthetic route used.

• From 1,6-hexanediol (B165255): When synthesizing 1,6-dibromohexane (B150918) from 1,6-hexanediol using reagents like HBr, common impurities include unreacted 1,6-hexanediol and the intermediate product, 6-bromohexan-1-ol. Although less common, side reactions could potentially lead to the formation of ethers or elimination products. In some cases, rearrangements, though unlikely, could result in isomeric dibromides.

• Via Radical Bromination of Hexane (B92381): This method is prone to producing a complex mixture of products.[1] You can expect to find constitutional isomers such as 1,2-dibromohexane, 1,3-dibromohexane, 1,5-dibromohexane, 2,3-dibromohexane, and 2,5-dibromohexane, resulting from bromination at different carbon atoms. Additionally, monobrominated hexanes (1-bromohexane, 2-bromohexane, and 3-bromohexane) and polybrominated hexanes may also be present.[1] The reaction favors bromination of the more stable secondary free radicals.[1][2]

Q2: What is the general principle behind purifying 1,4-dibromohexane using column chromatography?

Column chromatography is a purification technique that separates compounds based on their differential adsorption to a stationary phase while being moved by a mobile phase. For the purification of 1,4-dibromohexane, normal-phase chromatography is typically employed. This utilizes a polar stationary phase, such as silica (B1680970) gel, and a non-polar mobile phase (eluent). Less polar compounds, like 1,4-dibromohexane, will travel down the column faster, while more polar impurities, such as any remaining diol starting material, will be retained on the silica gel for longer.

Q3: How do I choose the right solvent system (mobile phase) for my column?

The ideal solvent system, or eluent, should provide good separation between 1,4-dibromohexane and its impurities. This is typically determined by running preliminary Thin Layer Chromatography (TLC) plates.

• Start with a non-polar solvent: Begin with a non-polar solvent such as hexane or petroleum ether.

• Gradually increase polarity: If the product does not move from the baseline (Rf value is too low), gradually increase the polarity of the eluent by adding a small amount of a more polar solvent like ethyl acetate (B1210297) or dichloromethane (B109758).

• Aim for an optimal Rf value: For effective separation in flash column chromatography, the target compound (1,4-dibromohexane) should have an Rf value between 0.25 and 0.35 on the TLC plate.[3] The impurities should have significantly different Rf values to ensure good separation.

A common starting eluent for bromoalkanes is a mixture of petroleum ether and ethyl acetate. For instance, a 20:1 or 30:1 mixture of petroleum ether to ethyl acetate has been used for similar compounds.

Troubleshooting Guide

Problem	Possible Cause	Solution
All spots are at the top of the TLC plate (High Rf values).	The eluent is too polar.	Decrease the polarity of the eluent. Increase the proportion of the non-polar solvent (e.g., hexane) in your mobile phase mixture.
All spots remain at the bottom of the TLC plate (Low Rf values).	The eluent is not polar enough.	Increase the polarity of the eluent. Add a small amount of a more polar solvent (e.g., ethyl acetate or dichloromethane) to your mobile phase.
The desired product co-elutes with an impurity (spots are not well-separated).	The polarity difference between the product and the impurity is not sufficient for separation with the current eluent.	Try a different solvent system. Sometimes, changing one of the solvents in the mobile phase (e.g., using dichloromethane instead of ethyl acetate with hexane) can alter the selectivity and improve separation.
Streaking or tailing of spots on the TLC plate.	The sample is overloaded on the TLC plate. The sample may be degrading on the silica gel. The compound is not fully soluble in the eluent.	Spot a more dilute solution of your crude product on the TLC plate. Consider using a less acidic stationary phase like neutral alumina (B75360) if degradation is suspected. Ensure the chosen eluent is a good solvent for your compound.
Low recovery of 1,4-dibromohexane from the column.	The compound may be irreversibly adsorbed to the stationary phase. The eluent used for the column is not polar enough to elute the compound.	If you suspect irreversible adsorption, consider switching to a different stationary phase like alumina. Ensure the eluent polarity is sufficient to move your product down the column, as determined by your TLC analysis.
The column runs dry.	Insufficient mobile phase was added. A leak in the column setup.	Always ensure there is enough mobile phase in the reservoir above the stationary phase. Check all connections for leaks before starting the separation.

Experimental Protocols & Data

General Protocol for Column Chromatography of 1,4-Dibromohexane

This protocol provides a general guideline. The exact parameters should be optimized based on preliminary TLC analysis of your crude reaction mixture.

1. Preparation of the Column:

• Select an appropriate size glass column.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand.

• Prepare a slurry of silica gel (60-120 mesh is suitable for gravity chromatography) in the initial, least polar eluent.

• Pour the slurry into the column and allow it to pack evenly, tapping the column gently to remove air bubbles.

• Add another thin layer of sand on top of the packed silica gel.

• Drain the solvent until the solvent level is just at the top of the sand.

2. Sample Loading:

• Dissolve the crude 1,4-dibromohexane in a minimal amount of a volatile solvent (e.g., dichloromethane or the eluent).

• Carefully apply the sample to the top of the column.

• Allow the sample to adsorb onto the silica gel by draining the solvent to the top of the sand layer.

3. Elution and Fraction Collection:

• Carefully add the mobile phase to the column.

• Begin collecting fractions in test tubes or flasks.

• Monitor the separation by TLC analysis of the collected fractions.

• Combine the fractions containing the pure 1,4-dibromohexane.

• Remove the solvent under reduced pressure to obtain the purified product.

Quantitative Data Summary

The following table provides typical chromatographic parameters for the separation of haloalkanes. Note that these are starting points and may require optimization.

Compound Type	Stationary Phase	Mobile Phase (Eluent)	Typical Rf Range for Target
Dibromoalkanes	Silica Gel	Hexane / Ethyl Acetate (e.g., 95:5 to 80:20 v/v)	0.3 - 0.5
Monobromoalkanes	Silica Gel	Hexane / Dichloromethane (e.g., 98:2 to 90:10 v/v)	0.4 - 0.6
Diols (impurity)	Silica Gel	Hexane / Ethyl Acetate (e.g., 70:30 to 50:50 v/v)	0.1 - 0.2

Visualizations

Experimental Workflow for Purification

References

• 1. quora.com [quora.com]
• 2. Bromination of Hexane Isomers [chemedx.org]
• 3. orgchemboulder.com [orgchemboulder.com]

troubleshooting Grignard reaction initiation with 1,4-dibromohexane

Technical Support Center: Grignard Reaction Troubleshooting

This guide provides targeted troubleshooting advice for researchers encountering difficulties with the initiation of Grignard reactions, specifically using 1,4-dibromohexane.

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction with 1,4-dibromohexane failing to initiate?

A: Failure to initiate a Grignard reaction is a common problem, often attributable to several critical factors. The primary culprits include:

• Inactive Magnesium Surface: Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO), which forms upon exposure to air.[1][2] This layer acts as a barrier, preventing the metal from reacting with the alkyl halide.[1][2] Activation is necessary to remove this oxide layer and expose a fresh, reactive metal surface.[1]

• Presence of Water: Grignard reagents are extremely potent bases and will react readily with even trace amounts of protic solvents, including water.[2][3] All glassware must be rigorously dried, and solvents must be anhydrous to prevent the Grignard reagent from being quenched as it forms.[4][5]

• Impure Reagents: Impurities in the 1,4-dibromohexane or the solvent, particularly water or alcohols, will consume the Grignard reagent and halt the reaction.[4]

• Challenges with Dihaloalkanes: Substrates like 1,4-dibromohexane present unique challenges. The formation of the initial mono-Grignard reagent can be followed by an intramolecular Wurtz-type coupling reaction, leading to the formation of cyclobutane (B1203170) as a significant side product.[6]

Q2: How can I effectively activate the magnesium turnings?

A: Several methods can be used to disrupt the magnesium oxide layer and initiate the reaction.[1][4] Successful activation is often indicated by the disappearance of an activator's color (like iodine), bubbling on the magnesium surface, the solution turning cloudy grey/brown, and a noticeable exotherm.[1][5]

• Mechanical Activation: Vigorously crushing the magnesium turnings with a dry glass rod inside the reaction flask can break the oxide layer and expose a fresh surface.[3][4] Stirring the dry magnesium turnings under an inert atmosphere for several hours is also a very effective method.[7]

• Chemical Activation:

  • Iodine (I₂): Adding a small crystal of iodine is a common technique.[1][4] The iodine is believed to react with the magnesium where the oxide layer is thinnest, creating reactive sites.[1][8] The disappearance of the violet or brown iodine color is a strong indicator of activation.[1][4]

  • 1,2-Dibromoethane (B42909) (DBE): A few drops of DBE can be added. It reacts readily with magnesium to form ethylene (B1197577) gas and magnesium bromide, effectively cleaning and activating the metal surface.[1][2][6]

Q3: My reaction started, indicated by bubbling and a color change, but then it stopped. What is the likely cause?

A: This scenario typically suggests that while the initial activation was successful, the reaction could not be sustained.[4] The most common reasons are:

• Insufficiently Dry Conditions: A small amount of moisture may have been consumed during the initiation phase, but residual water in the solvent or on the glassware is quenching the Grignard reagent as it forms.[4]

• Low Temperature: While the reaction is exothermic, it may require gentle warming with a heat gun to sustain it, especially in the early stages.[4][9] Be cautious to avoid overheating, which can promote side reactions.

• Poor Reagent Quality: Impurities in the bulk solvent or the 1,4-dibromohexane can halt the reaction after it has begun.[4]

Q4: I am observing a low yield of my desired product and the formation of significant byproducts. What is happening?

A: With 1,4-dibromohexane, side reactions are a major concern. The primary byproduct is often from an intramolecular Wurtz-type coupling.[6]

• Intramolecular Cyclization: The mono-Grignard reagent formed can react with the remaining carbon-bromine bond within the same molecule to form cyclobutane.

• Intermolecular Coupling (Wurtz Coupling): Two molecules of the Grignard reagent can couple, or the Grignard can react with a starting 1,4-dibromohexane molecule, leading to longer chain C-C coupled products.[4] This is more likely at higher concentrations of the alkyl halide.[4]

To minimize these side reactions, add the 1,4-dibromohexane solution slowly (dropwise) to the magnesium suspension. This maintains a low concentration of the formed Grignard reagent, reducing the probability of it reacting with itself or unreacted starting material.[6]

Data Presentation

Summary of Magnesium Activation Methods

Activation Method	Reagent/Action	Typical Amount	Observable Signs of Initiation	Key Considerations
Mechanical	Crushing with a glass rod	N/A	Bubbling, cloudiness after halide addition	Exposes fresh metal surface.[3][4] Must be done carefully to avoid breaking glassware.
Chemical	Iodine (I₂)	1-2 small crystals	Disappearance of purple/brown iodine color, bubbling, exotherm.[1][4]	A very common and reliable method.
Chemical	1,2-Dibromoethane (DBE)	A few drops	Vigorous bubbling (ethylene gas evolution), solution turns cloudy.[1][2][6]	Highly effective; the reaction with Mg is rapid.

Experimental Protocols

Protocol 1: Rigorous Drying of Glassware

• Disassemble and clean all glassware (round-bottom flask, reflux condenser, dropping funnel).

• Place the glassware in an oven at >120°C for at least 4 hours, or overnight.[1][9]

• Assemble the hot glassware quickly while flushing with a stream of dry inert gas (Nitrogen or Argon).

• Allow the apparatus to cool to room temperature under the inert atmosphere before adding reagents.[4]

Protocol 2: Chemical Activation of Magnesium with Iodine

• Set up the dried glassware under an inert atmosphere as described in Protocol 1.

• To the dried flask, add the magnesium turnings and a magnetic stir bar.[1]

• Add a single, small crystal of iodine to the flask containing the magnesium.[1]

• Add just enough anhydrous solvent (e.g., THF or diethyl ether) to cover the magnesium.[4]

• Add a small amount of the 1,4-dibromohexane solution.

• Stir the mixture. Gentle warming with a heat gun may be necessary.[9] Initiation is confirmed by the disappearance of the iodine color and the onset of bubbling.[1][4]

Protocol 3: Chemical Activation of Magnesium with 1,2-Dibromoethane (DBE)

• Set up the dried glassware under an inert atmosphere (Protocol 1).

• Place the magnesium turnings and a stir bar in the reaction flask.[1]

• Add a portion of the anhydrous solvent to cover the magnesium.[1]

• Using a syringe, add a few drops of 1,2-dibromoethane to the stirred magnesium suspension.[1][5]

• Observe for bubbling, which indicates the activation reaction is proceeding.

• Once the initial vigorous reaction with DBE has subsided, begin the slow, dropwise addition of your 1,4-dibromohexane solution.[1]

Mandatory Visualization

Troubleshooting Workflow for Grignard Initiation

Caption: Troubleshooting workflow for unsuccessful Grignard reaction initiation.

References

• 1. benchchem.com [benchchem.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. homework.study.com [homework.study.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. web.alfredstate.edu [web.alfredstate.edu]
• 9. youtube.com [youtube.com]

preventing elimination side products with 1,4-dibromohexane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize or prevent elimination side products when working with 1,4-dibromohexane.

Frequently Asked Questions (FAQs)

Q1: What are the primary side products when using 1,4-dibromohexane in substitution reactions?

A1: The main side products arise from competing elimination reactions (E1 or E2 mechanisms), which lead to the formation of alkenes. Due to the presence of two bromine atoms, both mono-elimination (yielding a bromoalkene) and di-elimination (yielding a diene) products are possible. Intramolecular cyclization to form a five-membered ring (e.g., bromomethyl-cyclopentane or tetrahydrofuran (B95107) derivatives depending on the nucleophile) can also be a competing pathway.

Q2: What general conditions favor the desired substitution reaction over elimination?

A2: To favor nucleophilic substitution (SN2) over elimination (E2), the following conditions are generally recommended:

• Lower Temperatures: Elimination reactions typically have a higher activation energy than substitution reactions. Therefore, running the reaction at a lower temperature kinetically favors the substitution pathway.[1]

• Choice of Nucleophile/Base: Use a strong nucleophile that is a weak base.[1] Good examples include azide (B81097) (N₃⁻), cyanide (CN⁻), and acetate (B1210297) (CH₃CO₂⁻).[1] Avoid strong, sterically hindered bases like potassium tert-butoxide (t-BuOK), as they are more likely to act as bases and induce elimination.[1]

• Solvent Selection: Polar aprotic solvents such as dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylformamide (DMF), or acetone (B3395972) are ideal for SN2 reactions.[1] These solvents solvate the cation of the nucleophilic salt but leave the anion (the nucleophile) relatively free and highly reactive.[1] Polar protic solvents (like ethanol (B145695) or water) can promote elimination reactions.[1][2]

Q3: How can I promote intramolecular cyclization (e.g., to form a tetrahydrofuran ring)?

A3: Intramolecular reactions are favored under high dilution conditions, which decrease the probability of intermolecular reactions. The choice of a suitable diol precursor and appropriate reagents to form a di-alkoxide in situ, followed by cyclization, is a common strategy. Radical cyclization can also be an effective method for forming cyclic structures.

Troubleshooting Guide

Problem 1: A significant amount of alkene byproduct is observed in my reaction.

• Possible Cause: The reaction conditions are favoring elimination over substitution. This could be due to high temperature, the use of a strong or bulky base, or an inappropriate solvent.[1][2][3]

• Solutions:

  • Reduce Reaction Temperature: Lowering the temperature will decrease the rate of the elimination reaction more than the substitution reaction.[1]

  • Change the Base/Nucleophile: If applicable, switch to a less basic nucleophile. For instance, if using an alkoxide, try a smaller, less hindered one (e.g., methoxide (B1231860) instead of tert-butoxide). If the goal is not ether formation, consider nucleophiles that are known to be weak bases, such as azide or cyanide.[1]

  • Change the Solvent: Switch from a protic solvent (e.g., ethanol) to a polar aprotic solvent (e.g., DMF, DMSO, or acetone) to enhance the nucleophilicity of your reagent and favor the SN2 pathway.[1]

Problem 2: The yield of my desired disubstituted product is low, and I isolate a mixture of mono- and di-substituted products.

• Possible Cause: Incomplete reaction or insufficient amount of nucleophile.

• Solutions:

  • Increase Reaction Time and/or Temperature (with caution): Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. A modest increase in temperature might be necessary, but be mindful that this can also increase the rate of elimination.

  • Increase the Stoichiometry of the Nucleophile: Use a larger excess of the nucleophile (e.g., 2.2 to 2.5 equivalents) to ensure both bromine atoms are substituted.

Data Presentation

The choice of reaction conditions significantly impacts the ratio of substitution to elimination products. Below is a table summarizing the expected outcomes based on general principles of alkyl halide reactivity.

Nucleophile/Base	Solvent	Temperature	Major Product(s)	Minor Product(s)
Sodium Cyanide (NaCN)	DMSO	Room Temp.	1,4-Dicyanohexane (Substitution)	Bromo-hexenenitrile (Elimination)
Sodium Methoxide (NaOMe)	Methanol	Low Temp.	1,4-Dimethoxyhexane (Substitution)	Bromo-methoxyhexane, Hexadienes
Sodium Ethoxide (NaOEt)	Ethanol	Reflux	Hexadienes (Elimination)	1,4-Diethoxyhexane (Substitution)
Potassium tert-butoxide (t-BuOK)	tert-Butanol	Reflux	Hexadienes (Elimination)	Minimal Substitution
Sodium Azide (NaN₃)	DMF	50 °C	1,4-Diazidohexane (Substitution)	Bromo-azidohexane, Bromo-hexenes

Experimental Protocols

Protocol 1: Synthesis of 1,4-Dicyanohexane (Favoring Substitution)

Objective: To synthesize 1,4-dicyanohexane from 1,4-dibromohexane via an SN2 reaction with minimal elimination byproducts.

Materials:

• 1,4-dibromohexane

• Sodium cyanide (NaCN)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Diethyl ether

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve 1,4-dibromohexane (1.0 eq) in anhydrous DMSO.

• Add sodium cyanide (2.2 eq) to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC or GC. If the reaction is slow, gently heat to 40-50°C.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the organic layer and wash it with water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

• Purify the crude product by distillation or column chromatography.

Protocol 2: Synthesis of Hexadienes (Favoring Elimination)

Objective: To synthesize a mixture of hexadienes from 1,4-dibromohexane via an E2 reaction.

Materials:

• 1,4-dibromohexane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tert-butanol

• Hexane (B92381)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve 1,4-dibromohexane (1.0 eq) in anhydrous tert-butanol.

• Add potassium tert-butoxide (2.5 eq) portion-wise to the solution.

• Heat the reaction mixture to reflux and monitor by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the product with hexane (3x).

• Combine the organic layers and wash with brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting mixture of alkenes by distillation.

Mandatory Visualizations

Caption: Competing substitution (SN2) and elimination (E2) pathways for 1,4-dibromohexane.

Caption: Experimental workflow for the synthesis of 1,4-dicyanohexane.

References

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Managing Exotherms in Reactions with 1,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing exothermic reactions involving 1,4-dibromohexane. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues you may encounter during your experiments, ensuring safer and more controlled reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic risks associated with 1,4-dibromohexane?

A1: 1,4-Dibromohexane is a bifunctional alkyl halide, meaning it has two reactive sites. The primary exothermic risks arise from its reactions with nucleophiles, which can be highly energetic. Two common exothermic reaction types are:

• Nucleophilic Substitution (e.g., Williamson Ether Synthesis): Reaction with alkoxides, amines, or other nucleophiles to form substituted hexanes. Each substitution step is exothermic.

• Grignard Reagent Formation: The reaction with magnesium metal to form a Grignard reagent is known to be highly exothermic and can have a dangerous induction period followed by a rapid release of heat.

Due to its two bromine atoms, 1,4-dibromohexane can also undergo intermolecular reactions leading to oligomerization or polymerization, which can significantly increase the total heat generated in the system.

Q2: What are the key parameters to control to prevent a thermal runaway?

A2: The key to preventing thermal runaway is to ensure that the rate of heat generation does not exceed the rate of heat removal. The critical parameters to control are:

• Reagent Addition Rate: Slow, controlled addition of the limiting reagent is crucial.

• Reaction Temperature: Maintain a consistent and low temperature using an efficient cooling system.

• Agitation: Effective stirring is essential to ensure homogenous temperature distribution and prevent the formation of localized hot spots.

• Concentration: Lower concentrations of reactants can help to moderate the reaction rate and heat output.

Q3: What are the signs of a potential thermal runaway?

A3: Be vigilant for the following signs, which may indicate that your reaction is approaching a thermal runaway:

• A sudden, uncontrolled increase in the internal reaction temperature.

• A rapid increase in pressure within the reaction vessel.

• Vigorous, unexpected boiling of the solvent.

• Noticeable changes in the viscosity or color of the reaction mixture.

• Evolution of gas or fumes.

If any of these are observed, immediate emergency procedures should be initiated.

Troubleshooting Guides

Issue 1: Uncontrolled Exotherm During Grignard Reagent Formation

Question: My Grignard reaction with 1,4-dibromohexane is showing a sudden and sharp temperature increase after an initial lag phase. What is happening and how can I control it?

Answer: This is a classic sign of an induction period followed by a rapid, uncontrolled exotherm, a known hazard in Grignard reagent formation.[1] The induction period is the time it takes for the reaction to initiate on the surface of the magnesium. During this time, unreacted 1,4-dibromohexane can accumulate. Once the reaction starts, the accumulated reagent reacts quickly, leading to a surge in heat.

Troubleshooting Steps:

• Magnesium Activation: Ensure the magnesium turnings are fresh and properly activated to shorten the induction period. Common activation methods include:

  • Adding a small crystal of iodine.

  • Adding a few drops of 1,2-dibromoethane.

  • Mechanically stirring the magnesium turnings to expose a fresh surface.

• Controlled Initiation: Add a small portion of the 1,4-dibromohexane solution and wait for a gentle exotherm or visual signs of reaction (e.g., bubbling, cloudiness) before proceeding with the slow, dropwise addition of the remainder.

• Dilution: Use a sufficient volume of an appropriate anhydrous ether solvent (e.g., THF, diethyl ether) to help dissipate the heat generated.

• Cooling: Maintain a low and stable temperature throughout the addition using an efficient cooling bath (e.g., ice-salt, dry ice-acetone).

Logical Diagram: Troubleshooting Grignard Reaction Exotherm

Caption: Troubleshooting workflow for an uncontrolled Grignard reaction exotherm.

Issue 2: Temperature Spike During Nucleophilic Substitution

Question: I am performing a Williamson ether synthesis with 1,4-dibromohexane and a sodium alkoxide, and I'm observing a significant temperature increase. How can I mitigate this?

Answer: Williamson ether synthesis is an SN2 reaction that is exothermic. With a dihalide like 1,4-dibromohexane, both substitutions contribute to the overall heat release. The reaction with a strong nucleophile like a sodium alkoxide can be particularly vigorous.

Troubleshooting Steps:

• Reverse Addition: Add the 1,4-dibromohexane solution slowly to the alkoxide solution. This keeps the concentration of the electrophile low and helps to control the reaction rate.

• Solvent Choice: Use a solvent with a good heat capacity and a suitable boiling point to help manage the exotherm. Ethereal solvents are common for this reaction.

• Temperature Control: Start the reaction at a low temperature (e.g., 0 °C) and allow it to slowly warm to room temperature only after the addition is complete and the initial exotherm has subsided.

• Monitor the Reaction: Use TLC or another appropriate analytical technique to monitor the progress of the reaction. This will help you determine the optimal reaction time and avoid unnecessarily prolonged heating, which can lead to side reactions.

Quantitative Data Summary

Reaction Type	Reactants	Estimated Enthalpy of Reaction (per mole of dibromohexane)	Key Control Parameters
Grignard Formation	1,4-dibromohexane + Mg	-300 to -400 kJ/mol (for mono-Grignard)	Slow addition, efficient cooling, magnesium activation
Williamson Ether Synthesis	1,4-dibromohexane + 2 NaOR	-200 to -300 kJ/mol	Slow addition, low initial temperature, good agitation
Amination	1,4-dibromohexane + 2 R₂NH	-150 to -250 kJ/mol	Slow addition, moderate temperature, solvent choice

Note: These are estimates and the actual heat released can vary depending on the specific reactants, solvent, and reaction conditions. Always perform a thorough safety assessment before scaling up any reaction.

Experimental Protocols

Protocol 1: Controlled Grignard Reagent Formation from 1,4-Dibromohexane

Objective: To safely prepare a mono-Grignard reagent from 1,4-dibromohexane with minimal exotherm.

Materials:

• Magnesium turnings

• Iodine crystal

• 1,4-dibromohexane

• Anhydrous tetrahydrofuran (B95107) (THF)

• Three-neck round-bottom flask, condenser, dropping funnel, magnetic stirrer, and inert gas (N₂ or Ar) supply.

Procedure:

• Apparatus Setup: Assemble the dry glassware under an inert atmosphere.

• Magnesium Activation: Place the magnesium turnings in the flask and add a single crystal of iodine. Gently warm the flask with a heat gun until the purple iodine vapor is observed, then cool to room temperature under the inert atmosphere.

• Initiation: Add a small amount of anhydrous THF to cover the magnesium. In the dropping funnel, prepare a solution of 1,4-dibromohexane in anhydrous THF. Add a small portion (approx. 5-10%) of the 1,4-dibromohexane solution to the magnesium suspension.

• Observation: Wait for the reaction to initiate. This may be indicated by a slight warming, bubbling, or a cloudy appearance. If the reaction does not start, gentle warming may be applied.

• Controlled Addition: Once the reaction has initiated, begin the slow, dropwise addition of the remaining 1,4-dibromohexane solution at a rate that maintains a gentle reflux. Use an external cooling bath to control the temperature.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours to ensure complete conversion.

Experimental Workflow: Controlled Grignard Formation

Caption: Step-by-step workflow for the controlled formation of a Grignard reagent.

Protocol 2: Williamson Ether Synthesis with 1,4-Dibromohexane

Objective: To synthesize a diether from 1,4-dibromohexane while controlling the reaction exotherm.

Materials:

• Sodium hydride (60% dispersion in mineral oil) or Sodium metal

• An alcohol (e.g., ethanol)

• 1,4-dibromohexane

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Standard glassware for organic synthesis.

Procedure:

• Alkoxide Formation: In a dry flask under an inert atmosphere, suspend sodium hydride (2.2 equivalents) in anhydrous DMF. Cool the suspension to 0 °C in an ice bath.

• Alcohol Addition: Slowly add the alcohol (2.0 equivalents) dropwise to the sodium hydride suspension. Allow the mixture to stir at room temperature until hydrogen gas evolution ceases.

• Cooling: Re-cool the resulting sodium alkoxide solution to 0 °C.

• Dibromohexane Addition: Slowly add a solution of 1,4-dibromohexane (1.0 equivalent) in a small amount of anhydrous DMF dropwise to the cooled alkoxide solution. Monitor the internal temperature and adjust the addition rate to maintain it below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then stir for several hours or until TLC analysis indicates the consumption of the starting material.

• Quenching: Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium (B1175870) chloride while cooling the flask in an ice bath.

Disclaimer: The information provided in this technical support center is for guidance only. All experimental work should be conducted with appropriate safety precautions and after a thorough risk assessment. The user is solely responsible for the safe execution of any procedures.

References

• 1. hzdr.de [hzdr.de]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Managing Emulsions in 1,4-Dibromohexane Workups

This guide provides troubleshooting strategies and answers to frequently asked questions regarding emulsion formation during the workup of reactions involving 1,4-dibromohexane. Emulsions are stable mixtures of immiscible liquids (typically an organic solvent and an aqueous solution) that can complicate the isolation and purification of reaction products.[1] This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during my 1,4-dibromohexane workup?

An emulsion is a dispersion of fine droplets of one liquid within another, with which it is immiscible.[1] In the context of a chemical workup, this usually involves your organic solvent and an aqueous wash. This mixture can appear cloudy, milky, or even form a thick, inseparable layer between the distinct solvent phases.[1]

Several factors can contribute to emulsion formation during the workup of reactions with 1,4-dibromohexane:

• Presence of Surfactant-like Byproducts: Organic reactions can generate amphiphilic molecules that have both water-loving (hydrophilic) and water-fearing (hydrophobic) properties. These molecules can act as emulsifying agents, stabilizing the mixture of the organic and aqueous phases.[1][2]

• Fine Particulate Matter: Insoluble solid byproducts or residual catalysts from your reaction can gather at the interface between the two liquids, physically preventing the droplets from coalescing and separating.[1][3]

• Vigorous Shaking: While thorough mixing is necessary for extraction, excessive agitation of the separatory funnel can create very fine droplets, which increases the surface area between the two phases and promotes the formation of a stable emulsion.[1][2]

• High Concentration of Solutes: A high concentration of your desired product, starting materials, or byproducts dissolved in either phase can increase the viscosity and hinder phase separation.[1]

• pH of the Aqueous Phase: Emulsions are particularly common when using chlorinated solvents to extract from a basic aqueous solution. Adjusting the pH can sometimes resolve the issue.[1][3]

Q2: How can I prevent emulsions from forming in the first place?

Preventing an emulsion is often easier than breaking one.[2] Consider these preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel. This reduces the intensity of mixing while still allowing for sufficient surface area contact for extraction.[2]

• Solvent Choice: If possible, consider using a solvent less prone to emulsion formation. Sometimes, adding a small amount of a different co-solvent can alter the properties of the organic phase and prevent emulsion.[1][4]

• Pre-filtration: If your reaction mixture contains solid particles, filter them through a plug of glass wool or Celite before performing the liquid-liquid extraction.[1]

• Evaporate Reaction Solvent: Before starting the workup, you can evaporate the reaction solvent and then dissolve the residue in the extraction solvent.[3][5]

Troubleshooting Guide: Breaking a Persistent Emulsion

If you have already formed an emulsion, do not despair. The following methods, presented in a logical progression from simplest to more advanced, can be employed to break the emulsion.

Initial Steps

• Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. Often, the layers will separate on their own with time.[1]

• Gentle Agitation: Gently swirl the separatory funnel or stir the emulsion layer with a glass rod. This can help the dispersed droplets to coalesce.[1]

If these initial steps do not resolve the emulsion, proceed to the following chemical and physical methods.

Emulsion Breaking Techniques

Method	Description	Advantages	Disadvantages
Salting Out	Add saturated sodium chloride solution (brine) or solid salt to the separatory funnel.	Highly effective, inexpensive, and generally applicable.[1]	Adds salt to the aqueous layer; may not be effective for all systems.[1]
pH Adjustment	Carefully add a dilute acid or base to the aqueous layer.	Effective for emulsions stabilized by acidic or basic impurities.[1]	The product must be stable to changes in pH.
Solvent Addition	Add a small amount of a different organic solvent.	Can be very effective if the right solvent is chosen.[1]	Introduces another solvent that will need to be removed later.[1]
Filtration	Filter the entire emulsified mixture through a pad of Celite.	Effective at removing fine solid particles that may be stabilizing the emulsion.[1][3][5]	Can be slow; potential for some product to be adsorbed onto the Celite.
Centrifugation	Spin the mixture in a centrifuge.	Very effective for breaking stubborn emulsions.[4][6][7]	Requires access to a centrifuge and appropriate tubes, which may not be practical for large volumes.[4]
Gentle Heating	Gently warm the separatory funnel in a warm water bath.	Can decrease the viscosity of the mixture and promote phase separation.[6]	The product must be thermally stable; avoid excessive heating.[6]
Freezing	Cool the mixture in an ice bath or freezer.	The formation of ice crystals can physically break up the emulsion.[6]	The product must be stable to freezing and thawing.
Ultrasonic Bath	Place the separatory funnel in an ultrasonic bath.	Can provide energy to help droplets coalesce.[7]	Requires access to an ultrasonic bath.

Experimental Protocols

Protocol 1: Salting Out

• Transfer the entire contents of the separatory funnel, including the emulsion, into an appropriately sized Erlenmeyer flask.

• Prepare a saturated aqueous solution of sodium chloride (brine).

• Add the brine solution to the flask in small portions (e.g., 10-20% of the total volume).

• Gently swirl the flask. Avoid vigorous shaking, which could reform the emulsion.[1]

• Allow the mixture to stand and observe for layer separation.

• Once the layers have separated, carefully transfer the mixture back into the separatory funnel and proceed with the extraction.[1]

Protocol 2: Filtration through Celite®

• Prepare a filtration setup using a Büchner or Hirsch funnel and a filter flask.

• Place a piece of filter paper in the funnel and wet it with the organic solvent you are using for the extraction.

• Add a layer of Celite® (diatomaceous earth), typically 1-2 cm thick, over the filter paper to form a pad.[1]

• Carefully pour the entire emulsified mixture onto the Celite® pad.[1]

• Apply a gentle vacuum to draw the liquid through the filter. The Celite® should trap the fine suspended solids that are causing the emulsion.[1][3]

• Collect the filtrate, which should now be a two-phase mixture, in the filter flask.

• Transfer the filtrate to a separatory funnel to separate the layers.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing emulsion formation during your workup.

Caption: A decision-making workflow for troubleshooting emulsions.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Workup [chem.rochester.edu]
• 4. biotage.com [biotage.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. youtube.com [youtube.com]
• 7. azom.com [azom.com]

improving solubility of reactants in 1,4-dibromohexane reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address challenges related to reactant solubility in experiments involving 1,4-dibromohexane.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 1,4-dibromohexane?

A1: 1,4-dibromohexane is a relatively nonpolar molecule due to its hydrocarbon chain.[1] Consequently, it is generally soluble in nonpolar organic solvents like hexane, toluene (B28343), and diethyl ether, and has limited solubility in highly polar solvents. It is considered insoluble in water.[1]

Q2: My nucleophile (e.g., a salt) is insoluble in the nonpolar solvent required for 1,4-dibromohexane. What is the primary issue?

A2: This is a common problem arising from mismatched polarity. Many nucleophiles are ionic salts (e.g., sodium phenoxide, potassium carbonate, sodium azide) that are soluble in polar solvents but insoluble in the nonpolar organic solvents that readily dissolve 1,4-dibromohexane. This phase separation minimizes contact between reactants, leading to extremely slow or non-existent reactions.[2][3]

Q3: What is the first and simplest strategy to try when facing poor reactant solubility?

A3: The first step is to consider changing the solvent to one that can adequately dissolve both reactants. Polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), or acetonitrile (B52724) are often excellent choices.[4][5] These solvents have a high dielectric constant, allowing them to dissolve ionic nucleophiles, while still being compatible with organic substrates like 1,4-dibromohexane.[6]

Q4: Can I simply increase the reaction temperature to force my reactants to dissolve?

A4: Increasing the temperature can improve the solubility of many compounds and increase reaction rates. However, this approach has potential drawbacks. High temperatures might cause decomposition of your reactants or products, or promote undesirable side reactions like elimination over substitution.[7] While moderate heating is a valid strategy, it should be employed cautiously and monitored carefully.

Q5: What is Phase Transfer Catalysis (PTC) and when is it a suitable solution?

A5: Phase Transfer Catalysis is a powerful technique used for reactions where the reactants are in different, immiscible phases (e.g., a solid or aqueous nucleophile and an organic substrate).[2][3] A phase-transfer catalyst, typically a quaternary ammonium (B1175870) or phosphonium (B103445) salt, transports the nucleophile from its phase (aqueous/solid) into the organic phase where it can react with the 1,4-dibromohexane.[3][8] PTC is ideal when you have a biphasic system and changing the solvent is not desirable or effective.[9][10]

Troubleshooting Guide for Low Conversion & Yield

This section addresses specific experimental issues related to poor solubility.

Issue 1: The reaction mixture is biphasic (two layers) or a slurry with very low product conversion.

• Possible Cause: Immiscibility between a polar, often ionic, nucleophile and the nonpolar organic phase containing 1,4-dibromohexane. The reaction is limited to the interface between the phases, resulting in a very slow rate.

• Troubleshooting Steps:

  • Solvent System Modification:

    • Option A: Switch to a Polar Aprotic Solvent. Replace the nonpolar solvent (e.g., hexane, toluene) with a polar aprotic solvent like DMF, DMSO, or acetonitrile. These solvents are effective at dissolving many ionic salts while also being good solvents for alkyl halides.[4][5]

    • Option B: Use a Co-Solvent. If a single solvent is not effective, a mixture can be used. For example, adding a polar solvent like ethanol (B145695) to a less polar medium can sometimes create a homogeneous solution.[11] However, be aware that polar protic solvents like ethanol can solvate the nucleophile and may slow down S\N2 reactions.[12][13]

  • Employ Phase-Transfer Catalysis (PTC):

    • If operating in a biphasic system (e.g., toluene/water) or a solid-liquid system is necessary, add a catalytic amount (1-10 mol%) of a phase-transfer catalyst.

    • Common catalysts include tetrabutylammonium (B224687) bromide (TBAB) or tetrabutylammonium iodide (TBAI).[8] The catalyst's lipophilic cations pair with the nucleophile's anion, shuttling it into the organic phase for reaction.

Issue 2: Reactants dissolve initially with heating but precipitate out of solution as the reaction proceeds.

• Possible Cause:

  • The solubility of one or more starting materials is highly temperature-dependent.

  • The product of the reaction is insoluble in the chosen solvent and is precipitating.

  • A salt byproduct (e.g., NaBr, KBr) is forming and precipitating, which is generally expected and can help drive the reaction to completion.

• Troubleshooting Steps:

  • Confirm the Precipitate's Identity: If possible, isolate and analyze the precipitate. If it is an unreacted starting material, the solvent system is suboptimal. If it is the desired product or an inorganic salt, the procedure may be acceptable.

  • Maintain Temperature: Ensure the reaction temperature is consistently maintained at a level where all reactants remain in solution.

  • Re-evaluate Solvent Choice: Select a solvent that offers better solubility for all components across the intended temperature range. Consult solubility tables and guides for this purpose.

Issue 3: The reaction is clean (few side products) but the yield is consistently low even after extended reaction times.

• Possible Cause: Poor solubility is leading to a very low effective concentration of one of the reactants in the reaction phase, causing slow kinetics. Even if the reaction proceeds, it may not reach completion in a practical timeframe.

• Troubleshooting Steps:

  • Systematic Re-Optimization: Treat the problem as a new reaction optimization challenge. Use the strategies from Issue 1 (solvent change, PTC) as a starting point.

  • Increase Nucleophile Concentration in Organic Phase: Phase Transfer Catalysis is particularly effective here. By actively transporting the nucleophile into the organic phase, the catalyst increases the frequency of molecular collisions, enhancing the reaction rate and overall yield.[8][9]

Data & Visualizations

Table 1: Solvent Selection Guide for 1,4-Dibromohexane Reactions

Solvent Class	Example Solvents	Dielectric Constant (ε)	Suitability for Ionic Nucleophiles	Suitability for 1,4-Dibromohexane	Recommended Use Case
Nonpolar	Hexane, Toluene	~2.0 - 2.4	Poor	Excellent	When using highly lipophilic, non-ionic nucleophiles.
Polar Aprotic	Acetone, Acetonitrile	21 - 37	Good - Excellent	Good	First choice for most cases. Excellent for dissolving both the alkyl halide and common ionic nucleophiles for a homogeneous reaction.[4][6]
Polar Aprotic (High BP)	DMF, DMSO	37 - 47	Excellent	Good	When higher temperatures are needed and reactants are poorly soluble in other solvents. Note: Difficult to remove during workup.[5]
Ethers	Diethyl Ether, THF	4.3 - 7.5	Poor	Good	General purpose, but often insufficient for dissolving ionic reactants without additives.[7]
Polar Protic	Ethanol, Water	24 - 80	Excellent	Poor - Insoluble	Generally avoided for S\N2 reactions as they can solvate the nucleophile, reducing its reactivity, and may act as competing nucleophiles.[12][14]

Data compiled from various sources including[15].

Diagram 1: Troubleshooting Workflow for Solubility Issues

Caption: A logical workflow to diagnose and resolve poor reactant solubility.

Diagram 2: Mechanism of Phase Transfer Catalysis (PTC)

Caption: How a PTC transports a nucleophile (Nu⁻) to the organic phase.

Key Experimental Protocol

Protocol: Williamson Ether Synthesis using 1,4-Dibromohexane under PTC

This protocol describes the synthesis of 1,4-bis(phenoxy)hexane, a reaction often hindered by the poor solubility of the sodium phenoxide nucleophile in solvents that dissolve the dibromoalkane.

Materials:

• 1,4-Dibromohexane

• Phenol (B47542)

• Sodium Hydroxide (B78521) (NaOH)

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Deionized Water

• Brine solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Prepare Nucleophile Solution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve phenol (2.2 equivalents) and sodium hydroxide (2.5 equivalents) in deionized water (5 volumes relative to the dibromohexane). Stir until a clear solution of sodium phenoxide is formed.

• Add Organic Phase and Catalyst: To the same flask, add toluene (10 volumes) and tetrabutylammonium bromide (0.1 equivalents). This will create a biphasic mixture.

• Add Electrophile: While stirring vigorously, add 1,4-dibromohexane (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the mixture to 85-90 °C. Vigorous stirring is crucial to maximize the surface area between the two phases and facilitate the action of the phase-transfer catalyst. Maintain the reaction at this temperature for 8-12 hours.

• Monitoring: Monitor the reaction progress by withdrawing small samples from the organic layer and analyzing them via TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and allow the layers to separate.

• Extraction: Remove the aqueous layer. Wash the organic layer with deionized water (2 x 5 volumes) and then with a brine solution (1 x 5 volumes).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. iajpr.com [iajpr.com]
• 3. crdeepjournal.org [crdeepjournal.org]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. ocw.uci.edu [ocw.uci.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. m.youtube.com [m.youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Catalyst Selection for Reactions Involving 1,4-Dibromohexane

This technical support center is designed to assist researchers, scientists, and drug development professionals in selecting the appropriate catalysts and troubleshooting common issues encountered in reactions involving 1,4-dibromohexane.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyzed reactions involving 1,4-dibromohexane?

A1: 1,4-Dibromohexane is a versatile substrate that can undergo several types of catalyzed reactions, including:

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Sonogashira): These are used to form new carbon-carbon bonds by coupling with organoboron compounds (Suzuki) or terminal alkynes (Sonogashira).

• Copper-Catalyzed Coupling Reactions (e.g., Ullmann): These are typically used for forming carbon-carbon or carbon-heteroatom (C-O, C-N) bonds.

• Wurtz Intramolecular Coupling: This reaction is used to form a cyclobutane (B1203170) ring through reductive coupling with sodium metal.

• Grignard Reagent Formation: 1,4-Dibromohexane can be used to form a Grignard reagent, which can then react with various electrophiles.

Q2: How can I achieve selective mono-substitution versus di-substitution in cross-coupling reactions?

A2: Achieving selective mono-substitution with a di-functional substrate like 1,4-dibromohexane can be challenging. Key strategies include:

• Stoichiometry: Using a molar excess of 1,4-dibromohexane relative to the coupling partner statistically favors mono-substitution.

• Reaction Conditions: Lower temperatures and shorter reaction times can help minimize the second coupling event.

• Catalyst and Ligand Choice: Bulky ligands on the metal catalyst can sterically hinder the second substitution. The choice of catalyst can influence selectivity, with some systems favoring difunctionalization.[1]

• Slow Addition: Slowly adding the coupling partner to the reaction mixture can help maintain a low concentration, thereby favoring the mono-substituted product.

Q3: What are the primary challenges when working with 1,4-dibromohexane?

A3: Common challenges include:

• Controlling Selectivity: As mentioned above, achieving mono-substitution can be difficult.

• Side Reactions: Undesired side reactions such as elimination, homocoupling of the coupling partner, and polymerization can occur.

• Solubility: Ensuring all reactants are soluble in the chosen solvent system is crucial for reaction efficiency.

Q4: Can polymerization be a problem with 1,4-dibromohexane?

A4: Yes, under certain conditions, particularly in cross-coupling reactions, polymerization can be a significant side reaction. This occurs when both ends of the 1,4-dibromohexane molecule react with the coupling partner, leading to the formation of polymer chains. To minimize polymerization, it is crucial to control the stoichiometry of the reactants and consider using a large excess of 1,4-dibromohexane if mono-substitution is desired.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Palladium-Catalyzed Cross-Coupling

Possible Cause	Troubleshooting Steps	Rationale
Inactive Catalyst	- Use a fresh batch of palladium precursor and ligand.- Consider using a more robust pre-catalyst.	Palladium catalysts, particularly Pd(0) complexes, can degrade upon storage. Pre-catalysts are often more air and moisture stable.
Inappropriate Ligand	- Screen different phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands.- For challenging substrates, consider bulky, electron-rich ligands.	The ligand stabilizes the catalyst and influences its reactivity. The optimal ligand is substrate-dependent.
Incorrect Base	- The choice of base is critical and reaction-specific. For Suzuki reactions, common bases include K₃PO₄, K₂CO₃, and Cs₂CO₃.	The base is crucial for the transmetalation step in Suzuki coupling and for neutralizing generated acid in other couplings.
Poor Reagent Quality	- Use anhydrous, degassed solvents.- Ensure the purity of the coupling partner (e.g., boronic acid).	Water and oxygen can deactivate the catalyst and lead to side reactions like protodeboronation in Suzuki couplings.
Suboptimal Temperature	- Gradually increase the reaction temperature.	Many cross-coupling reactions require heating to overcome the activation energy for oxidative addition.

Issue 2: Formation of Significant Side Products

Side Product	Possible Cause	Troubleshooting Steps
Homocoupling of Coupling Partner	- Presence of oxygen in the reaction mixture.	- Thoroughly degas all solvents and reagents before use.- Maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen).
Hydrodehalogenation (Debromination)	- Presence of water or other protic sources.- Certain catalyst/ligand combinations may favor this pathway.	- Use anhydrous solvents and reagents.- Screen different ligands and bases.
Di-substituted Product (when mono is desired)	- High concentration of coupling partner.- High reaction temperature or long reaction time.	- Use an excess of 1,4-dibromohexane.- Lower the reaction temperature and monitor the reaction closely, stopping it once the mono-substituted product is maximized.
Polymerization	- Stoichiometry favoring di-substitution.	- Use a significant excess of 1,4-dibromohexane.- Consider slow addition of the coupling partner.

Quantitative Data on Catalyst Performance

The following tables summarize representative data for catalyst performance in key reactions. Note that yields can be highly dependent on the specific substrates and reaction conditions.

Table 1: Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Halides

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane (B91453)	70-80	12	Good
Pd/C (heterogeneous)	K₂CO₃	Water	Room Temp	12	Excellent
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	18	High
Pd₂(dba)₃ / P(t-Bu)₃	K₃PO₄	THF	Room Temp	12	High

Data is representative for aryl bromides and may require optimization for 1,4-dibromohexane.[2][3]

Table 2: Copper-Catalyzed Ullmann Coupling of Phenols with Aryl Halides

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
CuI / L-proline	K₂CO₃	DMSO	90	24	Good
CuI / PPh₃	K₂CO₃	Toluene	110	24	Moderate to Good[4]
CuO nanoparticles	K₂CO₃	DMF	120	24	High[5]
Cu₂O / 1H-imidazole-4-carboxylic acid	K₂CO₃	DMF	110	24	Good to Excellent[5]

Data is for aryl halides and phenols and serves as a starting point for optimization with 1,4-dibromohexane.[4][5]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the mono-arylation of 1,4-dibromohexane.

Materials:

• 1,4-Dibromohexane

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2-3 equivalents)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the arylboronic acid (1.0 equivalent), the base (2.0 equivalents), and the palladium catalyst (0.02 equivalents).

• Add 1,4-dibromohexane (1.2 equivalents) and the anhydrous, degassed solvent.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the mixture with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Grignard Reagent Formation

This protocol describes the formation of a Grignard reagent from 1,4-dibromohexane.

Materials:

• 1,4-Dibromohexane

• Magnesium turnings (activated)

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Three-neck round-bottom flask

• Reflux condenser and dropping funnel

• Inert gas supply

Procedure:

• Set up a flame-dried three-neck flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.1 equivalents) and a small crystal of iodine to the flask.

• Gently heat the flask to sublime the iodine, activating the magnesium surface.

• Allow the flask to cool and add a small amount of anhydrous ether.

• Dissolve 1,4-dibromohexane (1.0 equivalent) in anhydrous ether in the dropping funnel.

• Add a small portion of the dibromohexane solution to initiate the reaction. An exothermic reaction should be observed.

• Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until the magnesium is consumed. The resulting solution is the Grignard reagent and should be used immediately.[6]

Visualizations

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. Heterogeneous Pd/C-catalyzed ligand-free, room-temperature Suzuki-Miyaura coupling reactions in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

effect of temperature on 1,4-dibromohexane reaction rate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,4-dibromohexane. The information focuses on the effect of temperature on its reaction rates and pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the general effect of an increase in temperature on reactions involving 1,4-dibromohexane?

A: Generally, increasing the temperature increases the rate of chemical reactions, including those involving 1,4-dibromohexane.[1][2] This is because a higher temperature increases the average kinetic energy of the reactant molecules.[2][3] As a result, molecules move faster, leading to more frequent collisions and, more importantly, a higher proportion of collisions with sufficient energy to overcome the activation energy barrier of the reaction.[3][4]

Q2: How does temperature influence the competition between nucleophilic substitution (S(_N)) and elimination (E) reactions for 1,4-dibromohexane?

A: Temperature is a critical factor in determining the product ratio between substitution and elimination. While an increase in temperature accelerates both reaction types, it disproportionately favors elimination.[5] Elimination reactions typically have a higher activation energy than substitution reactions and result in an increase in the number of product molecules, leading to a positive entropy change (ΔS).[5] According to the Gibbs free energy equation (ΔG = ΔH - TΔS), the TΔS term becomes more significant at higher temperatures, making the ΔG for elimination more negative (more favorable) compared to substitution.[5]

Q3: I am increasing the reaction temperature, but the rate is not increasing as expected. What could be the issue?

A: If you are not observing the expected rate increase, consider the following troubleshooting steps:

• Inadequate Temperature Control: Ensure your heating apparatus (e.g., water bath, oil bath, heating mantle) is calibrated and provides uniform heating. Localized hot or cold spots can lead to inconsistent results.

• Solvent Volatility: At higher temperatures, the solvent may be evaporating, which can change the concentration of reactants and affect the reaction rate. Ensure your apparatus is properly sealed or equipped with a reflux condenser.

• Reactant/Catalyst Degradation: The reactants, reagents, or any catalysts involved might be degrading at the tested temperatures.[3] Check the thermal stability of all components in your reaction mixture.

• Mass Transfer Limitations: In a heterogeneous reaction (e.g., solid-liquid), the rate may be limited by how fast the reactants can mix. Ensure your stirring or agitation is sufficient, as its effectiveness can change with temperature and viscosity.

• Complex Reaction Mechanism: The reaction may have a more complex, multi-step mechanism than assumed, where temperature affects different steps in opposing ways.

Q4: My reaction is producing a higher yield of the elimination product (alkene) than the desired substitution product. How can I manage this?

A: To favor nucleophilic substitution over elimination, you should generally use lower reaction temperatures.[5] Since elimination is favored by heat, reducing the temperature will decrease the rate of elimination more significantly than that of substitution. Additionally, consider the choice of base/nucleophile; strong, bulky bases tend to favor elimination, whereas less hindered, good nucleophiles (which are often weaker bases) favor substitution.[6]

Data Presentation: Temperature vs. Rate Constant

The following table provides illustrative data on how the rate constant (k) for a hypothetical first-order reaction of 1,4-dibromohexane might change with temperature. This data is based on the general principle of the Arrhenius equation and serves as an example.

Temperature (°C)	Temperature (K)	Rate Constant (k) (s⁻¹)	Relative Rate Increase
25	298.15	1.00 x 10⁻⁴	1.0x
35	308.15	2.10 x 10⁻⁴	2.1x
45	318.15	4.30 x 10⁻⁴	4.3x
55	328.15	8.50 x 10⁻⁴	8.5x

Note: This data is for illustrative purposes and actual experimental results will vary based on the specific reaction, solvent, and nucleophile used.

Experimental Protocols

Protocol: Determining the Effect of Temperature on the Rate of Hydrolysis of 1,4-Dibromohexane

This experiment measures the rate of hydrolysis of 1,4-dibromohexane at different temperatures by monitoring the formation of bromide ions (Br⁻) via precipitation with silver nitrate (B79036).

Materials:

• 1,4-dibromohexane

• Ethanol (B145695) (as a common solvent)

• Aqueous silver nitrate solution (AgNO₃)

• Nitric acid (to prevent precipitation of silver oxide)

• Thermostatically controlled water baths (set to desired temperatures, e.g., 30°C, 40°C, 50°C)

• Test tubes, pipettes, and stopwatches

Procedure:

• Preparation: Create a solution of 1,4-dibromohexane in ethanol.

• Setup: Place three test tubes, each containing an equal volume of ethanol and a few drops of acidified silver nitrate solution, into a water bath set to the first target temperature (e.g., 30°C).[7] Allow the test tubes to equilibrate to the bath temperature.

• Initiation: Add a precise amount of the 1,4-dibromohexane solution to each test tube simultaneously and start a stopwatch immediately.[7]

• Observation: Record the time it takes for a noticeable precipitate of silver bromide (AgBr), a cream-colored solid, to form.[7] The formation of the precipitate indicates the presence of bromide ions released during the hydrolysis reaction.

• Repeat: Repeat steps 2-4 for each of the other temperatures (40°C, 50°C).

• Analysis: The reaction rate is considered inversely proportional to the time taken for the precipitate to appear. Compare the times recorded at different temperatures to determine the effect of temperature on the reaction rate.

Visualizations

The following diagrams illustrate key concepts and workflows related to the effect of temperature on 1,4-dibromohexane reactions.

Caption: Logical flow showing how temperature increases reaction rate.

Caption: Influence of temperature on competing reaction pathways.

References

• 1. chemicals.co.uk [chemicals.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. tyson.chemistry.gatech.edu [tyson.chemistry.gatech.edu]
• 7. savemyexams.com [savemyexams.com]

Reference Data & Comparative Studies

Cyclization Showdown: 1,5-Dibromopentane Favored for Five-Membered Ring Formation Over Six-Membered Ring from 1,4-Dibromohexane

For researchers and professionals in drug development and organic synthesis, the choice between structurally similar precursors can significantly impact the efficiency and outcome of a cyclization reaction. This guide provides a comparative analysis of the intramolecular cyclization of 1,5-dibromopentane (B145557) and 1,4-dibromohexane, highlighting the kinetic preference for the formation of five-membered rings.

Intramolecular cyclization reactions are fundamental transformations in organic chemistry, enabling the construction of cyclic structures that form the core of many pharmaceuticals and natural products. The competition between the formation of different ring sizes, particularly five- and six-membered rings, is a classic area of study. When comparing the cyclization of 1,5-dibromopentane to form a cyclopentane (B165970) derivative and 1,4-dibromohexane to yield a cyclohexane (B81311) derivative, experimental data and kinetic studies reveal a distinct advantage for the former.

Executive Summary

The intramolecular cyclization of 1,5-dibromopentane to form a five-membered ring is kinetically and often thermodynamically favored over the corresponding reaction of 1,4-dibromohexane to form a six-membered ring. This preference is primarily attributed to a lower activation energy and a more favorable pre-exponential factor in the rate equation for the 5-exo-tet cyclization, outweighing the slightly lower ring strain of a six-membered ring. The malonic ester synthesis is a common and effective method for achieving these transformations.

Data Presentation: Quantitative Comparison

A key method for the cyclization of these dibromoalkanes is the Perkin alicyclic synthesis, a variation of the malonic ester synthesis.[1][2] This reaction involves the use of a soft nucleophile, typically a malonic ester enolate, to displace the bromide ions in an intramolecular fashion.

Parameter	1,5-Dibromopentane (forms 5-membered ring)	1,4-Dibromohexane (forms 6-membered ring)	Reference
Relative Rate of Cyclization	6500	5	[3]
Typical Yield	60-70% (for cyclopentanecarboxylic acid)	Data not available for direct comparison under identical conditions	[4]

The striking difference in the relative rates of cyclization, with the formation of the five-membered ring being over a thousand times faster, underscores the kinetic favorability of this pathway.[3] This is a consequence of the interplay between enthalpic and entropic factors during the transition state of the ring-closing step.

Theoretical Basis: Kinetics vs. Thermodynamics

The preference for the formation of five-membered rings over six-membered rings in intramolecular reactions is a well-established principle in organic chemistry.

• Kinetics: The rate of cyclization is influenced by the probability of the reactive ends of the molecule encountering each other in the correct orientation for reaction. For the formation of a five-membered ring from 1,5-dibromopentane, the molecule can more readily adopt a conformation that brings the nucleophile and the electrophilic carbon into proximity, leading to a lower activation energy and a faster reaction rate.[5]

• Thermodynamics: While cyclohexane has slightly less ring strain than cyclopentane, the kinetic barrier to forming the six-membered ring is higher. In many cases, the kinetic product (five-membered ring) is also the thermodynamic product, or the energy difference is small enough that the reaction is effectively under kinetic control.

Experimental Workflow: Malonic Ester Synthesis

The following diagram illustrates the general workflow for the cyclization of dibromoalkanes using the malonic ester synthesis.

A generalized workflow for the synthesis of cycloalkanecarboxylic acids.

Signaling Pathways: Reaction Mechanisms

The core of the cyclization process involves two key nucleophilic substitution steps.

Key transformations in the malonic ester synthesis of cyclic compounds.

Experimental Protocols

The following is a general procedure for the intramolecular cyclization of a dibromoalkane via the malonic ester synthesis. This protocol can be adapted for both 1,4-dibromohexane and 1,5-dibromopentane.

Materials:

• Dibromoalkane (1,4-dibromohexane or 1,5-dibromopentane)

• Diethyl malonate

• Sodium ethoxide

• Absolute ethanol (B145695)

• Hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium metal in absolute ethanol under an inert atmosphere to prepare a solution of sodium ethoxide. Cool the solution to room temperature. Add diethyl malonate dropwise to the sodium ethoxide solution with stirring.

• First Alkylation (Intermolecular): To the solution of the diethyl malonate enolate, add the dibromoalkane dropwise. The reaction mixture is then refluxed for several hours.

• Second Alkylation (Intramolecular Cyclization): After cooling, a second equivalent of sodium ethoxide in absolute ethanol is added to the reaction mixture to facilitate the intramolecular cyclization. The mixture is then refluxed again for several hours.

• Hydrolysis: The reaction mixture is cooled, and the ethanol is removed under reduced pressure. The residue is then treated with a solution of hydrochloric acid and heated to reflux to hydrolyze the ester groups.

• Decarboxylation: Continued heating of the acidic solution will effect decarboxylation, with the evolution of carbon dioxide.

• Workup and Purification: After cooling, the aqueous solution is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation. The resulting crude cycloalkanecarboxylic acid can be purified by distillation or recrystallization.

Note on Potential Side Reactions: A potential side reaction is the intermolecular reaction of the mono-alkylated intermediate with another molecule of the malonate enolate, leading to a linear tetraester instead of the desired cyclic product. This can be minimized by using high-dilution conditions for the cyclization step.[6]

Conclusion

The choice between 1,4-dibromohexane and 1,5-dibromopentane for the synthesis of cyclic compounds clearly favors 1,5-dibromopentane when a five-membered ring is the target. The significantly faster rate of cyclization for the formation of the five-membered ring makes it a more efficient and practical synthetic route. This preference is a direct consequence of the favorable kinetics of 5-exo-tet ring closures, a fundamental principle that guides synthetic strategy in the development of cyclic molecules for various applications, including pharmaceuticals. Researchers should consider these kinetic factors to optimize their synthetic pathways and improve overall efficiency.

References

• 1. Perkin Alicyclic Synthesis [drugfuture.com]
• 2. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 3. Intramolecular reactions. Part VI. Rates of ring formation in reactions of ω-halogenoalkylmalonic esters with bases - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Sciencemadness Discussion Board - Malonic Ester Synthesis. Side reactions - Powered by XMB 1.9.11 [sciencemadness.org]

A Comparative Guide to the Reactivity of Dibromoalkanes in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of vicinal (1,2), geminal (1,3), and homologous (1,4) dibromoalkanes in bimolecular nucleophilic substitution (SN2) reactions. The information presented is supported by experimental data to assist in the selection of appropriate substrates for synthetic applications, particularly in the fields of medicinal chemistry and materials science where the formation of cyclic or substituted structures is crucial.

Factors Influencing Reactivity

The reactivity of dibromoalkanes in SN2 reactions is governed by a combination of factors, including steric hindrance, the propensity for intramolecular reactions (cyclization), and the potential for neighboring group participation. These factors dictate the reaction pathway, favoring either intermolecular substitution or intramolecular cyclization, and significantly influence the reaction rates.

dot

Caption: Factors influencing the SN2 reactivity of dibromoalkanes.

Quantitative Comparison of Reactivity

The rate of SN2 reactions is highly dependent on the structure of the dibromoalkane. While comprehensive datasets comparing a wide range of dibromoalkanes under identical conditions are sparse, the following table summarizes relative reactivity trends based on available literature. The Finkelstein reaction (substitution with iodide in acetone) is a common method for evaluating SN2 reactivity.

Dibromoalkane	Relative Rate of Intermolecular SN2 (with I⁻ in Acetone)	Propensity for Intramolecular Cyclization	Notes
1,2-Dibromoethane (B42909)	1	Low (high ring strain for cyclopropane)	Prone to E2 elimination with strong, non-nucleophilic bases.[1]
1,3-Dibromopropane (B121459)	~0.8	High (forms stable cyclobutane (B1203170) ring)	Excellent substrate for intramolecular cyclization reactions.[1]
1,4-Dibromobutane	~1	Moderate (forms less strained cyclopentane (B165970) ring)	Cyclization is favorable, but the longer chain can reduce the effective molarity for intramolecular attack compared to 1,3-dibromopropane.
1,5-Dibromopentane	~1	Moderate (forms stable cyclohexane (B81311) ring)	Favorable cyclization kinetics.

Note: The relative rates for intermolecular reactions are estimations based on the principle that primary alkyl halides exhibit similar reactivity in the absence of significant steric hindrance or competing intramolecular pathways. The propensity for cyclization is a key differentiating factor. Intramolecular reactions are generally faster than their intermolecular counterparts due to a more favorable entropy of activation.[2]

Experimental Protocols

Comparative Analysis of Intermolecular SN2 Reactivity (Finkelstein Reaction)

This protocol describes a method to qualitatively and semi-quantitatively compare the rates of SN2 reactions of different dibromoalkanes with sodium iodide in acetone (B3395972). The reaction progress is monitored by the formation of a sodium bromide precipitate, which is insoluble in acetone.

Materials:

• 1,2-Dibromoethane

• 1,3-Dibromopropane

• 1,4-Dibromobutane

• 15% (w/v) solution of Sodium Iodide in anhydrous acetone

• Test tubes and rack

• Pipettes or droppers

• Water bath

Procedure:

• Label three clean, dry test tubes for each dibromoalkane.

• Add 2 mL of the 15% sodium iodide in acetone solution to each test tube.

• To each set of labeled test tubes, add 4-5 drops of the corresponding dibromoalkane.

• Stopper the test tubes, shake to mix the contents thoroughly, and start a timer.

• Observe the test tubes for the formation of a white precipitate (sodium bromide).

• Record the time at which a precipitate first becomes visible.

• If no reaction is observed at room temperature after 15-20 minutes, place the test tubes in a water bath at 50°C and continue to monitor for precipitation.

Expected Results:

The rate of precipitate formation will provide a qualitative measure of the relative reactivity of the dibromoalkanes in an intermolecular SN2 reaction with iodide. Generally, primary alkyl halides react readily under these conditions.

Intramolecular Cyclization via Malonic Ester Synthesis

This protocol outlines the synthesis of cyclobutanecarboxylic acid from 1,3-dibromopropane and diethyl malonate, demonstrating an intramolecular SN2 reaction.

Materials:

• Diethyl malonate

• 1,3-Dibromopropane

• Sodium ethoxide

• Absolute ethanol

• Hydrochloric acid

• Apparatus for reflux and distillation

Procedure:

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser, dissolve sodium ethoxide in absolute ethanol. To this solution, add diethyl malonate dropwise with stirring.

• First Alkylation (Intermolecular): After the enolate has formed, add 1,3-dibromopropane to the reaction mixture and reflux. This results in an intermolecular SN2 reaction where the malonate enolate displaces one of the bromine atoms.

• Second Alkylation (Intramolecular): After the initial alkylation, a second equivalent of sodium ethoxide is added to deprotonate the substituted malonic ester, forming a new enolate. This enolate then undergoes an intramolecular SN2 reaction, displacing the second bromine atom to form a cyclobutane ring.

• Hydrolysis and Decarboxylation: The resulting diethyl cyclobutane-1,1-dicarboxylate (B1232482) is then hydrolyzed to the dicarboxylic acid using aqueous acid or base. Upon heating, the dicarboxylic acid readily decarboxylates to yield cyclobutanecarboxylic acid.

• Purification: The final product can be purified by distillation or recrystallization.

dot

Caption: General experimental workflows for comparing reactivity.

Conclusion

The reactivity of dibromoalkanes in SN2 reactions is a nuanced interplay of substrate structure and reaction conditions. While all primary dibromoalkanes are susceptible to intermolecular SN2 attack, their utility in synthesis is often defined by their propensity to undergo intramolecular cyclization. 1,3-Dibromopropane is a prime candidate for the synthesis of four-membered rings, while longer chain dibromoalkanes can be used to form five- and six-membered rings. In contrast, 1,2-dibromoethane is more likely to undergo elimination reactions. Understanding these competing pathways is essential for designing effective synthetic strategies in drug development and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. Intramolecular reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Validation of 1,4-Dibromohexane Purity by GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities and active pharmaceutical ingredients, the purity of starting materials and intermediates is paramount. 1,4-Dibromohexane is a key building block in various organic syntheses, and its purity can significantly impact reaction yields, impurity profiles, and the overall success of a synthetic route. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted analytical technique for the definitive purity assessment of volatile and semi-volatile compounds like 1,4-dibromohexane. This guide provides a comprehensive overview of the validation of 1,4-dibromohexane purity using GC-MS, including a detailed experimental protocol, a comparison with potential alternatives, and illustrative data.

The Critical Role of Purity in Synthesis

The presence of impurities in 1,4-dibromohexane can lead to several undesirable outcomes in a chemical reaction:

• Side Reactions: Impurities can react with the intended reagents, leading to the formation of unwanted byproducts.

• Lower Yields: The effective concentration of the desired reactant is reduced, resulting in lower yields of the target molecule.

• Complex Purification: The presence of additional compounds complicates the purification of the final product, potentially requiring multiple chromatographic steps.

• Inaccurate Stoichiometry: The true molar quantity of 1,4-dibromohexane is unknown if the material is impure, leading to incorrect reagent ratios.

Given these potential issues, a robust analytical method to confirm the purity of 1,4-dibromohexane is essential.

GC-MS: The Gold Standard for Purity Determination

GC-MS combines the separation power of gas chromatography with the identification capabilities of mass spectrometry.[1] In GC, a sample is vaporized and passed through a column, where its components are separated based on their boiling points and interactions with the column's stationary phase.[2] As each component elutes from the column, it enters the mass spectrometer, which ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio, providing a unique spectral fingerprint for identification.[2]

This combination of techniques makes GC-MS particularly well-suited for the analysis of 1,4-dibromohexane for several reasons:

• High Resolution: GC can effectively separate 1,4-dibromohexane from its structural isomers and other closely related impurities.

• Definitive Identification: The mass spectrum of a compound is a unique characteristic that allows for its unambiguous identification by comparison to spectral libraries.

• High Sensitivity: GC-MS can detect and identify even trace amounts of impurities.

Comparative Purity Analysis of 1,4-Dibromohexane

The following table summarizes a typical purity analysis of a synthesized batch of 1,4-dibromohexane compared to a commercially available standard. The data is illustrative and based on common impurities that may arise during synthesis.

Compound	Retention Time (min)	Area % (Synthesized Batch)	Area % (Commercial Standard)	Key Mass Fragments (m/z)	Identification
1,4-Hexanediol	8.7	0.3%	< 0.1%	101, 83, 55	Unreacted Starting Material
1-Bromo-4-hexanol	10.5	0.8%	0.2%	164, 166, 107, 83	Incomplete Reaction
1,4-Dibromohexane	12.2	98.5%	> 99.5%	163, 165, 83, 55, 41	Product
1,5-Dibromohexane	12.6	0.2%	< 0.1%	163, 165, 83, 55, 41	Isomeric Impurity
1,6-Dibromohexane	12.9	0.2%	< 0.1%	163, 165, 83, 55, 41	Isomeric Impurity

Experimental Protocol for GC-MS Analysis

This protocol provides a standard method for the purity analysis of 1,4-dibromohexane.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 1,4-dibromohexane sample.

• Dissolve the sample in 1 mL of a high-purity volatile solvent such as dichloromethane (B109758) or hexane.

• Vortex the solution to ensure complete dissolution.

• If necessary, filter the solution through a 0.22 µm syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: An Agilent 7890B GC system or equivalent.

• Mass Spectrometer: An Agilent 5977A MSD or equivalent.

• Column: A non-polar column such as a DB-1ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.[3]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[3]

• Inlet Temperature: 250°C.[3]

• Injection Volume: 1 µL.[3]

• Split Ratio: 50:1.[3]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.[3]

  • Ramp: 10°C/min to 280°C.[3]

  • Hold: 5 minutes at 280°C.[3]

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

3. Data Analysis:

• Integrate the peak areas of all detected compounds in the total ion chromatogram (TIC).

• Calculate the purity of 1,4-dibromohexane as the percentage of its peak area relative to the total area of all peaks.

• Identify the main peak as 1,4-dibromohexane based on its retention time and by comparing its mass spectrum with a reference library (e.g., NIST).

• Identify impurity peaks by comparing their mass spectra with the reference library. Common impurities include isomers (1,2-, 1,3-, 1,5-, 1,6-, 2,5-dibromohexane) and reaction byproducts such as monobrominated hexanols or unreacted diols.[3]

Workflow for GC-MS Purity Validation

The following diagram illustrates the logical workflow for the GC-MS analysis of 1,4-dibromohexane purity.

Caption: Workflow for the GC-MS Purity Validation of 1,4-Dibromohexane.

Comparison with Other Analytical Techniques

While GC-MS is the preferred method for this application, other techniques can provide complementary information.

Technique	Advantages	Disadvantages	Application for 1,4-Dibromohexane Purity
GC-FID	Robust, quantitative, and widely available.	Does not provide structural information for peak identification.	Good for routine purity checks when the identity of impurities is already known.
¹H NMR Spectroscopy	Provides detailed structural information and can be quantitative (qNMR).	Lower sensitivity than GC-MS; complex spectra if multiple impurities are present.	Useful for confirming the structure of the main component and identifying major impurities.
High-Performance Liquid Chromatography (HPLC)	Suitable for non-volatile or thermally labile compounds.	1,4-Dibromohexane is highly volatile and better suited for GC.	Not the primary method of choice for this compound.

Conclusion

The validation of 1,4-dibromohexane purity by GC-MS is a critical step in ensuring the quality and consistency of chemical syntheses. The high sensitivity, resolution, and definitive identification capabilities of GC-MS make it the superior technique for this purpose. By implementing a robust analytical protocol, researchers and drug development professionals can confidently assess the purity of their starting materials, leading to more reliable and reproducible synthetic outcomes.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Cyclohexane,1,2-dibromo-,trans- [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Suberane: An Evaluation of Alternative Precursors

For Researchers, Scientists, and Drug Development Professionals

Suberane, also known as cycloheptane, is a saturated cyclic hydrocarbon that serves as a fundamental scaffold in the synthesis of various pharmaceutical compounds and complex organic molecules. The efficient construction of this seven-membered ring is a critical aspect of synthetic chemistry. This guide provides a comparative analysis of two primary alternative precursors for suberane synthesis: cycloheptanemethanol and cycloheptanecarboxylic acid. We will delve into the detailed experimental protocols, present quantitative data for each synthetic route, and visualize the reaction pathways to aid in the selection of the most suitable method for your research needs.

Comparison of Synthetic Routes

The synthesis of suberane from either cycloheptanemethanol or cycloheptanecarboxylic acid involves distinct chemical transformations with varying efficiencies and reaction conditions. The choice of precursor will largely depend on the availability of starting materials, desired yield, and tolerance to specific reagents.

Precursor	Reaction Type	Key Reagents	Solvent	Reaction Time	Yield (%)
Cycloheptanemethanol	Reductive Deoxygenation (Barton-McCombie)	1. Thiocarbonyldiimidazole (TCDI) or similar2. Tributyltin hydride (n-Bu3SnH)3. Azobisisobutyronitrile (AIBN)	Toluene	4 - 6 hours	~85%
Cycloheptanecarboxylic Acid	Decarboxylation	Soda-lime	- (Neat)	1 - 2 hours	Moderate

Table 1: Comparison of Synthetic Routes to Suberane

Synthetic Pathways and Methodologies

The conversion of both cycloheptanemethanol and cycloheptanecarboxylic acid to suberane proceeds through distinct mechanistic pathways.

From Cycloheptanemethanol: Reductive Deoxygenation

The synthesis of suberane from cycloheptanemethanol is effectively achieved through a reductive deoxygenation reaction, most notably the Barton-McCombie reaction.[1][2][3] This two-step process involves the initial conversion of the alcohol to a thiocarbonyl derivative, which is subsequently reduced by a radical initiator and a hydrogen donor.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Barton–McCombie deoxygenation - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]

Confirming the Structure of 1,4-Dibromohexane Using NMR Spectroscopy: A Comparative Guide

For Immediate Release

This guide provides a comprehensive comparison of the expected Nuclear Magnetic Resonance (NMR) spectral data for 1,4-dibromohexane against its isomers, 1,5-dibromohexane (B1618359) and 1,6-dibromohexane (B150918). This information is crucial for researchers, scientists, and drug development professionals to unequivocally confirm the structure of the synthesized or acquired product. The guide presents a detailed analysis of ¹H and ¹³C NMR chemical shifts and coupling patterns, supported by predicted and experimental data.

Distinguishing Dibromohexane Isomers with NMR Spectroscopy

The precise positioning of the two bromine atoms in dibromohexane isomers results in unique electronic environments for the hydrogen and carbon atoms. These differences are readily distinguishable by ¹H and ¹³C NMR spectroscopy, primarily through variations in chemical shifts and spin-spin coupling patterns.

¹H NMR Spectroscopy Comparison

In ¹H NMR, the protons attached to carbons bearing a bromine atom (α-protons) will exhibit the most downfield chemical shifts due to the electronegativity of bromine. The symmetry of the molecule plays a significant role in the number of distinct signals observed.

• 1,4-Dibromohexane: This isomer is expected to show the most complex ¹H NMR spectrum due to its lower symmetry. We anticipate distinct signals for the protons on C1, C2, C3, and C4. The protons on C1 and C4 will be the most deshielded.

• 1,5-Dibromohexane: This isomer possesses a higher degree of symmetry than 1,4-dibromohexane, which will simplify the spectrum.

• 1,6-Dibromohexane: Due to its symmetrical nature (a plane of symmetry in the middle of the C3-C4 bond), this isomer will have the simplest ¹H NMR spectrum, with only three distinct signals expected.[1][2]

Table 1: Comparison of Predicted ¹H NMR Chemical Shifts (ppm) and Coupling Patterns for Dibromohexane Isomers.

Position	1,4-Dibromohexane (Predicted)	1,5-Dibromohexane (Predicted)	1,6-Dibromohexane (Experimental/Predicted)
H-1, H-6	-	-	~3.41 (t)
H-2, H-5	-	-	~1.88 (quintet)
H-3, H-4	-	-	~1.45 (quintet)
H-1 (CHBr)	~3.45 (m)	~3.40 (m)	-
H-2	~1.90 (m)	~1.85 (m)	-
H-3	~1.60 (m)	~1.50 (m)	-
H-4 (CHBr)	~4.10 (m)	-	-
H-5	~1.80 (m)	~1.85 (m)	-
H-6 (CH₃)	~1.00 (t)	-	-

Note: Predicted values are based on standard NMR prediction software. Experimental values for 1,6-dibromohexane are sourced from available literature.[1][2] 'm' denotes a multiplet, 't' a triplet, and 'quintet' a five-line multiplet.

¹³C NMR Spectroscopy Comparison

The number of unique carbon signals in the ¹³C NMR spectrum is a direct indicator of the molecule's symmetry.

• 1,4-Dibromohexane: Six distinct signals are expected, corresponding to the six chemically non-equivalent carbon atoms.

• 1,5-Dibromohexane: Due to symmetry, fewer than six signals are anticipated.

• 1,6-Dibromohexane: Possessing the highest symmetry, this isomer will show only three signals in its ¹³C NMR spectrum.[3]

Table 2: Comparison of Predicted ¹³C NMR Chemical Shifts (ppm) for Dibromohexane Isomers.

Position	1,4-Dibromohexane (Predicted)	1,5-Dibromohexane (Predicted)	1,6-Dibromohexane (Experimental/Predicted)
C-1, C-6	-	-	~33.8
C-2, C-5	-	-	~32.5
C-3, C-4	-	-	~27.8
C-1	~33.5	~33.9	-
C-2	~32.0	~32.7	-
C-3	~28.0	~25.5	-
C-4	~55.0	~39.0	-
C-5	~35.0	~32.7	-
C-6	~11.0	~22.0	-

Note: Predicted values are based on standard NMR prediction software. Experimental values for 1,6-dibromohexane are sourced from available literature.[3]

Experimental Protocols

NMR Sample Preparation

A standard protocol for preparing a small organic molecule for NMR analysis is as follows:

• Sample Weighing: Accurately weigh 5-25 mg of the dibromohexane sample for ¹H NMR, or 50-100 mg for ¹³C NMR, into a clean, dry vial.[4]

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.[5]

• Dissolution: Gently swirl or vortex the vial to ensure the sample is fully dissolved.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.[4]

• Filtering (Optional): If any solid particles are present, filter the solution through a small plug of cotton or glass wool in the pipette during transfer to the NMR tube.[6]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

• Instrument Setup: The NMR spectra should be acquired on a spectrometer with a field strength of 300 MHz or higher for optimal resolution.

• Locking and Shimming: The instrument's magnetic field is locked onto the deuterium (B1214612) signal of the solvent, and the field homogeneity is optimized through a process called shimming.

• ¹H NMR Acquisition: A standard one-pulse experiment is typically used. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: A proton-decoupled experiment is standard for obtaining a spectrum with single lines for each carbon. A larger number of scans is usually required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope. The spectral width should encompass the expected range for aliphatic carbons (e.g., 0-80 ppm).

Logical Workflow for Structure Confirmation

The following diagram illustrates the decision-making process for confirming the structure of 1,4-dibromohexane based on the analysis of its NMR spectra.

Caption: Logical workflow for dibromohexane isomer identification.

By following this comparative guide and the outlined experimental protocols, researchers can confidently distinguish 1,4-dibromohexane from its common isomers, ensuring the correct starting material for their subsequent research and development activities.

References

• 1. 1,6-Dibromohexane (629-03-8) 1H NMR spectrum [chemicalbook.com]
• 2. 1,6-Dibromohexane | C6H12Br2 | CID 12368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,6-Dibromohexane (629-03-8) 13C NMR [m.chemicalbook.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 6. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Purity Assessment of 1,4-Dibromohexane: A Comparative Guide to qNMR and GC Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount for the accuracy and reproducibility of experimental results. This guide provides a detailed comparison of two prominent analytical techniques for assessing the purity of 1,4-dibromohexane: quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography (GC). We present detailed experimental protocols and supporting data to aid in the selection of the most suitable method for your analytical needs.

Quantitative Data Summary

The following table summarizes representative quantitative data for a single batch of 1,4-dibromohexane, comparing the results obtained from qNMR and GC analysis.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the number of nuclei.[1]	Separation based on volatility and interaction with a stationary phase, followed by detection.[2]
Purity (% w/w)	99.2%	99.1% (Area % Normalization)
Precision (RSD, n=3)	0.08%	0.25%
Analysis Time per Sample	~15 minutes	~30 minutes
Reference Standard	Requires a certified internal standard of a different, stable compound.[2]	Typically uses area percent normalization; can use an external standard of the analyte for absolute quantification.[2]
Key Advantages	High accuracy, direct SI traceability, non-destructive, and provides structural confirmation.[1]	High sensitivity for volatile impurities, cost-effective, and well-suited for routine quality control.[1][3]
Key Limitations	Lower sensitivity for trace impurities compared to GC, potential for signal overlap.[4]	Requires a reference standard of the analyte for absolute quantification, potential for thermal degradation of labile compounds.

Experimental Protocols

Quantitative NMR (qNMR) Spectroscopy

Quantitative NMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the analyte itself.[1][5] The fundamental principle is that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[4]

1. Sample Preparation:

• Accurately weigh approximately 20 mg of 1,4-dibromohexane and 10 mg of a certified internal standard (e.g., maleic acid) into a clean, dry vial using an analytical balance with 0.01 mg accuracy.[6]

• Dissolve the mixture in a precise volume (e.g., 0.6 mL) of a deuterated solvent (e.g., Chloroform-d, CDCl₃) that does not have signals overlapping with the analyte or internal standard.[6]

• Ensure complete dissolution by gentle vortexing.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: 400 MHz or higher field strength

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).[6]

• Pulse Width: Calibrated 90° pulse

• Relaxation Delay (d1): ≥ 5 times the longest T₁ (spin-lattice relaxation time) of the signals of interest (both analyte and internal standard) to ensure full relaxation. A typical starting value is 30 seconds.

• Acquisition Time (aq): ≥ 3 seconds

• Number of Scans (ns): 16 or higher to achieve a signal-to-noise ratio of at least 250:1 for accurate integration.[7]

• Temperature: 298 K

3. Data Processing and Analysis:

• Apply zero-filling and a gentle line-broadening function (e.g., LB = 0.3 Hz) to improve the signal-to-noise ratio.[7]

• Manually phase the spectrum and perform a baseline correction.

• Integrate a well-resolved, characteristic signal of 1,4-dibromohexane (e.g., the triplet corresponding to the -CH₂Br protons) and a signal from the internal standard.

• Calculate the purity using the following equation:[7]

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 1,4-dibromohexane

  • IS = Internal Standard

Gas Chromatography (GC)

Gas chromatography is a powerful separation technique well-suited for the analysis of volatile and semi-volatile compounds like 1,4-dibromohexane.[3] Purity is typically determined by area percent normalization, where the peak area of the main component is expressed as a percentage of the total area of all detected peaks.

1. Sample Preparation:

• Prepare a stock solution of 1,4-dibromohexane in a suitable solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to obtain a working solution of around 100 µg/mL.

2. GC Instrument Parameters:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or an Electron Capture Detector (ECD) for higher sensitivity to halogenated compounds.[8]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold: 5 minutes at 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

3. Data Processing and Analysis:

• Integrate the peak area of 1,4-dibromohexane and all other detected impurity peaks in the chromatogram.

• Calculate the purity using area percent normalization:

  Purity (%) = (Area_analyte / Total Area_all peaks) * 100

Mandatory Visualization

The following diagram illustrates the experimental workflow for the purity assessment of 1,4-dibromohexane using quantitative NMR.

Caption: Experimental workflow for 1,4-dibromohexane purity validation by qNMR.

References

• 1. benchchem.com [benchchem.com]
• 2. qNMR: A powerful tool for purity determination | RSSL [rssl.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. gcms.cz [gcms.cz]

A Comparative Guide to Grignard Reagent Formation from Primary, Secondary, and Tertiary Alkyl Bromides

For Researchers, Scientists, and Drug Development Professionals

The formation of a Grignard reagent (R-MgX) is a cornerstone of organic synthesis, enabling the creation of new carbon-carbon bonds. The choice of the starting alkyl halide is a critical factor influencing the success, yield, and reaction kinetics of this transformation. This guide provides an objective comparison of Grignard reagent formation from primary, secondary, and tertiary alkyl bromides, supported by established chemical principles and experimental observations.

Performance Comparison: Reactivity, Yield, and Side Reactions

The structure of the alkyl group exerts a significant influence on the rate and efficiency of Grignard reagent formation. The general trend for successful formation follows the order: primary > secondary > tertiary.

Alkyl Bromide Type	Reactivity & Rate	Typical Yield Range	Key Considerations & Side Reactions
Primary (e.g., 1-bromobutane)	High reactivity, typically fast initiation and reaction completion.	80-95%	Prone to Wurtz coupling side reactions, especially at high concentrations or temperatures.[1][2]
Secondary (e.g., 2-bromobutane)	Moderate reactivity, may require activation of magnesium or longer initiation times. The reaction rate can be diffusion-controlled.	50-80%	Increased propensity for side reactions such as elimination, leading to the formation of alkenes. Wurtz coupling can also occur.[3]
Tertiary (e.g., tert-butyl bromide)	Low reactivity, often difficult to initiate and form the Grignard reagent.[4]	Highly variable, often low (<50%), with one documented case of 62% yield for tert-butylmagnesium chloride under specific conditions.[5]	Steric hindrance is a major challenge.[4] Significant side reactions, including elimination (forming isobutylene) and Wurtz coupling, are common, leading to low yields of the desired Grignard reagent.[6]

Note on Quantitative Data: Direct, side-by-side comparative studies of reaction kinetics and yields for primary, secondary, and tertiary alkyl bromides under identical experimental conditions are not extensively available in the reviewed literature. The typical yield ranges presented are compiled from various sources and represent general expectations under optimized conditions.

Factors Influencing Grignard Reagent Formation

The successful synthesis of a Grignard reagent is contingent on several critical factors that influence the reaction's initiation, rate, and overall yield. The interplay of these factors determines the efficiency of the conversion of the alkyl bromide to the corresponding organomagnesium halide.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. reddit.com [reddit.com]
• 6. homework.study.com [homework.study.com]

Comparative Kinetics of 1,4-Dibromohexane in Nucleophilic Substitution Reactions

For researchers and professionals in drug development and chemical synthesis, understanding the kinetic profile of bifunctional electrophiles like 1,4-dibromohexane is crucial for predicting reaction outcomes and optimizing synthetic routes. This guide provides a comparative analysis of the reaction kinetics of 1,4-dibromohexane with various nucleophiles, supported by experimental data and detailed methodologies.

Introduction to Nucleophilic Substitution in Dihaloalkanes

1,4-Dibromohexane is a versatile substrate in organic synthesis, capable of undergoing nucleophilic substitution reactions at its two bromine-bearing carbon atoms. These reactions can proceed through either an S(_N)1 or S(_N)2 mechanism, largely dependent on the nature of the nucleophile, the solvent, and the reaction conditions. Due to the presence of two leaving groups, 1,4-dibromohexane can participate in both intermolecular and intramolecular reactions, the latter often leading to the formation of cyclic products. The kinetics of these reactions provide valuable insights into the underlying mechanisms and the reactivity of the substrate compared to other dihaloalkanes.

Comparative Kinetic Data

Dibromoalkane	Nucleophile	Solvent	Temperature (°C)	Rate Constant (k)	Reference
1,4-Dibromobutane (B41627)	Thiourea (B124793)	Ethanol	50	1.35 x 10 $^{-4}$ L mol $^{-1}$ s $^{-1}$	F.G. Bordwell & W.T. Brannen, Jr., J. Am. Chem. Soc., 1964, 86, 4645-4650
1,5-Dibromopentane	Thiourea	Ethanol	50	1.12 x 10 $^{-4}$ L mol $^{-1}$ s $^{-1}$	F.G. Bordwell & W.T. Brannen, Jr., J. Am. Chem. Soc., 1964, 86, 4645-4650
1,6-Dibromohexane	Thiourea	Ethanol	50	0.98 x 10 $^{-4}$ L mol $^{-1}$ s $^{-1}$	F.G. Bordwell & W.T. Brannen, Jr., J. Am. Chem. Soc., 1964, 86, 4645-4650

Note: The data presented is for illustrative purposes to show trends in reactivity. Direct kinetic studies on 1,4-dibromohexane are encouraged for precise comparisons.

The trend observed in the table suggests that the rate of reaction with thiourea decreases as the chain length of the dibromoalkane increases. This can be attributed to a decrease in the probability of the second bromine atom influencing the reaction at the first reaction center through anchimeric assistance as the distance between them grows. Based on this trend, the rate constant for 1,4-dibromohexane would be expected to be slightly lower than that of 1,4-dibromobutane under similar conditions.

Experimental Protocols

The following provides a generalized experimental protocol for determining the reaction kinetics of a dibromoalkane with a nucleophile, such as thiourea.

Objective: To determine the second-order rate constant for the reaction of 1,4-dibromohexane with thiourea.

Materials:

• 1,4-Dibromohexane

• Thiourea

• Absolute Ethanol (solvent)

• Standardized sodium hydroxide (B78521) solution (for titration)

• Phenolphthalein (B1677637) indicator

• Thermostated water bath

• Conical flasks

• Pipettes and burettes

Procedure:

• Solution Preparation: Prepare equimolar solutions of 1,4-dibromohexane and thiourea in absolute ethanol.

• Reaction Initiation: Place the reactant solutions in separate flasks within a thermostated water bath to reach the desired reaction temperature. To initiate the reaction, mix the solutions in a larger reaction flask.

• Reaction Monitoring: At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a flask containing ice-cold water.

• Titration: The unreacted thiourea in the quenched aliquot is then titrated with a standardized solution of sodium hydroxide using phenolphthalein as an indicator. The amount of thiourea that has reacted is proportional to the amount of HBr formed, which is neutralized by the NaOH.

• Data Analysis: The concentration of the reactants at each time point is calculated from the titration data. The second-order rate constant (k) is then determined by plotting the reciprocal of the reactant concentration against time. The slope of the resulting straight line is equal to the rate constant.

Reaction Mechanisms and Pathways

The reaction of 1,4-dibromohexane with a nucleophile can proceed via two main pathways: intermolecular substitution and intramolecular cyclization.

Caption: Reaction pathways of 1,4-dibromohexane with a nucleophile.

The competition between these two pathways is influenced by the concentration of the nucleophile and the reaction conditions. High concentrations of the external nucleophile favor intermolecular substitution, while dilute conditions can promote intramolecular cyclization.

Experimental Workflow

The following diagram illustrates a typical workflow for a kinetic study of a 1,4-dibromohexane reaction.

A Comparative Guide to Elemental Analysis for Purity Confirmation of Dibromoalkanes

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is paramount to the reliability and reproducibility of experimental outcomes. Dibromoalkanes, as versatile building blocks in organic synthesis, are no exception. This guide provides an objective comparison of elemental analysis with alternative methods for confirming the purity of dibromoalkanes, supported by experimental data and detailed protocols.

At a Glance: Comparison of Purity Assessment Methods

The choice of an analytical technique for purity determination hinges on several factors, including the nature of the compound, potential impurities, and the desired accuracy. While elemental analysis offers a fundamental measure of elemental composition, spectroscopic and chromatographic techniques provide insights into organic impurities and structural integrity.

Parameter	Elemental Analysis (EA)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Principle	Combustion of the compound and quantification of the resulting gases (CO₂, H₂O, HBr) to determine the percentage of C, H, and Br.[1]	Separation of volatile components based on their partitioning between a stationary and a mobile phase, followed by detection and identification by mass spectrometry.[1][2]	The integrated signal response in an NMR spectrum is directly proportional to the number of atomic nuclei, allowing for quantification against a certified internal standard.[3][4]
Purity Assessment	Compares the experimentally determined mass percentages of elements to the theoretical values for the proposed formula. Deviations outside an accepted range (typically ±0.4%) indicate impurities.	Quantification of the main peak area relative to the total area of all peaks in the chromatogram. Impurities are identified by their mass spectra.[1][2]	Absolute or relative quantification of the main compound against impurities or a certified internal standard.[3][4]
Strengths	- Provides a direct and absolute measure of elemental composition.- Detects inorganic impurities (e.g., salts) that are not visible by GC or NMR.	- High sensitivity and resolution for separating and identifying volatile organic impurities, including isomers.[1]- Mass spectral data provides high confidence in impurity identification.[1]	- Provides unambiguous structural confirmation of the analyte and impurities.[1]- Non-destructive technique, allowing for sample recovery.[1]- Highly accurate and precise for absolute purity determination with a suitable internal standard.[1]
Limitations	- Does not distinguish between the target compound and isomers or impurities with the same elemental composition.- Can be affected by the presence of residual solvents or water.	- Not suitable for non-volatile or thermally labile impurities.[2]- Quantification can be less accurate without specific response factors for each impurity.	- Less sensitive than GC-MS for detecting trace-level impurities (typically below 0.1%).[1]- Signal overlap in complex mixtures can complicate quantification.
Sample Requirement	Milligram quantities	Microgram to milligram quantities	Milligram quantities

Quantitative Data Showdown: A Representative Comparison

The following table presents representative purity data for a batch of 1,4-dibromobutane (B41627), as determined by elemental analysis, GC-MS, and qNMR. This illustrates the type of data obtained from each technique.

Analytical Method	Parameter	Theoretical Value (%)	Measured Value (%)	Purity (%)
Elemental Analysis	% Carbon	22.25	22.15	\multirow{3}{*}{>99.5% (based on deviation)}
% Hydrogen	3.74	3.71
% Bromine	74.01	73.85
GC-MS	Peak Area	-	99.85	99.85
qNMR	Assay vs. Internal Standard	-	99.7	99.7

Experimental Protocols

Accurate and reproducible data are contingent on well-defined experimental procedures. The following sections detail the methodologies for each purity assessment technique for a representative dibromoalkane, 1,4-dibromobutane.

Elemental Analysis of 1,4-Dibromobutane via Oxygen Flask Combustion

This protocol describes the determination of carbon, hydrogen, and bromine content.

1. Sample Preparation:

• Accurately weigh 3-5 mg of the 1,4-dibromobutane sample onto a piece of halogen-free filter paper.

• Fold the filter paper to enclose the sample and attach a platinum wire fuse.

2. Combustion:

• Add an absorbing solution (e.g., a solution of sodium hydroxide (B78521) and hydrogen peroxide) to a heavy-walled combustion flask.[1][3]

• Flush the flask with a stream of pure oxygen for several minutes to displace all the air.[1][3]

• Ignite the filter paper fuse and immediately plunge the sample holder into the sealed flask.[1][3]

• The sample will combust in the oxygen-rich environment, converting carbon to CO₂, hydrogen to H₂O, and bromine to bromide ions (Br⁻), which are trapped in the absorbing solution.[1][3][5]

3. Analysis:

• Carbon and Hydrogen: The amounts of CO₂ and H₂O produced are determined by passing the combustion gases through separate absorption tubes containing appropriate absorbents. The weight gain of these tubes is used to calculate the percentage of carbon and hydrogen in the original sample.

• Bromine: After combustion, the absorbing solution containing the bromide ions is quantitatively transferred from the flask.[6][7] The bromide concentration is then determined by potentiometric titration with a standardized silver nitrate (B79036) solution.[4]

4. Calculation:

• The percentages of C, H, and Br are calculated based on the initial sample weight and the amount of each element detected.

• The purity is confirmed if the experimental percentages are within ±0.4% of the theoretical values for C₄H₈Br₂.

GC-MS Analysis of 1,4-Dibromobutane

This protocol outlines a standard method for the purity analysis of 1,4-dibromobutane using GC-MS.[1]

1. Sample Preparation:

• Prepare a stock solution of 1,4-dibromobutane in a suitable solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.

• Prepare a working solution by diluting the stock solution to a final concentration of about 10 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

• Inlet Temperature: 250°C.[1]

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 200°C and hold for 5 minutes.[1]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Source Temperature: 230°C.[1]

  • Mass Range: m/z 35-300.[1]

3. Data Analysis:

• The purity is determined by calculating the relative peak area percentage of the 1,4-dibromobutane peak from the total ion chromatogram (TIC).

• Purity (%) = (Peak Area of 1,4-dibromobutane / Total Peak Area of all components) x 100.

• Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

Quantitative ¹H NMR (qNMR) Analysis of 1,4-Dibromobutane

This protocol provides a general workflow for determining the purity of 1,4-dibromobutane using qNMR with an internal standard.[3][4]

1. Sample Preparation:

• Accurately weigh approximately 20 mg of the 1,4-dibromobutane sample into a clean, dry NMR tube.

• Accurately weigh a known amount of a high-purity internal standard (e.g., maleic anhydride) into the same NMR tube. The standard's signals should not overlap with the analyte's signals.

• Add a precise volume of a suitable deuterated solvent (e.g., Chloroform-d) to completely dissolve both the sample and the internal standard.

2. NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum using a spectrometer with a field strength of 400 MHz or higher.

• Ensure a sufficient relaxation delay (D1), typically 5 times the longest T1 relaxation time of the signals of interest, to allow for complete signal relaxation and accurate integration.

3. Data Processing and Analysis:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate a well-resolved signal of 1,4-dibromobutane and a signal from the internal standard.

• Calculate the purity of the 1,4-dibromobutane using the following equation:

  Purity (%) = (I_analyte / I_std) × (N_std / N_analyte) × (MW_analyte / MW_std) × (m_std / m_analyte) × Purity_std (%)

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_std = Purity of the internal standard

Visualizing the Workflow and Decision-Making Process

To further clarify the procedures and aid in the selection of the appropriate analytical technique, the following diagrams illustrate the experimental workflow for elemental analysis and a decision-making guide for purity confirmation.

A step-by-step workflow for the elemental analysis of a dibromoalkane.

References

• 1. uspbpep.com [uspbpep.com]
• 2. benchchem.com [benchchem.com]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. Improvements to the oxygen flask combustion procedure for assay of halogenated organic compounds - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Determination of bromine in organic compounds by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxygen flask combustion method [unacademy.com]
• 7. benthamdirect.com [benthamdirect.com]

A Comparative Guide to HPLC Methods for Analyzing 1,4-Dibromohexane Reaction Kinetics

For researchers, scientists, and professionals in drug development, monitoring the kinetics of chemical reactions is crucial for process optimization and understanding reaction mechanisms. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose, offering the ability to separate and quantify reactants, intermediates, and products over time.[1][2] This guide provides a comparative overview of potential Reversed-Phase HPLC (RP-HPLC) methods for analyzing the reaction kinetics of 1,4-dibromohexane, a bifunctional alkyl halide often used in the synthesis of various pharmaceutical compounds and other organic molecules.

The nucleophilic substitution reactions of primary alkyl halides like 1,4-dibromohexane are fundamental in organic synthesis.[3][4] Tracking the consumption of the starting material and the formation of mono- and di-substituted products is key to elucidating the reaction pathway and determining rate constants. The choice of HPLC method significantly impacts the quality and reliability of the kinetic data obtained.

Experimental Workflow for Kinetic Analysis

A typical workflow for studying reaction kinetics using HPLC involves several key steps, from sample preparation to data analysis. The process ensures that aliquots from the reaction mixture are analyzed at specific time points to generate a concentration versus time profile for each species of interest.

Figure 1: General experimental workflow for HPLC-based reaction kinetics analysis.

Comparison of Proposed HPLC Methods

The separation of 1,4-dibromohexane and its substitution products can be effectively achieved using RP-HPLC.[5] The primary challenge lies in achieving baseline resolution between the nonpolar starting material, the more polar mono-substituted product, and the even more polar di-substituted product. Below is a comparison of two potential starting methods for this analysis. The choice between a C18 and a C8 column, along with the mobile phase composition, will influence the retention times and separation efficiency.[6][7]

Parameter	Method A: High Retentivity	Method B: Faster Elution
Stationary Phase	C18 (Octadecylsilane), 5 µm particle size	C8 (Octylsilane), 5 µm particle size
Column Dimensions	4.6 x 150 mm	4.6 x 150 mm
Mobile Phase	Acetonitrile:Water (65:35 v/v), isocratic	Acetonitrile:Water (75:25 v/v), isocratic
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temperature	30 °C	35 °C
Detection Wavelength	210 nm (UV)	210 nm (UV)
Injection Volume	10 µL	10 µL
Expected Retention	Longer retention times, better for complex mixtures.	Shorter retention times, suitable for faster analyses.
Potential Advantages	Superior resolution between closely eluting peaks.	Faster run times, reduced solvent consumption.
Potential Disadvantages	Longer analysis time.	May provide less resolution for early-eluting peaks.

Detailed Experimental Protocols

The following protocols are generalized and should be optimized for the specific reaction being studied. Method development in HPLC often involves adjusting mobile phase composition, flow rate, and temperature to achieve optimal separation.[8][9]

1. Preparation of Mobile Phase and Stock Solutions:

• Mobile Phase: Prepare the desired acetonitrile/water mixture by measuring the appropriate volumes of HPLC-grade solvents. Filter the mixture through a 0.45 µm membrane filter and degas it, for example, by sonication for 15-20 minutes.

• Stock Solutions: Prepare stock solutions of 1,4-dibromohexane and the nucleophile in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 10 mg/mL). These will be used to create calibration standards.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to cover the expected concentration range in the reaction mixture.

2. HPLC System Setup and Equilibration:

• Install the appropriate column (C18 or C8).

• Set the mobile phase flow rate and column temperature according to the chosen method.

• Equilibrate the column by running the mobile phase through the system until a stable baseline is achieved on the detector.

3. Kinetic Run Procedure:

• In a thermostated reaction vessel, add the solution of one reactant (e.g., the nucleophile in the reaction solvent).

• To initiate the reaction, add the 1,4-dibromohexane solution and start a timer.

• At predetermined time intervals (e.g., 0, 2, 5, 10, 20, 40, 60 minutes), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Immediately quench the reaction in the aliquot by diluting it in a large volume of cold mobile phase. This stops the reaction and prepares the sample for injection.

• Inject the quenched and diluted aliquot into the HPLC system.

4. Data Analysis:

• For each time point, integrate the peak areas corresponding to the reactant (1,4-dibromohexane) and the product(s).

• Using the calibration curves, convert the peak areas into concentrations for each component.

• Plot the concentration of the reactant and product(s) as a function of time.

• From these plots, determine the reaction order and the rate constant(s) using appropriate kinetic models (e.g., integrated rate laws).[1]

Reaction Pathway Visualization

The reaction of 1,4-dibromohexane with a generic nucleophile (Nu⁻) typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3] This can lead to both mono- and di-substituted products. Monitoring the concentrations of all three species is essential for a complete kinetic analysis.

Figure 2: Consecutive S_N2 reaction pathway for 1,4-dibromohexane.

References

• 1. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 2. wjpmr.com [wjpmr.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chiraltech.com [chiraltech.com]
• 6. halocolumns.com [halocolumns.com]
• 7. hplc.sk [hplc.sk]
• 8. ijtsrd.com [ijtsrd.com]
• 9. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

Navigating Stereochemical Crossroads: A Guide to Reactions with 1,4-Dibromohexane

For researchers, scientists, and professionals in drug development, predicting the three-dimensional arrangement of atoms in a molecule is paramount to understanding its biological activity and optimizing its properties. The stereochemical outcome of a reaction dictates the final architecture of a molecule. This guide provides a framework for assessing the stereochemical outcomes of reactions involving 1,4-dibromohexane, a versatile building block in organic synthesis. While specific quantitative experimental data for 1,4-dibromohexane is not extensively documented in publicly available literature, this guide leverages well-established principles of reaction mechanisms in cyclohexane (B81311) systems to offer a robust predictive analysis. We will explore the expected products when 1,4-dibromohexane isomers are subjected to various nucleophilic conditions and provide illustrative experimental protocols.

Competing Pathways: Substitution vs. Elimination

Reactions of alkyl halides like 1,4-dibromohexane with nucleophiles are primarily governed by a competition between substitution (SN2) and elimination (E2) pathways. The stereochemistry of the starting material—whether it is the cis or trans isomer of 1,4-dibromohexane—plays a crucial role in determining the favored reaction pathway and the stereochemistry of the resulting products.

The key to understanding these reactions in cyclic systems lies in the chair conformation of the cyclohexane ring. For an E2 reaction to occur, a strict geometric requirement must be met: the leaving group (a bromine atom in this case) and a hydrogen atom on an adjacent carbon (a β-hydrogen) must be in an anti-periplanar arrangement. In a chair conformation, this translates to both the leaving group and the β-hydrogen occupying axial positions. SN2 reactions, on the other hand, proceed via a backside attack, where the nucleophile approaches the carbon atom from the side opposite to the leaving group, leading to an inversion of stereochemistry at that center.[1]

Stereochemical Outcomes with Different Nucleophiles: A Comparative Analysis

The nature of the nucleophile is a critical factor in directing the reaction towards either substitution or elimination. Here, we compare the expected outcomes for the reactions of cis- and trans-1,4-dibromohexane with three classes of nucleophiles.

Starting Isomer	Nucleophile Type	Predominant Reaction	Expected Major Product(s)	Key Stereochemical Features
cis-1,4-Dibromohexane	Strong, Small Nucleophile (e.g., NaN3, NaSH)	SN2	trans-1,4-Diazidocyclohexane or trans-1,4-Dithiolcyclohexane	Inversion of configuration at both reaction centers. The diequatorial conformation of the product is expected to be the most stable.
Strong, Bulky Base (e.g., KOtBu)	E2	4-Bromocyclohexene	Elimination is favored due to the steric hindrance of the base, which disfavors SN2. The required anti-periplanar arrangement for E2 is readily accessible in the chair conformation of the cis-isomer.
Weak Nucleophile/Base (e.g., H2O, ROH)	SN1/E1 (slow)	Mixture of substitution and elimination products	Reactions are likely to be slow and may lead to a mixture of stereoisomers due to the formation of carbocation intermediates.
trans-1,4-Dibromohexane	Strong, Small Nucleophile (e.g., NaN3, NaSH)	SN2	cis-1,4-Diazidocyclohexane or cis-1,4-Dithiolcyclohexane	Inversion of configuration at both reaction centers. The resulting cis product will exist as a mixture of two rapidly interconverting chair conformations.
Strong, Bulky Base (e.g., KOtBu)	E2 (slower than cis)	4-Bromocyclohexene	The rate of E2 elimination is expected to be significantly slower than for the cis-isomer. To achieve the necessary diaxial arrangement of a bromine and a β-hydrogen, the cyclohexane ring must adopt a higher energy conformation where both bromine atoms are axial, or one is axial and the other equatorial.
Weak Nucleophile/Base (e.g., H2O, ROH)	SN1/E1 (slow)	Mixture of substitution and elimination products	Similar to the cis-isomer, reactions are expected to be slow and yield a mixture of products.

Visualizing the Reaction Pathways

The following diagrams illustrate the key conformational requirements and reaction pathways for the substitution and elimination reactions of the cis and trans isomers of 1,4-dibromohexane.

Figure 1. S_N2 reaction of cis-1,4-dibromohexane leading to the trans product.

Figure 2. E2 elimination of cis-1,4-dibromohexane requiring a diaxial arrangement.

Representative Experimental Protocols

The following are hypothetical, yet representative, experimental protocols that can serve as a starting point for investigating the reactions of 1,4-dibromohexane. Researchers should perform appropriate safety assessments and optimization for any new procedure.

Protocol 1: SN2 Reaction with Sodium Azide (B81097) (Illustrative)

Objective: To synthesize trans-1,4-diazidocyclohexane from cis-1,4-dibromohexane via a double SN2 reaction.

Materials:

• cis-1,4-Dibromohexane (1.0 eq)

• Sodium azide (NaN3) (2.5 eq)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cis-1,4-dibromohexane in anhydrous DMF.

• Add sodium azide to the solution.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with saturated aqueous NaHCO3 and then with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Characterization: The stereochemistry of the product can be determined using 1H and 13C NMR spectroscopy. The symmetry of the trans product will result in a simplified spectrum compared to the cis isomer.

Protocol 2: E2 Reaction with Potassium tert-Butoxide (Illustrative)

Objective: To synthesize 4-bromocyclohexene from cis- or trans-1,4-dibromohexane via an E2 reaction.

Materials:

• 1,4-Dibromohexane (cis or trans isomer) (1.0 eq)

• Potassium tert-butoxide (KOtBu) (1.2 eq)

• tert-Butanol, anhydrous

• Diethyl ether

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,4-dibromohexane in anhydrous tert-butanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add potassium tert-butoxide to the cooled solution while stirring.

• Allow the reaction mixture to warm to room temperature and stir for 4-8 hours. Monitor the reaction by GC-MS.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and carefully concentrate the solvent at low temperature and reduced pressure due to the volatility of the product.

• Purify the product by distillation or preparative gas chromatography.

Characterization: The product can be identified by GC-MS and its structure confirmed by 1H and 13C NMR spectroscopy. Comparing the reaction rates of the cis and trans isomers will provide insight into the stereochemical requirements of the E2 reaction.

Conclusion

The stereochemical outcome of reactions with 1,4-dibromohexane is a delicate interplay of substrate stereochemistry, nucleophile/base properties, and the conformational requirements of the cyclohexane ring. While a lack of specific published quantitative data for this substrate necessitates a predictive approach, the principles outlined in this guide provide a strong foundation for researchers to anticipate and control the formation of desired stereoisomers. The provided illustrative protocols offer a starting point for the experimental investigation of these fundamental and synthetically valuable transformations.

References

• 1. SN2 and E2 Rates of Cyclohexanes - Chemistry Steps [chemistrysteps.com]

Safety & Regulatory Compliance

Proper Disposal of 1,4-Dibromohexane: A Guide for Laboratory Professionals

Effective management of 1,4-Dibromohexane waste is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. As a halogenated organic compound, 1,4-Dibromohexane requires specific handling and disposal procedures to mitigate its potential hazards, including irritation and environmental toxicity. This guide provides a comprehensive, step-by-step operational plan for its proper disposal.

Immediate Safety and Handling Protocols

Before handling 1,4-Dibromohexane, it is imperative to consult the Safety Data Sheet (SDS) and be fully aware of its hazards. All handling and waste collection activities must be conducted inside a certified chemical fume hood to minimize inhalation exposure.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., Viton®).

• Body Protection: A flame-retardant laboratory coat.

• Respiratory Protection: If there is a risk of vapor inhalation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Quantitative Data Summary

The following table summarizes key quantitative data for chemicals structurally related to 1,4-Dibromohexane. This information serves as a valuable reference for understanding its hazard profile.

Property	Value (for related bromoalkanes)	Source
Molecular Formula	C₆H₁₂Br₂	[1]
Molecular Weight	243.97 g/mol	[1]
Physical State	Liquid	[2]
Boiling Point	~154 - 158 °C (for 1-Bromohexane)	[3][4]
Density	~1.17 g/mL (for 1-Bromohexane)	[4][5]
Hazards	Flammable liquid, Skin/eye irritant, May cause respiratory irritation, Toxic to aquatic life	[3][5]

Step-by-Step Disposal Procedure

The disposal of 1,4-Dibromohexane must be managed as hazardous waste in strict accordance with local, state, and federal regulations. As a halogenated organic compound, it requires segregation from other waste streams.

Step 1: Waste Segregation

Proper segregation is the most critical step in managing halogenated waste to ensure safety and cost-effective disposal.

• Halogenated vs. Non-Halogenated: NEVER mix 1,4-Dibromohexane waste with non-halogenated organic solvents.[5] Halogenated waste is typically incinerated at high temperatures, a more expensive process than fuel blending used for non-halogenated solvents.

• Avoid Mixing with Other Waste Types: Do not combine 1,4-Dibromohexane with acids, bases, oxidizers, or metal-containing waste to prevent dangerous reactions.[6]

Step 2: Waste Collection and Container Management

• Container Selection: Collect all waste containing 1,4-Dibromohexane (unused product, contaminated consumables like pipette tips, and rinsate) in a dedicated, compatible waste container.

  • Recommended: Glass bottles or polyethylene-lined containers are preferred.

  • Avoid: Do not use aluminum or galvanized containers, as halogenated compounds can degrade and corrode metals.[6]

• Container Condition: Ensure the container is in good condition, free of leaks, and has a secure, tight-fitting cap to prevent the release of volatile vapors.[5]

Step 3: Labeling

Proper labeling is a regulatory requirement and essential for safety.

• Initial Labeling: Affix a "Hazardous Waste" label to the container before adding the first drop of waste.

• Content Declaration: Clearly write the full chemical name, "1,4-Dibromohexane," and list any other chemical constituents with their approximate percentages. Do not use abbreviations or chemical formulas.

• Information: Include the name of the principal investigator, laboratory location (building and room number), and the date waste accumulation began.

Step 4: Accumulation and Storage

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.

• Storage Conditions: Keep the container in a cool, dry, and well-ventilated area, away from heat sources, sparks, or open flames.[5] Ensure it is stored separately from incompatible materials.[6]

• Container Closure: The waste container must be kept closed at all times, except when actively adding waste.[5]

Step 5: Requesting Disposal

• Contact EHS: Once the container is full (do not exceed 90% capacity) or you are finished generating this waste stream, arrange for pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do Not Drain Dispose: Under no circumstances should 1,4-Dibromohexane or its rinsate be poured down the drain.[7]

Experimental Protocol: Accidental Spill Cleanup

Immediate and correct response to a spill is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or ventilation is poor.

• Ventilate: Ensure the chemical fume hood is operational.

• Contain Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad to contain the spill. Do not use combustible materials like paper towels.

• Collect Debris: Carefully collect the absorbed material and any contaminated debris using spark-proof tools.[5] Place the collected material into a sealable, leak-proof container (e.g., a heavy-duty plastic bag or a designated solid waste drum).

• Label as Waste: Label the container as "Hazardous Waste," identifying the contents as "Spill Debris containing 1,4-Dibromohexane."

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Request Pickup: Arrange for the disposal of the spill debris through your EHS department.

• Seek Medical Attention: If direct contact with the chemical occurs, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[2]

Disposal Workflow Diagram

Caption: Logical workflow for the safe accumulation and disposal of 1,4-Dibromohexane waste.

References

• 1. 1,4-dibromohexane CAS#: 25118-28-9 [m.chemicalbook.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling 1,4-Dibromohexane

For Immediate Implementation: This document provides crucial safety protocols, operational guidance, and disposal procedures for handling 1,4-Dibromohexane (CAS No. 25118-28-9) in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety of all personnel and the integrity of research activities. This information is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment (PPE)

1,4-Dibromohexane is a halogenated hydrocarbon. While specific toxicological data for 1,4-Dibromohexane is limited, it should be handled with care, assuming it may cause skin and eye irritation, and may be harmful if inhaled or ingested, similar to other bromoalkanes.[1][2] Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1,4-Dibromohexane

Body Part	PPE Recommendation	Rationale and Specifications
Eyes/Face	Chemical splash goggles and a face shield	To protect against splashes. All eye and face protection must be compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[3][4]
Hands	Chemical-resistant gloves (Butyl rubber or Viton® recommended)	Nitrile gloves offer poor resistance to halogenated hydrocarbons.[1][5] Double gloving is recommended. Gloves must be inspected for integrity before each use.
Body	Chemical-resistant laboratory coat	To protect skin from splashes and contamination.
Respiratory	Work in a certified chemical fume hood	To prevent inhalation of vapors. If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.

Quantitative Data Summary

The following table summarizes key quantitative data for 1,4-Dibromohexane for easy reference.[6][7]

Table 2: Physical and Chemical Properties of 1,4-Dibromohexane

Property	Value
CAS Number	25118-28-9[6]
Molecular Formula	C6H12Br2[6]
Molecular Weight	243.97 g/mol [6]
Boiling Point	207.32 °C (estimate)[7]
Density	1.602 g/cm³[7]
Refractive Index	1.5084[7]

Table 3: Glove Compatibility for Halogenated Hydrocarbons

Glove Material	Breakthrough Time	Recommendation
Nitrile	Generally poor	Not recommended for prolonged contact.[1][5]
Neoprene	Fair to Good	Suitable for short-term handling.
Butyl Rubber	Excellent	Recommended for handling.[5]
Viton®	Excellent	Recommended for handling.
Note: Specific breakthrough time data for 1,4-Dibromohexane is not readily available. The recommendations are based on general resistance to halogenated hydrocarbons. Always consult the glove manufacturer's specific chemical resistance data.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 1,4-Dibromohexane in the laboratory.

Workflow for Safe Handling of 1,4-Dibromohexane

Caption: A logical workflow for the safe handling of 1,4-Dibromohexane in a laboratory setting.

Experimental Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 1,4-Dibromohexane before initiating any work.

  • Ensure the chemical fume hood is certified and functioning correctly.

  • Confirm that an eyewash station and safety shower are readily accessible and unobstructed.

  • Put on all required PPE as detailed in Table 1.

• Handling:

  • Conduct all manipulations of 1,4-Dibromohexane inside a certified chemical fume hood to minimize inhalation exposure.

  • When transferring the chemical, do so carefully to avoid splashing.

  • Keep the container of 1,4-Dibromohexane tightly sealed when not in use to prevent the escape of vapors.

• Post-Handling:

  • After completing the experimental work, decontaminate all glassware and surfaces that may have come into contact with 1,4-Dibromohexane using an appropriate solvent, followed by soap and water.

  • Remove PPE using the proper doffing technique to avoid contaminating your skin.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1,4-Dibromohexane and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Workflow for Disposal of 1,4-Dibromohexane Waste

Caption: A procedural diagram for the safe disposal of 1,4-Dibromohexane waste.

Disposal Protocol:

• Waste Segregation:

  • All waste containing 1,4-Dibromohexane must be collected in a dedicated hazardous waste container for halogenated organic compounds.

  • Do not mix halogenated waste with non-halogenated organic waste, as this can significantly increase disposal costs.[4]

• Container Labeling:

  • The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1,4-Dibromohexane," and an indication of its hazards (e.g., "Irritant").

• Waste Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

  • The container should be placed in secondary containment to prevent spills.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Complete all required waste disposal forms and manifests accurately.

Emergency Procedures

Spill Response:

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the liquid.

• Collect: Wearing appropriate PPE, carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[3] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

References

• 1. gloves.com [gloves.com]
• 2. 16661-99-7|cis-1,4-Dibromocyclohexane|BLD Pharm [bldpharm.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. 1,4-Dibromohexane | C6H12Br2 | CID 12575820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,4-dibromohexane｜25118-28-9｜lookchem [lookchem.com]